2,3-Dimethylhexane

• CAS: 584-94-1

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical and Physical Properties of 2,3-Dimethylhexane

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical and physical properties of 2,3-dimethylhexane, a branched-chain alkane. The information is presented in a structured format to facilitate easy access and comparison of data. Detailed experimental protocols for determining key physical properties are also included, along with a visualization of the relationships between its molecular structure and physical characteristics.

Chemical Identity and Structure

2,3-Dimethylhexane is a structural isomer of octane, meaning it shares the same molecular formula but has a different arrangement of atoms.[1] It is a colorless liquid at room temperature and is characterized by a hexane backbone with two methyl groups attached to the second and third carbon atoms.[2] This structure results in a chiral center, leading to the existence of enantiomers.[2]

Identifier	Value
IUPAC Name	2,3-Dimethylhexane[3]
Synonyms	Hexane, 2,3-dimethyl-[3]
CAS Number	584-94-1[3]
Molecular Formula	C₈H₁₈[1][3][4]
Molecular Weight	114.23 g/mol [3]
Appearance	Colourless liquid[1][5]
Odor	Odourless[1]

Physicochemical Properties

The physical properties of 2,3-dimethylhexane are summarized in the table below. These properties are crucial for its application as a solvent and in various chemical processes.

Property	Value
Density	0.712 - 0.719 g/mL[1][6]
Boiling Point	115 to 117 °C (239 to 242 °F; 388 to 390 K)[1][7]
Melting Point	-110 °C (-166 °F; 163 K)[1]
Flash Point	7 °C[7]
Vapor Pressure	23.1 - 23.4 mmHg at 25°C[3][8]
Refractive Index	1.4000 - 1.4020[7]
Solubility in Water	9.204 mg/L at 25 °C (estimated)[9]
Solubility in Organic Solvents	Soluble in non-polar solvents like chloroform and ethyl acetate.[2][9]

Thermodynamic and Safety Data

Understanding the thermodynamic properties and safety hazards is essential for the safe handling and application of 2,3-dimethylhexane.

Property	Value
Standard Enthalpy of Formation (ΔfH⦵₂₉₈)	-253.3 to -251.3 kJ/mol[1]
Standard Enthalpy of Combustion (ΔcH⦵₂₉₈)	-5.4683 to -5.4665 MJ/mol[1]
Henry's Law Constant (kH)	2.6 nmol Pa⁻¹ kg⁻¹[1]
Magnetic Susceptibility (χ)	-98.77·10⁻⁶ cm³/mol[1]

Hazard Classification	GHS Pictogram	Hazard Statement
Flammable liquids	GHS02	H225: Highly Flammable liquid and vapor[3]
Aspiration hazard	GHS08	H304: May be fatal if swallowed and enters airways[3]
Skin corrosion/irritation	GHS07	H315: Causes skin irritation[3]
Specific target organ toxicity, single exposure	GHS07	H336: May cause drowsiness or dizziness[3]
Hazardous to the aquatic environment, acute hazard	GHS09	H400: Very toxic to aquatic life[3]
Hazardous to the aquatic environment, long-term hazard	GHS09	H410: Very toxic to aquatic life with long lasting effects[3]

Experimental Protocols

The following are generalized methodologies for determining key physical properties of organic compounds like 2,3-dimethylhexane.

4.1. Determination of Melting Point

The melting point is a fundamental physical property used for the identification and purity assessment of a solid compound.[10][11][12]

• Principle: A small amount of the solid sample is heated slowly, and the temperature range from the point at which the first drop of liquid appears to the temperature at which the entire sample becomes liquid is recorded.[10] Pure crystalline compounds typically exhibit a sharp melting point range of 0.5-1.0°C.[10] Impurities tend to depress the melting point and broaden the melting range.[10][12]

• Apparatus:

  • Melting point apparatus (e.g., Mel-Temp or Thiele tube)[10]

  • Capillary tubes (sealed at one end)[10]

  • Thermometer

• Procedure:

  • A small amount of the finely powdered solid is packed into a capillary tube to a height of 1-2 cm.[13]

  • The capillary tube is placed in the heating block of the melting point apparatus.[13]

  • The sample is heated rapidly to a temperature just below the expected melting point, and then the heating rate is reduced to about 2°C per minute.[10]

  • The temperature at which the first signs of melting are observed (T₁) and the temperature at which the last solid crystal melts (T₂) are recorded.[13]

  • The melting point is reported as the range T₁ - T₂.

4.2. Determination of Boiling Point

The boiling point is the temperature at which the vapor pressure of a liquid equals the surrounding atmospheric pressure.

• Principle: A small volume of the liquid is heated, and the temperature at which it boils and its vapor is in equilibrium with the liquid is measured.

• Apparatus:

  • Small test tube or distillation flask

  • Thermometer

  • Heating source (e.g., heating mantle or oil bath)

  • Boiling chips

• Procedure (Micro Method):

  • A few drops of the liquid are placed in a small test tube along with a boiling chip.

  • A thermometer is positioned so that the bulb is just above the surface of the liquid.

  • The test tube is gently heated.

  • The temperature is recorded when the liquid boils and a steady stream of vapor is observed condensing on the thermometer bulb. This temperature is the boiling point.

4.3. Determination of Density

Density is the mass per unit volume of a substance.

• Principle: The mass of a known volume of the liquid is measured at a specific temperature.

• Apparatus:

  • Pycnometer or a graduated cylinder and a balance

  • Constant temperature bath

• Procedure:

  • The mass of a clean, dry pycnometer is determined.

  • The pycnometer is filled with the liquid, and its mass is measured again.

  • The volume of the pycnometer is known or can be determined using a reference liquid of known density (e.g., water).

  • The density is calculated by dividing the mass of the liquid by its volume.

Visualization of Property Relationships

The following diagram illustrates the logical relationship between the molecular structure of 2,3-dimethylhexane and its resulting physical properties.

Figure 1: Structure-Property Relationship of 2,3-Dimethylhexane

References

• 1. 2,3-Dimethylhexane - Wikipedia [en.wikipedia.org]
• 2. CAS 584-94-1: (±)-2,3-Dimethylhexane | CymitQuimica [cymitquimica.com]
• 3. 2,3-Dimethylhexane | C8H18 | CID 11447 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Hexane, 2,3-dimethyl- [webbook.nist.gov]
• 5. 2,3-Dimethylhexane | CymitQuimica [cymitquimica.com]
• 6. 2,3-dimethylhexane [stenutz.eu]
• 7. 2,3-DIMETHYLHEXANE | 584-94-1 [chemicalbook.com]
• 8. 2,3-Dimethylhexane | CAS#:584-94-1 | Chemsrc [chemsrc.com]
• 9. Buy 2,3-Dimethylhexane | 584-94-1 [smolecule.com]
• 10. chem.ucalgary.ca [chem.ucalgary.ca]
• 11. pennwest.edu [pennwest.edu]
• 12. jan.ucc.nau.edu [jan.ucc.nau.edu]
• 13. byjus.com [byjus.com]

Conformational Isomers of 2,3-Dimethylhexane: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Conformational isomerism plays a pivotal role in determining the physicochemical properties and biological activity of molecules. Understanding the three-dimensional arrangement of atoms and the energy landscape of their interconversion is crucial for rational drug design and development. This technical guide provides a comprehensive analysis of the conformational isomers of 2,3-dimethylhexane, a simple yet illustrative branched alkane. We delve into the relative energies of its stable conformers, the rotational barriers between them, and the experimental and computational methodologies employed in their study. This document is intended to serve as a detailed reference for researchers and professionals in the fields of chemistry, pharmacology, and materials science.

Introduction

2,3-Dimethylhexane is an acyclic alkane that, despite its relatively simple structure, exhibits a complex conformational landscape due to rotation around its various carbon-carbon single bonds. The presence of two adjacent chiral centers further complicates its stereochemical analysis. The study of its conformational preferences provides valuable insights into the non-covalent interactions that govern molecular shape, such as steric hindrance and torsional strain. These principles are fundamental to understanding the behavior of more complex organic molecules, including pharmaceuticals and biomolecules.

This guide will focus on the conformational analysis around the central C3-C4 bond, which is critical for defining the overall shape of the molecule. We will explore the different staggered and eclipsed conformations, their relative stabilities, and the energy barriers that separate them.

Conformational Isomers of 2,3-Dimethylhexane

Rotation around the C3-C4 bond in 2,3-dimethylhexane gives rise to a series of conformational isomers, which can be visualized using Newman projections. The most stable conformations are the staggered ones, where the substituents on the front and back carbons are maximally separated, minimizing torsional strain. Conversely, the eclipsed conformations, where the substituents are aligned, represent energy maxima.

The key substituents on the C3 and C4 carbons are a methyl group (CH₃), an ethyl group (CH₂CH₃), and a hydrogen atom (H). The staggered conformations are designated as anti or gauche, depending on the dihedral angle between the largest groups on the adjacent carbons.

Staggered Conformations

There are three distinct staggered conformations for rotation around the C3-C4 bond:

• Conformer A (Anti): The two bulky ethyl groups are positioned at a 180° dihedral angle to each other, representing the most stable, lowest energy conformation.

• Conformer B (Gauche 1): One ethyl group is gauche (60° dihedral angle) to the other ethyl group. This conformation is less stable than the anti-conformer due to steric repulsion between the ethyl groups.

• Conformer C (Gauche 2): Similar to Gauche 1, this is another gauche conformation, which is enantiomeric to Gauche 1 if the molecule is considered from a stereochemical perspective.

Eclipsed Conformations

The eclipsed conformations represent the transition states between the staggered conformers and are of higher energy:

• Eclipsed 1: The two ethyl groups are fully eclipsed, resulting in the highest energy conformation due to severe steric and torsional strain.

• Eclipsed 2 & 3: In these conformations, an ethyl group is eclipsed with a hydrogen atom, and a methyl group is eclipsed with another methyl group or a hydrogen atom. These are of lower energy than the fully eclipsed conformer but significantly higher than the staggered conformers.

Theoretical and Computational Methodologies

The study of conformational isomers heavily relies on computational chemistry methods to determine their geometries, relative energies, and the energy barriers for interconversion.

Computational Methods

• Hartree-Fock (HF) Theory: This is an ab initio method that solves the electronic Schrödinger equation in an approximate way by considering each electron in the mean field of all other electrons. It provides a good initial estimate of molecular geometries and energies but neglects electron correlation.[1]

• Møller-Plesset Perturbation Theory (MP2): This method improves upon the Hartree-Fock method by including electron correlation effects through perturbation theory, leading to more accurate energy calculations.[1]

• Density Functional Theory (DFT): DFT is a popular quantum mechanical modeling method that is based on the electron density rather than the complex many-electron wavefunction. The B3LYP functional is a hybrid functional that combines the strengths of both HF and DFT, often providing a good balance of accuracy and computational cost for organic molecules.[1]

Basis Sets

The choice of basis set is crucial for the accuracy of quantum chemical calculations. The 6-31G* basis set is a Pople-style basis set that provides a good description of the electronic structure of organic molecules, including polarization functions (*) to account for the non-spherical nature of electron density in bonds.[1]

Experimental Approaches

Experimental techniques are essential for validating the results of computational studies and providing real-world data on conformational populations.

Spectroscopic Methods

• Infrared (IR) and Raman Spectroscopy: Vibrational spectroscopy is a powerful tool for identifying the presence of different conformers. Each conformer has a unique set of vibrational modes, and by analyzing the IR and Raman spectra at different temperatures, it is possible to identify the bands corresponding to each conformer and, in some cases, determine their relative populations.[1] The conformational behavior is particularly sensitive to temperature in the low-frequency region of the spectra.[2]

Results and Discussion

Computational studies have provided detailed insights into the conformational landscape of 2,3-dimethylhexane. The following tables summarize the relative energies of the different conformers calculated at various levels of theory.

Data Presentation

Table 1: Relative Energies and Enthalpies (kcal/mol) for the Conformers of 2,3-Dimethylhexane [1]

Conformer	HF/6-31G* (ΔE)	B3LYP/6-31G* (ΔE)	E+ZPE	H
A	0.00	0.00	0.00	0.00
B	0.20	0.18	0.22	0.15
C	0.21	0.19	0.23	0.16
D	0.85	0.75	0.80	0.78
E	0.88	0.78	0.83	0.81

• ΔE represents the relative electronic energy.

• E+ZPE is the internal energy including zero-point vibrational energy correction at 0 K.

• H is the enthalpy including thermal contributions at 298 K and 1 atm.

• Conformers D and E represent other higher-energy conformers.

Table 2: Electronic Energy (Hartree) of the Most Stable Conformer (A) and Relative Energies (kcal/mol) of Other Conformers [1]

Method	Energy of Conformer A (Hartree)	ΔE (B)	ΔE (C)	ΔE (D)	ΔE (E)
HF/6-31G	-314.3983	0.20	0.21	0.85	0.88
B3LYP/6-31G	-316.8921	0.18	0.19	0.75	0.78

Analysis of Results

The computational results consistently show that the anti conformer (A) is the most stable. The two gauche conformers (B and C) are very close in energy to the anti conformer, with a difference of only about 0.2 kcal/mol.[1] This small energy difference suggests that at room temperature, all three staggered conformations will be significantly populated. The higher energy conformers (D and E) are destabilized by more than 0.75 kcal/mol.[1] The inclusion of zero-point energy and thermal corrections does not alter the overall stability order of the conformers.

Mandatory Visualizations

Newman Projections of Staggered Conformers

Caption: Newman projections of the three stable staggered conformers of 2,3-dimethylhexane.

Energy Profile of C3-C4 Bond Rotation

Caption: A qualitative potential energy diagram for rotation around the C3-C4 bond.

Conclusion

The conformational analysis of 2,3-dimethylhexane reveals a dynamic equilibrium between three low-energy staggered conformers: one anti and two gauche. The energy differences between these conformers are small, indicating that all are significantly populated at room temperature. This detailed understanding, derived from a combination of computational and experimental methods, is fundamental for predicting the macroscopic properties and reactivity of this molecule. The principles illustrated here are directly applicable to the conformational analysis of more complex molecules, which is a critical aspect of modern drug discovery and materials science. By understanding the subtle interplay of steric and electronic effects, scientists can design molecules with specific three-dimensional structures to achieve desired biological activities or material properties.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

Synthesis of 2,3-Dimethylhexane: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details the primary synthesis pathways for 2,3-dimethylhexane, a branched alkane of interest in various chemical research and development applications. The guide provides a comparative analysis of viable synthetic routes, detailed experimental protocols for laboratory-scale synthesis, and comprehensive data presentation, including spectroscopic characterization.

Introduction

2,3-Dimethylhexane is a saturated hydrocarbon with the chemical formula C₈H₁₈. As a structural isomer of octane, its branched structure imparts distinct physical and chemical properties, making it a valuable compound in fuel science, as a reference standard in analytical chemistry, and as a building block in organic synthesis. This guide focuses on practical and efficient laboratory-scale synthesis methods.

Comparative Overview of Synthesis Pathways

Several synthetic strategies can be employed for the preparation of 2,3-dimethylhexane. The most prominent and practical laboratory methods involve the formation of a carbon-carbon bond between two four-carbon fragments. The Corey-House synthesis and Grignard reagent cross-coupling are particularly well-suited for this purpose due to their high yields and selectivity. Other methods, such as the Wurtz reaction, are generally less effective for preparing unsymmetrical alkanes like 2,3-dimethylhexane due to the formation of multiple byproducts.[1] Industrial production often relies on the catalytic isomerization of linear alkanes.

A summary of key synthesis pathways is presented below:

Synthesis Pathway	Starting Materials	Key Reagents	Advantages	Disadvantages
Corey-House Synthesis	2-Bromobutane	Lithium, Copper(I) Iodide	High yields, suitable for unsymmetrical alkanes, good functional group tolerance.[2][3]	Requires preparation of organolithium and Gilman reagents, sensitive to moisture and air.
Grignard Reagent Cross-Coupling	2-Bromobutane	Magnesium, Transition Metal Catalyst (e.g., Ni, Pd, Cu)	Readily available starting materials, versatile.	Can be prone to side reactions like elimination and homocoupling without a suitable catalyst.[4]
Wurtz Reaction	2-Bromobutane	Sodium Metal	Simple procedure.	Low yields for unsymmetrical alkanes, formation of a mixture of products that are difficult to separate.[1]
Alkane Isomerization	n-Octane or other C8 isomers	Solid Acid or Bifunctional Catalysts	High-volume industrial process.	Requires high temperatures and pressures, less practical for selective laboratory-scale synthesis.

Recommended Laboratory Synthesis: Corey-House Pathway

The Corey-House synthesis is a highly effective method for the preparation of unsymmetrical alkanes with high yields.[2][3] This pathway involves the reaction of a lithium dialkylcuprate (Gilman reagent) with an alkyl halide. For the synthesis of 2,3-dimethylhexane, this involves the coupling of a di-(sec-butyl)cuprate with a sec-butyl halide.

Signaling Pathway Diagram

Caption: The Corey-House synthesis pathway for 2,3-dimethylhexane.

Experimental Protocol

Materials:

• 2-Bromobutane (99%)

• Lithium metal (wire or shot, 99.9%)

• Copper(I) iodide (98%)

• Anhydrous diethyl ether

• Saturated aqueous ammonium chloride solution

• Anhydrous magnesium sulfate

Procedure:

Step 1: Preparation of sec-Butyllithium

• All glassware must be oven-dried and cooled under a stream of dry argon or nitrogen.

• In a three-necked round-bottom flask equipped with a dropping funnel, a reflux condenser with a drying tube, and a magnetic stirrer, place lithium metal (2.0 equivalents).

• Add anhydrous diethyl ether to the flask to cover the lithium.

• Slowly add a solution of 2-bromobutane (1.0 equivalent) in anhydrous diethyl ether from the dropping funnel to the lithium suspension. The reaction is exothermic and will initiate gentle reflux.

• After the addition is complete, maintain the reflux for an additional hour to ensure complete reaction.

• Allow the solution to cool to room temperature. The concentration of the resulting sec-butyllithium solution can be determined by titration.

Step 2: Formation of Lithium di(sec-butyl)cuprate (Gilman Reagent)

• In a separate, flame-dried, three-necked round-bottom flask under an inert atmosphere, prepare a slurry of copper(I) iodide (0.5 equivalents) in anhydrous diethyl ether.

• Cool this slurry to -78 °C using a dry ice/acetone bath.

• Slowly add the prepared sec-butyllithium solution (1.0 equivalent) to the copper(I) iodide slurry with vigorous stirring.

• The reaction mixture will change color, indicating the formation of the Gilman reagent. Stir the mixture at -78 °C for 30 minutes.

Step 3: Coupling Reaction to form 2,3-Dimethylhexane

• To the Gilman reagent at -78 °C, slowly add a solution of 2-bromobutane (1.0 equivalent) in anhydrous diethyl ether.

• Allow the reaction mixture to slowly warm to room temperature and stir for 2 hours.

• Quench the reaction by the slow addition of a saturated aqueous ammonium chloride solution.

• Separate the organic layer and extract the aqueous layer with diethyl ether.

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter the solution and remove the solvent by rotary evaporation.

• Purify the crude product by fractional distillation to obtain 2,3-dimethylhexane.[5][6][7][8][9]

Expected Yield: High yields, typically in the range of 80-95%, are expected for unhindered substrates in the Corey-House synthesis.[3]

Alternative Laboratory Synthesis: Grignard Reagent Cross-Coupling

An alternative approach involves the cross-coupling of a Grignard reagent with an alkyl halide, often catalyzed by a transition metal.

Experimental Workflow Diagram

Caption: Experimental workflow for the Grignard cross-coupling synthesis of 2,3-dimethylhexane.

Experimental Protocol

A detailed protocol for the preparation of a Grignard reagent and its subsequent reaction is well-established.[10][11][12] The cross-coupling reaction would proceed as follows:

• Prepare sec-butylmagnesium bromide from 2-bromobutane and magnesium turnings in anhydrous diethyl ether.

• In a separate flask, add the transition metal catalyst (e.g., copper(I) iodide).

• Cool the catalyst slurry and add the prepared Grignard reagent.

• Slowly add 2-bromobutane to the reaction mixture.

• After the reaction is complete, perform an aqueous workup, extraction, and purification by fractional distillation as described in the Corey-House protocol.

Data Presentation

Physical Properties of 2,3-Dimethylhexane

Property	Value
Molecular Formula	C₈H₁₈
Molar Mass	114.23 g/mol
Boiling Point	115-117 °C
Density	0.719 g/mL at 25 °C
Appearance	Colorless liquid

Data sourced from PubChem CID 11447 and Wikipedia.[13][14]

Spectroscopic Data of 2,3-Dimethylhexane

Spectroscopic Technique	Key Data Points
¹H NMR (90 MHz, CDCl₃)	δ (ppm): 0.82-0.96 (m, 9H, CH₃), 1.06-1.54 (m, 9H, CH₂, CH)
¹³C NMR (15.09 MHz, CDCl₃)	δ (ppm): 14.47, 15.38, 18.06, 20.30, 20.73, 32.15, 36.63, 38.46
Mass Spectrometry (EI)	m/z: 114 (M⁺), 85, 71, 57, 43 (base peak)
Infrared Spectroscopy	ν (cm⁻¹): 2960-2850 (C-H stretch), 1465 (C-H bend), 1380 (C-H bend)

Spectroscopic data sourced from PubChem and NIST WebBook.[13][15]

Conclusion

For the laboratory synthesis of 2,3-dimethylhexane, the Corey-House reaction offers a robust and high-yielding pathway. While Grignard reagent cross-coupling presents a viable alternative, careful selection of a catalyst is crucial to minimize side reactions. The provided protocols and data serve as a comprehensive resource for researchers and professionals in the field of organic synthesis and drug development. Proper handling of air- and moisture-sensitive reagents is paramount for the success of these synthetic routes.

References

• 1. Corey House Reaction: Mechanism, Steps & Applications [vedantu.com]
• 2. Corey–House synthesis - Wikipedia [en.wikipedia.org]
• 3. grokipedia.com [grokipedia.com]
• 4. Thieme E-Books & E-Journals [thieme-connect.de]
• 5. studymind.co.uk [studymind.co.uk]
• 6. pmt.physicsandmathstutor.com [pmt.physicsandmathstutor.com]
• 7. chemrevise.org [chemrevise.org]
• 8. solubility alkanes boiling points methane hydrate methane clathrate Theory of fractional distillation condensation of crude petroleum oil boiling point intermolecular bonding forces advanced A level organic chemistry revision notes [docbrown.info]
• 9. Fractional distillation - Wikipedia [en.wikipedia.org]
• 10. Solved Grignard Synthesis of 2-Methyl-2-Hexanol The purpose | Chegg.com [chegg.com]
• 11. researchgate.net [researchgate.net]
• 12. Solved Organic Chemistry Laboratory IL 17.Grignard Synthesis | Chegg.com [chegg.com]
• 13. 2,3-Dimethylhexane | C8H18 | CID 11447 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 14. 2,3-Dimethylhexane - Wikipedia [en.wikipedia.org]
• 15. Hexane, 2,3-dimethyl- [webbook.nist.gov]

An In-depth Technical Guide to the Mass Spectrometry Fragmentation Patterns of 2,3-Dimethylhexane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the electron ionization (EI) mass spectrometry fragmentation patterns of 2,3-dimethylhexane. The information presented is crucial for the identification and structural elucidation of this branched-chain alkane in complex mixtures, a common challenge in petrochemical analysis, environmental screening, and metabolomics.

Introduction to the Mass Spectrometry of Alkanes

Mass spectrometry is a powerful analytical technique used to determine the molecular weight and structure of chemical compounds. When subjected to electron ionization, organic molecules like alkanes are ionized to form a molecular ion (M+•), which can then undergo fragmentation. The fragmentation of alkanes is governed by the relative stability of the resulting carbocations. Cleavage is most likely to occur at branching points, leading to the formation of more stable secondary and tertiary carbocations. The resulting mass spectrum is a unique fingerprint of the molecule, showing the relative abundance of different fragment ions.

Experimental Protocols

Gas Chromatography (GC) Conditions:

• Injector: Split mode (e.g., 10:1 ratio) at 250°C.[1]

• Injection Volume: 1 µL.[1]

• Carrier Gas: Helium or Hydrogen.

• Column: A non-polar capillary column (e.g., 5% phenyl-methylpolysiloxane) is typically used for separating alkanes.

• Oven Program: A temperature ramp is employed to ensure good separation of volatile compounds. For example, an initial temperature of 40°C held for 2 minutes, followed by a ramp of 10°C/min to 250°C, and a final hold for 5 minutes.

Mass Spectrometry (MS) Conditions:

• Ionization Mode: Electron Ionization (EI).[1]

• Electron Energy: 70 eV.[1]

• Source Temperature: 230-250°C.[1]

• Mass Analyzer: Quadrupole or Time-of-Flight (TOF).

• Scan Range: m/z 35-300.

Fragmentation Pattern of 2,3-Dimethylhexane

2,3-Dimethylhexane (C8H18) has a molecular weight of 114.23 g/mol .[2][3][4] Its structure, with two methyl branches on adjacent carbons, dictates a characteristic fragmentation pattern under electron ionization.

Key Features of the Mass Spectrum:

• Molecular Ion (M+•): The molecular ion peak at m/z 114 is expected to be of very low intensity or absent, which is typical for branched alkanes due to the high propensity for fragmentation.[5][6]

• Base Peak: The most abundant ion in the spectrum, known as the base peak, provides a key identifier.

• Major Fragment Ions: Significant peaks in the spectrum correspond to stable carbocations formed through the cleavage of C-C bonds.

Table 1: Prominent Fragment Ions in the Mass Spectrum of 2,3-Dimethylhexane

m/z	Proposed Fragment Ion	Relative Intensity (%)	Neutral Loss
43	[C3H7]+	100	C5H11•
57	[C4H9]+	~75	C4H9•
71	[C5H11]+	~40	C3H7•
85	[C6H13]+	~25	C2H5•
114	[C8H18]+• (Molecular Ion)	<1	-

Note: Relative intensities are approximate and can vary slightly between instruments.

Proposed Fragmentation Pathways

The major fragmentation pathways for 2,3-dimethylhexane involve the cleavage of carbon-carbon bonds, particularly at the branched 2- and 3-positions, to form stable secondary carbocations. The stability of the resulting carbocation and the neutral radical influences the abundance of the observed ions.

Figure 1: Proposed primary fragmentation pathways of the 2,3-dimethylhexane molecular ion.

Discussion of Fragmentation Pathways:

• Formation of m/z 85 ([C6H13]+): Loss of an ethyl radical (•CH2CH3) from the molecular ion results in the formation of a secondary carbocation. This is a common fragmentation pathway for alkanes.

• Formation of m/z 71 ([C5H11]+): Cleavage of a propyl radical (•CH2CH2CH3) leads to the formation of this ion.

• Formation of m/z 57 ([C4H9]+): This prominent peak arises from the cleavage of a butyl radical. The resulting secondary butyl carbocation is relatively stable.

• Formation of m/z 43 ([C3H7]+) - The Base Peak: The most abundant peak in the spectrum is at m/z 43, corresponding to the isopropyl cation ([(CH3)2CH]+). This ion is a highly stable secondary carbocation, and its formation is favored through cleavage at the C3-C4 bond. The high intensity of this peak is a strong indicator of the 2,3-dimethyl substitution pattern.

Conclusion

The mass spectrum of 2,3-dimethylhexane is characterized by a weak or absent molecular ion and a series of fragment ions corresponding to stable carbocations. The base peak at m/z 43, representing the stable isopropyl cation, is a key diagnostic feature for the 2,3-dimethyl branching. Understanding these fragmentation patterns is essential for the accurate identification of this and related branched alkanes in complex samples using GC-MS. The data and pathways presented in this guide serve as a valuable reference for researchers and professionals in various scientific disciplines.

References

• 1. Determination of elemental compositions by gas chromatography/time-of-flight mass spectrometry using chemical and electron ionization - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Hexane, 2,3-dimethyl- [webbook.nist.gov]
• 3. Hexane, 2,3-dimethyl- [webbook.nist.gov]
• 4. 2,3-Dimethylhexane - Wikipedia [en.wikipedia.org]
• 5. Mass Spectrometry [www2.chemistry.msu.edu]
• 6. chem.libretexts.org [chem.libretexts.org]

Thermodynamic Properties of 2,3-Dimethylhexane: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic properties of 2,3-dimethylhexane, a branched alkane and structural isomer of octane. The information is compiled from established scientific literature and databases, presenting key data in a structured format. This document also outlines the detailed experimental protocols typically employed to determine these properties, offering valuable insights for researchers in various scientific disciplines.

Core Thermodynamic Properties

The thermodynamic stability and phase behavior of 2,3-dimethylhexane are characterized by several key parameters. These properties are crucial for understanding its behavior in chemical reactions, for process design, and for developing theoretical models of molecular interactions.

Data Presentation

The following tables summarize the critical thermodynamic data for 2,3-dimethylhexane in both its liquid and gaseous states.

Table 1: Enthalpic and Entropic Properties of 2,3-Dimethylhexane

Property	Value	State	Reference
Standard Molar Enthalpy of Formation (ΔfH°)	-252.8 ± 1.5 kJ/mol	Liquid
-213.9 ± 1.5 kJ/mol	Gas
Standard Molar Enthalpy of Combustion (ΔcH°)	-5467.9 ± 1.4 kJ/mol	Liquid
Standard Molar Entropy (S°)	Data not readily available in searched sources
Molar Heat Capacity (Cp) at 298.15 K	184.1 ± 0.7 J/(mol·K)	Gas	[1]

Table 2: Phase Change and Critical Properties of 2,3-Dimethylhexane

Property	Value	Reference
Boiling Point	115.0 ± 7.0 °C (388.15 K) at 760 mmHg
Melting Point	-110 °C (163.15 K)
Enthalpy of Vaporization (ΔvapH) at 298.15 K	38.8 kJ/mol
Enthalpy of Vaporization (ΔvapH) at Boiling Point	33.17 kJ/mol
Vapor Pressure at 20°C	23.4 mmHg	[2]
Critical Temperature (Tc)	Data not readily available in searched sources
Critical Pressure (Pc)	Data not readily available in searched sources
Critical Volume (Vc)	0.468 L/mol
Critical Density (ρc)	2.14 ± 0.04 mol/L

Experimental Protocols

The determination of the thermodynamic properties listed above relies on precise and well-established experimental techniques. The following sections detail the methodologies for key experiments.

Combustion Calorimetry for Enthalpy of Formation

The standard enthalpy of formation of 2,3-dimethylhexane is typically determined indirectly through combustion calorimetry. This method involves the complete combustion of a known mass of the substance in a high-pressure oxygen atmosphere within a device called a bomb calorimeter.

Methodology:

• Sample Preparation: A precise mass of high-purity 2,3-dimethylhexane is weighed and placed in a sample holder (e.g., a platinum crucible) within the calorimeter's bomb. A small amount of water is added to the bomb to ensure that the water formed during combustion is in the liquid state.

• Assembly and Pressurization: The bomb is sealed and pressurized with pure oxygen to approximately 30 atm.

• Calorimeter Setup: The sealed bomb is placed in a calorimeter vessel containing a known mass of water. The calorimeter is then placed in an outer jacket to minimize heat exchange with the surroundings (approaching adiabatic conditions). The temperature of the water in the calorimeter is monitored with a high-precision thermometer.

• Ignition and Data Acquisition: The sample is ignited by passing an electric current through a fuse wire. The combustion reaction releases heat, causing the temperature of the calorimeter and its contents to rise. The temperature is recorded at regular intervals until it reaches a maximum and then begins to cool.

• Data Analysis: The corrected temperature rise is determined by accounting for heat exchange with the surroundings. The heat capacity of the calorimeter system (the "calorimeter constant") is determined separately by combusting a standard substance with a known heat of combustion (e.g., benzoic acid).

• Calculation: The heat of combustion of 2,3-dimethylhexane is calculated from the corrected temperature rise, the calorimeter constant, and the mass of the sample. The standard enthalpy of formation is then calculated using Hess's Law, combining the experimental heat of combustion with the known standard enthalpies of formation of the combustion products (CO₂ and H₂O).

Combustion Calorimetry Workflow for Enthalpy Determination.

Adiabatic Calorimetry for Heat Capacity

The heat capacity of 2,3-dimethylhexane can be measured using an adiabatic calorimeter, which is designed to minimize heat exchange with the surroundings.

Methodology:

• Sample Loading: A known mass of degassed 2,3-dimethylhexane is introduced into a sample vessel within the calorimeter.

• Calorimeter Assembly: The sample vessel is placed inside an adiabatic shield. The temperature of the shield is controlled to match the temperature of the sample vessel, thereby preventing heat loss.

• Thermal Equilibration: The system is brought to the desired starting temperature and allowed to reach thermal equilibrium.

• Heating Pulse: A precisely measured amount of electrical energy (heat) is supplied to the sample vessel over a defined period, causing its temperature to rise.

• Temperature Measurement: The temperature of the sample vessel is accurately measured before and after the heating pulse.

• Calculation: The heat capacity of the sample is calculated from the amount of heat added and the resulting temperature change, after subtracting the heat capacity of the sample vessel (which is determined in a separate calibration experiment). This process is repeated over a range of temperatures to determine the temperature dependence of the heat capacity.

Adiabatic Calorimetry Workflow for Heat Capacity Measurement.

Static Method for Vapor Pressure Determination

The vapor pressure of 2,3-dimethylhexane can be determined using a static method, which involves measuring the pressure of the vapor in equilibrium with the liquid at a constant temperature.

Methodology:

• Sample Preparation: A high-purity sample of 2,3-dimethylhexane is thoroughly degassed to remove any dissolved air or other volatile impurities. This is typically achieved by repeated freeze-pump-thaw cycles.

• Apparatus Setup: The degassed sample is introduced into a thermostatted vessel connected to a pressure-measuring device (e.g., a capacitance manometer). The entire apparatus is evacuated to a high vacuum.

• Temperature Control: The temperature of the vessel containing the liquid sample is precisely controlled using a thermostat bath.

• Equilibrium: The sample is allowed to equilibrate at the set temperature, during which time the liquid evaporates until the pressure of the vapor phase becomes constant.

• Pressure Measurement: The equilibrium vapor pressure is measured by the pressure transducer.

• Data Collection: Steps 3-5 are repeated at various temperatures to obtain a set of vapor pressure data as a function of temperature. This data can then be used to determine the enthalpy of vaporization using the Clausius-Clapeyron equation.

Static Method Workflow for Vapor Pressure Determination.

Conclusion

The thermodynamic properties of 2,3-dimethylhexane are well-characterized through a combination of precise experimental measurements. The data presented in this guide, along with the detailed experimental protocols, provide a valuable resource for researchers and professionals in chemistry, chemical engineering, and drug development. A thorough understanding of these properties is essential for the design of chemical processes, the development of predictive models, and the assessment of the environmental fate and transport of this compound. Further research could focus on obtaining more extensive data on properties such as the standard molar entropy and critical temperature and pressure to provide an even more complete thermodynamic profile of 2,3-dimethylhexane.

References

• 1. edepot.wur.nl [edepot.wur.nl]
• 2. vscht.cz [vscht.cz]

The Enigmatic Presence of 2,3-Dimethylhexane in the Plant Kingdom: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Volatile organic compounds (VOCs) are a diverse group of carbon-based chemicals that readily evaporate at room temperature. In the plant kingdom, they play crucial roles in a myriad of biological processes, including defense, pollination, and communication. Among the vast array of plant-emitted VOCs, the branched-chain alkane 2,3-dimethylhexane has been identified, albeit in a limited number of species. This technical guide provides a comprehensive overview of the current knowledge regarding the natural occurrence of 2,3-dimethylhexane in plants, its putative biosynthetic origins, and potential ecological roles. The information is presented to serve as a foundational resource for researchers, scientists, and professionals in drug development interested in the underexplored landscape of plant-derived hydrocarbons.

Natural Occurrence of 2,3-Dimethylhexane in Plants

The identification of 2,3-dimethylhexane in the plant kingdom is not widespread, suggesting a specialized metabolic production or a presence at concentrations often below the detection limits of standard analytical methodologies. To date, its presence has been reported in the following plant species:

Plant Species	Common Name	Family	Plant Part	Reference
Artemisia absinthium	Wormwood	Asteraceae	Aerial parts
Averrhoa carambola	Starfruit	Oxalidaceae	Fruit	[1]

Note: Quantitative data on the concentration of 2,3-dimethylhexane in these plants is currently not available in the public domain. The identification is based on qualitative analysis, primarily through gas chromatography-mass spectrometry (GC-MS).

Biosynthesis of 2,3-Dimethylhexane in Plants: A Putative Pathway

The specific biosynthetic pathway for 2,3-dimethylhexane in plants has not yet been elucidated. However, based on the known biosynthesis of other branched-chain alkanes in various organisms, a putative pathway can be proposed. This pathway is likely an extension of the fatty acid synthesis (FAS) type II system.

The biosynthesis is hypothesized to initiate with a branched-chain amino acid, such as leucine or valine, which is deaminated and decarboxylated to yield a branched-chain acyl-CoA starter unit. This starter unit then enters the FAS cycle, where it is elongated by the sequential addition of two-carbon units from malonyl-ACP. The resulting long-chain branched fatty acid is then likely converted to an alkane through a decarbonylation or decarboxylation reaction.

Caption: Putative biosynthetic pathway of 2,3-dimethylhexane in plants.

Experimental Protocols for the Analysis of 2,3-Dimethylhexane

The analysis of volatile compounds like 2,3-dimethylhexane from plant matrices requires sensitive and specific analytical techniques. The following is a generalized workflow for the extraction and identification of such compounds.

Sample Preparation

Fresh plant material (leaves, fruits, flowers, etc.) should be collected and processed immediately to minimize the loss of volatile compounds. The material can be used whole or gently crushed to increase the surface area for extraction.

Extraction of Volatile Compounds

Headspace Solid-Phase Microextraction (HS-SPME): This is a solvent-free, rapid, and sensitive technique for extracting VOCs.

• Apparatus: SPME fiber holder and various fiber coatings (e.g., Polydimethylsiloxane/Divinylbenzene - PDMS/DVB).

• Procedure:

  • Place a known amount of the plant sample into a sealed headspace vial.

  • Incubate the vial at a controlled temperature (e.g., 40-60 °C) for a specific time to allow volatiles to accumulate in the headspace.

  • Expose the SPME fiber to the headspace for a defined period to adsorb the analytes.

  • Retract the fiber and introduce it into the gas chromatograph injector for thermal desorption.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

GC-MS is the gold standard for the separation and identification of volatile compounds.

• Gas Chromatograph (GC):

  • Injector: Split/splitless injector, operated at a high temperature (e.g., 250 °C) for thermal desorption from the SPME fiber.

  • Carrier Gas: Helium at a constant flow rate.

  • Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms) is typically used for separating alkanes.

  • Oven Temperature Program: A programmed temperature gradient is used to separate compounds based on their boiling points and interactions with the stationary phase.

• Mass Spectrometer (MS):

  • Ionization: Electron Ionization (EI) at 70 eV is standard.

  • Mass Analyzer: Quadrupole or Time-of-Flight (TOF) analyzer.

  • Data Acquisition: Full scan mode to acquire mass spectra of the eluting compounds.

Compound Identification

Identification of 2,3-dimethylhexane is achieved by:

• Mass Spectral Library Matching: Comparing the obtained mass spectrum with reference spectra in databases such as NIST (National Institute of Standards and Technology).

• Retention Index (RI): Comparing the retention time of the unknown peak with the retention times of a series of n-alkanes run under the same chromatographic conditions. The calculated RI is then compared to literature values.

Caption: General experimental workflow for the analysis of 2,3-dimethylhexane.

Potential Role of 2,3-Dimethylhexane as a Semiochemical

While the direct biological function of 2,3-dimethylhexane in plants remains unknown, its volatile nature suggests a potential role as a semiochemical. Semiochemicals are signaling molecules that mediate interactions between organisms. They are broadly classified into pheromones (intraspecific communication) and allelochemicals (interspecific communication).

• Allelochemical: 2,3-dimethylhexane could act as an allomone, providing a defensive advantage to the emitting plant by repelling herbivores or inhibiting the growth of competing plants (allelopathy). Conversely, it could act as a kairomone, inadvertently attracting herbivores or their natural enemies.

• Pheromone: In some contexts, plants can release compounds that mimic insect pheromones to attract pollinators or deter pests.

The potential role of 2,3-dimethylhexane as a semiochemical warrants further investigation through behavioral bioassays with relevant insects and plant species.

Caption: Conceptual diagram of the potential semiochemical roles of 2,3-dimethylhexane.

Conclusion and Future Directions

The natural occurrence of 2,3-dimethylhexane in plants is an area of phytochemistry that is currently in its infancy. While its presence has been confirmed in a few species, a significant knowledge gap exists regarding its concentration, biosynthetic pathway, and biological function. Future research should focus on:

• Quantitative Analysis: Developing and applying sensitive analytical methods to quantify the concentration of 2,3-dimethylhexane in various plant tissues and under different physiological conditions.

• Biosynthetic Pathway Elucidation: Utilizing transcriptomics, proteomics, and metabolomics approaches to identify the genes and enzymes involved in the biosynthesis of branched-chain alkanes in plants.

• Functional Characterization: Conducting rigorous bioassays to investigate the potential role of 2,3-dimethylhexane as a semiochemical in plant-insect and plant-plant interactions.

• Broader Screening: Expanding the screening for 2,3-dimethylhexane to a wider range of plant species to understand its distribution in the plant kingdom.

A deeper understanding of the natural production and ecological significance of 2,3-dimethylhexane could unveil novel applications in sustainable agriculture, pest management, and the development of new bioactive compounds.

References

• 1. 2,3-Dimethylhexane | C8H18 | CID 11447 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Chirality and Enantiomers of 2,3-Dimethylhexane

Abstract: This technical guide provides a comprehensive overview of the stereochemical properties of 2,3-dimethylhexane, a branched-chain alkane. The document elucidates the structural basis for its chirality, details the properties of its enantiomers, and outlines modern experimental protocols for their separation and analysis. This guide is intended for researchers, scientists, and professionals in the fields of stereochemistry, analytical chemistry, and drug development who require a detailed understanding of chiral alkanes.

Introduction to the Stereochemistry of 2,3-Dimethylhexane

2,3-Dimethylhexane is a structural isomer of octane with the chemical formula C8H18.[1][2] While seemingly a simple alkane, its molecular structure gives rise to stereoisomerism. The concept of chirality, or 'handedness', is fundamental to understanding the three-dimensional nature of this molecule. A molecule is chiral if its mirror image is non-superimposable.[3] This property typically arises from the presence of one or more stereogenic centers, most commonly a carbon atom bonded to four different substituents.[3]

Identification of the Chiral Center

To determine the chirality of 2,3-dimethylhexane, an analysis of its carbon backbone is necessary. The structure is as follows:

A detailed examination reveals:

• Carbon-2 (C2): This carbon is bonded to a hydrogen atom, the C1-methyl group, the substituent methyl group, and the rest of the carbon chain (-CH(CH3)CH2CH2CH3). As two of the attached groups are identical methyl groups, C2 is achiral .

• Carbon-3 (C3): This carbon is bonded to four distinct groups:

  • A hydrogen atom (H)

  • A methyl group (-CH3)

  • An isopropyl group (-CH(CH3)2)

  • A propyl group (-CH2CH2CH3)

Since C3 is bonded to four different substituents, it is a chiral center . The presence of this single chiral center means that 2,3-dimethylhexane exists as a pair of enantiomers.[3] These enantiomers are mirror images of each other and are designated using the Cahn-Ingold-Prelog (CIP) priority rules as (R) and (S) isomers.[4]

The Enantiomers of 2,3-Dimethylhexane

The two enantiomeric forms of 2,3-dimethylhexane are (3R)-2,3-dimethylhexane and (3S)-2,3-dimethylhexane.[5] Enantiomers share identical physical properties such as boiling point, melting point, density, and solubility in achiral solvents.[3] Their defining difference lies in their interaction with plane-polarized light. One enantiomer will rotate the light in a clockwise (+) direction (dextrorotatory), while its mirror image will rotate it by an equal magnitude in the counter-clockwise (-) direction (levorotatory).[3][6] A 1:1 mixture of both enantiomers is known as a racemic mixture or racemate, which is optically inactive as the rotations cancel each other out.[3][6]

Figure 1: Enantiomers of 2,3-dimethylhexane.

Data Presentation: Physical and Chemical Properties

Property	Value	Citation(s)
Molecular Formula	C8H18	[1][2]
Molar Mass	114.23 g/mol	[2][5][7]
Appearance	Colorless liquid	[1][2]
Boiling Point	115 to 117 °C	[2]
Density	0.719 g/mL	[2]
IUPAC Name	2,3-Dimethylhexane	[7]
Synonyms	Hexane, 2,3-dimethyl-	[1][7]
Specific Rotation [α]D	Data not available for pure (R) or (S) enantiomers in cited literature.

Experimental Protocols for Enantiomeric Analysis

The separation and quantification of the enantiomers of 2,3-dimethylhexane are critical for stereoselective synthesis and purity assessment. Due to their identical physical properties, separation requires a chiral environment.

Enantiomeric Separation by Chiral Gas Chromatography (GC)

Chiral Gas Chromatography (GC) is the most suitable technique for separating volatile, thermally stable compounds like 2,3-dimethylhexane.[8] The method relies on a chiral stationary phase (CSP) that interacts diastereomerically with the enantiomers, leading to different retention times.

Objective: To separate and quantify the (R) and (S) enantiomers of 2,3-dimethylhexane.

Methodology:

• Instrumentation: A gas chromatograph equipped with a Flame Ionization Detector (FID) and a chiral capillary column (e.g., a cyclodextrin-based CSP such as a derivative of β- or γ-cyclodextrin).

• Sample Preparation: A solution of (±)-2,3-dimethylhexane is prepared in a volatile, achiral solvent (e.g., hexane or pentane) at a concentration of approximately 1 mg/mL.

• GC Conditions:

  • Injector Temperature: 200 °C

  • Detector Temperature: 250 °C

  • Carrier Gas: Helium or Hydrogen, with a constant flow rate (e.g., 1 mL/min).

  • Oven Temperature Program: An initial temperature of 40 °C held for 5 minutes, followed by a ramp of 2 °C/min to 100 °C. The program must be optimized to achieve baseline separation.

  • Injection Volume: 1 µL with a split ratio (e.g., 100:1) to prevent column overloading.

• Data Analysis: The chromatogram will show two separate peaks corresponding to the (R) and (S) enantiomers. The peak area of each enantiomer is integrated to determine their relative proportions.

Determination of Enantiomeric Excess (ee)

Enantiomeric excess (ee) is a measure of the purity of a chiral sample.[9] It is calculated from the relative amounts of the two enantiomers, which can be determined from the peak areas in the chiral chromatogram.[8]

The formula for enantiomeric excess is: ee (%) = |([R] - [S]) / ([R] + [S])| x 100

Where [R] and [S] are the concentrations or peak areas of the R and S enantiomers, respectively.[9][10] For example, a sample containing 80% of the (R)-enantiomer and 20% of the (S)-enantiomer has an enantiomeric excess of 60%.[10][11]

Logical and Experimental Workflow Visualization

The process of analyzing the enantiomers of 2,3-dimethylhexane, from sample acquisition to final purity determination, can be visualized as a logical workflow.

Figure 2: Experimental workflow for chiral analysis.

References

• 1. CAS 584-94-1: (±)-2,3-Dimethylhexane | CymitQuimica [cymitquimica.com]
• 2. 2,3-Dimethylhexane - Wikipedia [en.wikipedia.org]
• 3. groups.chem.ubc.ca [groups.chem.ubc.ca]
• 4. Stereochemistry | Basicmedical Key [basicmedicalkey.com]
• 5. (3R)-2,3-dimethylhexane | C8H18 | CID 57480760 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Stereoisomers [www2.chemistry.msu.edu]
• 7. 2,3-Dimethylhexane | C8H18 | CID 11447 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Determination of enantiomeric excess [ch.ic.ac.uk]
• 9. Enantiomeric excess - Wikipedia [en.wikipedia.org]
• 10. Enantiomeric Excess (ee) and Specific Rotation Practice Problems [chemistrysteps.com]
• 11. youtube.com [youtube.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Gas Chromatographic Separation of Octane Isomers

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed methodologies for the separation of octane (C8) isomers using gas chromatography (GC). It includes comparative data on different stationary phases and optimized experimental protocols to achieve high-resolution separation of these structurally similar compounds.

Introduction

Octane and its 17 branched isomers are significant components of gasoline and other fuel mixtures. Their individual properties, such as octane rating, vary considerably. Therefore, the accurate separation and quantification of each isomer are crucial for fuel quality control, catalytic cracking research, and environmental analysis. Gas chromatography is the premier analytical technique for this purpose due to its high resolving power for volatile and semi-volatile compounds. This application note explores various GC methods, highlighting the impact of stationary phase selection and optimized parameters on the separation of C8 isomers.

Data Presentation: Comparative Retention Data

The separation of octane isomers is highly dependent on the stationary phase of the GC column. Non-polar columns separate compounds primarily based on their boiling points, while more polar or shape-selective phases can provide unique elution orders based on molecular geometry. Below is a summary of reported retention indices for selected octane isomers on different stationary phases.

Table 1: Kovats Retention Indices of Octane Isomers on Various Stationary Phases

Isomer	Boiling Point (°C)	Squalane (Non-polar)	Liquid Crystal (PrBHP)
n-Octane	125.7	800.0	800.0
2-Methylheptane	117.6	766.7	772.1
3-Methylheptane	119.0	775.2	781.8
4-Methylheptane	117.7	769.1	775.0
2,2-Dimethylhexane	106.8	727.1	739.2
2,3-Dimethylhexane	115.6	769.8	781.0
2,4-Dimethylhexane	109.4	743.0	754.2
2,5-Dimethylhexane	109.1	737.9	745.8
3,3-Dimethylhexane	112.0	761.5	778.9
3,4-Dimethylhexane	117.7	781.4	794.7
2,2,3-Trimethylpentane	114.2	766.0	787.2
2,2,4-Trimethylpentane	99.2	691.9	701.8
2,3,3-Trimethylpentane	114.7	780.5	806.7
2,3,4-Trimethylpentane	113.5	765.1	779.6
3-Ethylhexane	118.6	784.5	790.3
2,2,3,3-Tetramethylbutane	106.5	724.0	-
3-Ethyl-2-methylpentane	115.6	785.4	798.5
3-Ethyl-3-methylpentane	118.3	793.8	-

Data compiled from scientific literature. Absolute retention times can vary between instruments and specific experimental conditions.

Experimental Protocols

Protocol 1: High-Resolution Separation on a Non-Polar Stationary Phase

This protocol details the separation of octane isomers on a widely used non-polar column, where elution is primarily governed by boiling point.

1. Instrumentation and Consumables:

• Gas Chromatograph: Agilent 7890B GC system or equivalent, equipped with a split/splitless injector and a Flame Ionization Detector (FID).

• GC Column: Agilent J&W DB-1 (100% dimethylpolysiloxane) capillary column (100 m x 0.25 mm I.D., 0.5 µm film thickness).

• Carrier Gas: Hydrogen or Helium (99.999% purity).

• Gases for FID: Hydrogen (99.999% purity), Air (zero grade).

• Syringe: 10 µL GC syringe.

• Vials: 2 mL amber glass vials with PTFE-lined septa.

• Solvent: n-Hexane or pentane (GC grade).

• Standard: A certified reference mixture of octane isomers.

2. GC Operating Conditions:

• Injector Temperature: 250°C

• Injection Mode: Split (100:1 ratio)

• Injection Volume: 1 µL

• Carrier Gas Flow Rate: 1.0 mL/min (constant flow)

• Oven Temperature Program:

  • Initial Temperature: 35°C

  • Hold Time: 15 min

  • Ramp Rate 1: 1°C/min to 60°C

  • Ramp Rate 2: 2°C/min to 120°C

  • Final Hold Time: 5 min

• Detector Temperature (FID): 300°C

• FID Gas Flows:

  • Hydrogen: 30 mL/min

  • Air: 400 mL/min

  • Makeup (N2 or He): 25 mL/min

3. Sample Preparation:

• Prepare a stock solution of the octane isomer mixture in n-hexane at a concentration of approximately 1000 µg/mL.

• Perform serial dilutions to create working standards at concentrations appropriate for the expected sample concentrations (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

4. Data Analysis:

• Identify peaks based on their retention times compared to the certified reference standard.

• Quantify the individual isomers using an external or internal standard method. For accurate quantification, an internal standard such as n-nonane can be used.

Protocol 2: Enhanced Selectivity using a Liquid Crystalline Stationary Phase

This protocol utilizes a liquid crystalline stationary phase to achieve separation based on molecular shape, offering a different selectivity compared to non-polar columns.

1. Instrumentation and Consumables:

• Gas Chromatograph: As described in Protocol 1.

• GC Column: A custom-packed or commercially available capillary column with a liquid crystalline stationary phase (e.g., 4-methoxy-4'-propylbiphenyl, PrBHP).

• Carrier Gas, FID Gases, Syringe, Vials, Solvent, and Standard: As described in Protocol 1.

2. GC Operating Conditions:

• Injector Temperature: 250°C

• Injection Mode: Split (100:1 ratio)

• Injection Volume: 1 µL

• Carrier Gas Flow Rate: 1.2 mL/min (constant flow)

• Oven Temperature Program:

  • Isothermal analysis at 40°C.

• Detector (FID) Parameters: As described in Protocol 1.

3. Sample Preparation:

• As described in Protocol 1.

4. Data Analysis:

• As described in Protocol 1. Note the different elution order of isomers compared to the non-polar column due to shape-selective interactions with the stationary phase.

Mandatory Visualization

Caption: Experimental workflow for the GC analysis of octane isomers.

Logical Relationships in Stationary Phase Selection

The choice of stationary phase is critical and is based on the desired separation mechanism.

Caption: Logic for selecting a GC stationary phase for octane isomer separation.

Application Note: Quantification of 2,3-Dimethylhexane in Petroleum Samples

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,3-Dimethylhexane is a branched-chain alkane and one of the many isomers of octane present in petroleum products. As a component of gasoline and other fuels, its concentration can influence combustion properties and overall fuel quality. Accurate quantification of 2,3-dimethylhexane is crucial for refinery process optimization, quality control of finished petroleum products, and for researchers studying the detailed hydrocarbon composition of crude oil and its fractions. This application note provides a detailed protocol for the quantification of 2,3-dimethylhexane in petroleum samples using gas chromatography.

Data Presentation

The concentration of 2,3-dimethylhexane can vary significantly depending on the type of petroleum sample. The following table summarizes available quantitative data.

Petroleum Sample	Concentration of 2,3-Dimethylhexane (wt%)
Crude Oil	0.06 - 0.16[1]
Gasoline	Present, concentration varies
Diesel Fuel	Present, concentration varies

Note: While 2,3-dimethylhexane is a known constituent of gasoline and diesel fuel, specific concentration ranges are highly variable depending on the crude oil source, refining processes, and blending.

Experimental Protocols

The following protocol is based on the principles of detailed hydrocarbon analysis (DHA) as outlined in ASTM D6730, a standard test method for the determination of individual components in spark-ignition engine fuels.[2][3][4][5] This method utilizes high-resolution gas chromatography with a flame ionization detector (GC-FID) for quantification.

1. Principle

A petroleum sample is introduced into a gas chromatograph, where it is vaporized and separated into its individual components in a capillary column. The eluted components are detected by a flame ionization detector (FID), and the resulting signal is used to identify and quantify each component based on its retention time and peak area relative to known standards.[4]

2. Apparatus and Materials

• Gas Chromatograph (GC): Equipped with a capillary split/splitless injector, a flame ionization detector (FID), and an electronic pressure control.

• GC Column: A 100 m x 0.25 mm ID, 0.5 µm film thickness 100% dimethyl polysiloxane capillary column is recommended for detailed hydrocarbon analysis.[3] A pre-column may be used to improve the separation of certain components.[2]

• Carrier Gas: Helium or Hydrogen of high purity (99.999%).

• Autosampler: For precise and repeatable injections.

• Data Acquisition System: A computer with chromatography software for instrument control, data acquisition, and processing.

• Syringes: 10 µL or other appropriate sizes for sample and standard injection.

• Vials: 2 mL autosampler vials with crimp or screw caps.

• Solvents: High-purity solvents such as n-hexane or pentane for sample dilution.

• Calibration Standards: A certified reference standard containing a known concentration of 2,3-dimethylhexane and other relevant hydrocarbons (e.g., n-alkanes for retention index calculation).

3. Sample Preparation

Due to the high concentration of components in many petroleum products, direct injection is often possible after dilution.

• Allow the petroleum sample to reach room temperature.

• Gently agitate the sample to ensure homogeneity.

• For highly concentrated samples like gasoline, perform a serial dilution with a suitable volatile solvent (e.g., n-hexane) to bring the concentration of 2,3-dimethylhexane within the calibrated range of the instrument. A typical dilution might be 1:10 or 1:100.

• Transfer an aliquot of the diluted sample to an autosampler vial.

4. GC-FID Operating Conditions

The following are typical starting conditions and may require optimization for a specific instrument and application.

Parameter	Value
Injector
Injection Mode	Split
Split Ratio	100:1 (can be optimized)
Injector Temperature	250 °C
Injection Volume	1.0 µL
Oven
Initial Temperature	40 °C
Initial Hold Time	10 min
Ramp Rate 1	2 °C/min to 100 °C
Ramp Rate 2	5 °C/min to 250 °C
Final Hold Time	10 min
Column
Carrier Gas	Helium
Flow Rate	1.0 mL/min (constant flow)
Detector (FID)
Temperature	280 °C
Hydrogen Flow	30 mL/min
Air Flow	300 mL/min
Makeup Gas (N2 or He)	25 mL/min

5. Calibration

• Prepare a series of calibration standards of 2,3-dimethylhexane in a suitable solvent (e.g., n-hexane) covering the expected concentration range in the diluted samples.

• Inject each calibration standard into the GC-FID system under the same conditions as the samples.

• Generate a calibration curve by plotting the peak area of 2,3-dimethylhexane against its concentration. The curve should have a correlation coefficient (r²) of ≥ 0.995.

6. Analysis and Quantification

• Inject the prepared petroleum sample dilutions into the GC-FID.

• Identify the 2,3-dimethylhexane peak in the sample chromatogram by comparing its retention time with that of the calibration standard.

• Calculate the concentration of 2,3-dimethylhexane in the diluted sample using the calibration curve.

• Calculate the concentration in the original, undiluted sample by applying the dilution factor.

7. Quality Control

• Inject a solvent blank between samples to check for carryover.

• Periodically inject a calibration check standard to verify the stability of the instrument's response.

• Analyze a quality control sample with a known concentration of 2,3-dimethylhexane to assess the accuracy and precision of the method.

Visualization of Experimental Workflow

Caption: Experimental workflow for the quantification of 2,3-dimethylhexane.

References

• 1. GC-MS Sample Preparation | Thermo Fisher Scientific - US [thermofisher.com]
• 2. scioninstruments.com [scioninstruments.com]
• 3. gcms.cz [gcms.cz]
• 4. thinghiemxangdau.vn [thinghiemxangdau.vn]
• 5. gcms.cz [gcms.cz]

Application Notes and Protocols for 2,3-Dimethylhexane as a Solvent in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of 2,3-dimethylhexane as a nonpolar, aprotic solvent for use in organic synthesis. The document details its physical and chemical properties, potential applications, and includes a representative experimental protocol.

Introduction to 2,3-Dimethylhexane as a Solvent

2,3-Dimethylhexane is a branched-chain aliphatic hydrocarbon with the molecular formula C₈H₁₈.[1][2] As a structural isomer of octane, it is a colorless and odorless liquid at room temperature.[1] Its nonpolar nature and relative inertness make it a suitable solvent for reactions involving nonpolar reagents and intermediates, where solvent participation is undesirable. Branched alkanes like 2,3-dimethylhexane are part of a class of organic compounds characterized by single bonds between carbon and hydrogen atoms, rendering them generally unreactive.[3]

Physicochemical Properties

A summary of the key physical and chemical properties of 2,3-dimethylhexane is presented in Table 1. These properties are crucial for its application as a solvent in organic synthesis, influencing factors such as reaction temperature, solubility of reagents, and post-reaction work-up procedures.

Property	Value	Reference
Molecular Formula	C₈H₁₈	[1][2]
Molecular Weight	114.23 g/mol	[1][2]
Boiling Point	115-117 °C	[1]
Melting Point	-110 °C	[1]
Density	0.719 g/mL	[1]
Solubility in Water	Insoluble	[4]
Solubility in Organic Solvents	Soluble	[4]
Appearance	Colorless liquid	[1]

Applications in Organic Synthesis

Due to its nonpolar and aprotic nature, 2,3-dimethylhexane is a potential solvent for a variety of organic reactions, particularly those that are sensitive to protic or more reactive polar solvents. Its inertness is advantageous in reactions where the solvent is not intended to participate.

• Free-Radical Reactions: Alkanes are known to be suitable solvents for free-radical halogenation reactions. The inert nature of 2,3-dimethylhexane ensures that it does not interfere with the radical chain mechanism.

• Organometallic Reactions: While ethers are the most common solvents for Grignard reagents due to their ability to stabilize the magnesium center, nonpolar hydrocarbon solvents can be employed in specific organometallic reactions where ether coordination is not desired or can lead to side reactions.[5][6]

• Polymerization Reactions: Solution polymerization often utilizes non-reactive solvents to dissolve the monomer and initiator, and to control the viscosity of the reaction mixture.[7] Nonpolar solvents like 2,3-dimethylhexane can be suitable for the polymerization of nonpolar monomers.

• Catalysis: In certain catalytic processes, particularly those involving nonpolar substrates, an inert hydrocarbon solvent can be advantageous. The choice of solvent can significantly influence the catalyst's activity and selectivity.

Experimental Protocol: Free-Radical Bromination of Adamantane

This section provides a detailed protocol for a representative application of 2,3-dimethylhexane as a solvent in the free-radical bromination of adamantane. This reaction is a classic example of a process where a nonpolar, inert solvent is beneficial.

Reaction Scheme:

Adamantane + Br₂ --(hν)--> 1-Bromoadamantane + HBr

Materials:

• Adamantane

• Bromine (Br₂)

• 2,3-Dimethylhexane (anhydrous)

• Sodium thiosulfate (Na₂S₂O₃) solution (10% w/v)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask equipped with a reflux condenser and a dropping funnel

• UV lamp (or a high-intensity incandescent light bulb)

• Magnetic stirrer and stir bar

• Separatory funnel

• Beaker and Erlenmeyer flasks

• Rotary evaporator

Procedure:

• Reaction Setup: In a 250 mL three-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a dropping funnel, dissolve 5.0 g of adamantane in 100 mL of anhydrous 2,3-dimethylhexane.

• Initiation: Position a UV lamp approximately 10-15 cm from the flask. Begin stirring the solution and gently reflux the solvent using a heating mantle.

• Addition of Bromine: Once the solution is refluxing, add a solution of 2.0 mL of bromine in 20 mL of 2,3-dimethylhexane dropwise from the dropping funnel over 1 hour. The red-brown color of bromine should fade as the reaction proceeds.

• Reaction Monitoring: Continue to irradiate and reflux the reaction mixture for an additional 2 hours after the bromine addition is complete, or until the bromine color has completely disappeared.

• Work-up:

  • Allow the reaction mixture to cool to room temperature.

  • Carefully transfer the mixture to a separatory funnel.

  • Wash the organic layer sequentially with 50 mL of 10% sodium thiosulfate solution (to quench any remaining bromine), 50 mL of saturated sodium bicarbonate solution, and 50 mL of brine.

  • Dry the organic layer over anhydrous magnesium sulfate.

• Isolation of Product:

  • Filter the drying agent.

  • Remove the 2,3-dimethylhexane solvent using a rotary evaporator.

  • The crude 1-bromoadamantane can be purified by recrystallization from a minimal amount of methanol or by sublimation.

Expected Data (Hypothetical):

Reactant/Product	Molecular Weight ( g/mol )	Moles (mmol)	Mass (g)	Yield (%)
Adamantane	136.24	36.7	5.0	-
Bromine	159.81	38.8	6.2	-
1-Bromoadamantane	215.13	-	7.1	85

Safety Precautions

• 2,3-Dimethylhexane is a flammable liquid and should be handled in a well-ventilated fume hood away from ignition sources.[2]

• Bromine is highly corrosive and toxic. It should be handled with extreme care using appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat. All manipulations involving bromine should be performed in a fume hood.

• The reaction generates hydrogen bromide (HBr) gas, which is corrosive. The reflux condenser should be fitted with a gas trap to neutralize the HBr gas (e.g., a tube leading to a beaker containing a sodium hydroxide solution).

Visualizations

Caption: Workflow for the synthesis of 1-bromoadamantane.

References

• 1. 2,3-Dimethylhexane | C8H18 | CID 11447 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Alkane Reactivity [www2.chemistry.msu.edu]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. researchgate.net [researchgate.net]
• 7. Solution polymerization - Wikipedia [en.wikipedia.org]

Application Note: High-Resolution Techniques for the Identification of 2,3-Dimethylhexane in Complex Matrices

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,3-Dimethylhexane is a volatile organic compound (VOC) belonging to the class of branched alkanes. Its presence in complex mixtures, such as environmental samples, petroleum products, or biological matrices, can be of significant interest for various applications, including environmental monitoring, quality control in the petrochemical industry, and metabolomics research. The accurate identification and quantification of 2,3-dimethylhexane in these intricate samples necessitate the use of highly selective and sensitive analytical techniques. This application note provides a detailed overview of the primary analytical methodologies, with a focus on gas chromatography-mass spectrometry (GC-MS), for the robust identification of 2,3-dimethylhexane.

Analytical Approaches

The analysis of volatile hydrocarbons like 2,3-dimethylhexane in complex mixtures typically involves a multi-step process encompassing sample preparation, chromatographic separation, and detection. Gas chromatography coupled with mass spectrometry (GC-MS) is the gold standard for this application due to its exceptional separation power and definitive identification capabilities.[1]

Sample Preparation

The choice of sample preparation technique is critical and depends on the sample matrix. The primary goal is to efficiently extract and concentrate the volatile and semi-volatile organic compounds, including 2,3-dimethylhexane, while minimizing matrix interference.[2]

Commonly employed techniques include:

• Purge and Trap (P&T): This is a highly effective method for extracting VOCs from aqueous samples.[2][3] An inert gas is bubbled through the sample, stripping the volatile compounds, which are then trapped on a sorbent material. The trap is subsequently heated to desorb the analytes into the GC-MS system. This technique is widely used in environmental analysis following protocols such as U.S. EPA Method 5030C.[2]

• Headspace Analysis (Static and Dynamic): In this method, the sample is placed in a sealed vial and heated to allow the volatile compounds to partition into the gas phase (headspace) above the sample. A portion of this headspace is then injected into the GC-MS. Dynamic headspace, also known as purge and trap, is generally more sensitive than static headspace.[4]

• Solid-Phase Microextraction (SPME): SPME is a solvent-free extraction technique that utilizes a fused silica fiber coated with a stationary phase. The fiber is exposed to the sample or its headspace, and the analytes adsorb onto the coating. The fiber is then directly inserted into the GC injector for thermal desorption and analysis.[5]

• Solvent Extraction: For solid or semi-solid samples, solvent extraction with a low-boiling, non-polar solvent like hexane or dichloromethane can be employed to extract the hydrocarbons.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

GC-MS provides both qualitative and quantitative information. The gas chromatograph separates the components of the mixture based on their boiling points and interactions with the stationary phase of the GC column. The mass spectrometer then detects, ionizes, and fragments the individual components, generating a unique mass spectrum for each compound that acts as a chemical fingerprint.

Experimental Protocols

The following protocols provide a generalized framework for the analysis of 2,3-dimethylhexane in complex mixtures. Method optimization and validation are essential for specific applications.

Protocol 1: Purge and Trap GC-MS for Aqueous Samples (Based on U.S. EPA Methods 5030C & 8260B)

1. Sample Preparation (Purge and Trap):

• Place a 5 mL water sample into a purging vessel.
• Add internal standards and surrogates to the sample.
• Purge the sample with helium at a flow rate of 40 mL/min for 11 minutes at ambient temperature.
• The volatile compounds are trapped on a sorbent trap (e.g., Tenax/silica gel/charcoal).
• After purging, dry purge the trap with helium for 1-2 minutes.
• Desorb the trapped analytes by rapidly heating the trap to 245°C for 2 minutes, with the carrier gas flowing through the trap and onto the GC column.

2. GC-MS Analysis:

• GC Column: HP-5MS (30 m x 0.25 mm I.D., 0.25 µm film thickness) or equivalent.
• Carrier Gas: Helium at a constant flow of 1.2 mL/min.
• Oven Temperature Program:
• Initial temperature: 35°C, hold for 5 minutes.
• Ramp to 150°C at 10°C/min.
• Ramp to 220°C at 20°C/min, hold for 2 minutes.
• Injector Temperature: 200°C.
• Transfer Line Temperature: 280°C.
• MS Ion Source Temperature: 230°C.
• MS Quadrupole Temperature: 150°C.
• Ionization Mode: Electron Ionization (EI) at 70 eV.
• Scan Range: m/z 35-350.

Protocol 2: Headspace-SPME-GC-MS for Solid or Liquid Samples

1. Sample Preparation (HS-SPME):

• Place a known amount of the sample (e.g., 1-5 g of solid or 1-5 mL of liquid) into a 20 mL headspace vial and seal it.
• Equilibrate the vial at a specific temperature (e.g., 60°C) for a set time (e.g., 15 minutes) to allow for partitioning of volatiles into the headspace.
• Expose a SPME fiber (e.g., 100 µm Polydimethylsiloxane - PDMS) to the headspace for a defined extraction time (e.g., 30 minutes) with agitation.
• Retract the fiber and immediately introduce it into the GC injector for desorption.

2. GC-MS Analysis:

• Follow the GC-MS parameters outlined in Protocol 1, with the injector in splitless mode for a specified time (e.g., 2 minutes) during the desorption of the SPME fiber.

Data Presentation

The identification of 2,3-dimethylhexane is achieved by comparing its retention time and mass spectrum with that of a known standard or a reference library such as the NIST Mass Spectral Library.

Table 1: Gas Chromatographic Retention Data for C8 Alkanes

Note: The following retention times are illustrative and can vary based on the specific instrument, column condition, and exact analytical parameters. These values are based on typical elution orders for C8 isomers on a non-polar column.

Compound	Retention Time (min)
2,2,4-Trimethylpentane	7.85
2,5-Dimethylhexane	8.21
2,4-Dimethylhexane	8.35
2,3-Dimethylhexane	8.52
3,3-Dimethylhexane	8.68
n-Octane	9.10
3-Methylheptane	9.25

Table 2: Key Mass Spectral Fragments for 2,3-Dimethylhexane

Source: NIST Mass Spectrometry Data Center

Mass-to-Charge Ratio (m/z)	Relative Intensity (%)	Putative Fragment
43	100	[C3H7]+
57	85	[C4H9]+
71	45	[C5H11]+
85	30	[C6H13]+
114	5	[M]+ (Molecular Ion)

Table 3: Method Detection and Quantification Limits

Note: The following Limit of Detection (LOD) and Limit of Quantification (LOQ) values are estimates for branched alkanes using sensitive techniques like Purge and Trap or SPME-GC-MS and can vary significantly based on the matrix and analytical instrumentation.

Parameter	Estimated Value (in Water)
Limit of Detection (LOD)	0.05 - 0.5 µg/L
Limit of Quantification (LOQ)	0.2 - 2.0 µg/L

Visualizations

Caption: Analytical workflow for identifying 2,3-dimethylhexane.

Conclusion

The identification of 2,3-dimethylhexane in complex mixtures is reliably achieved through the use of gas chromatography-mass spectrometry. The selection of an appropriate sample preparation technique, such as purge and trap or SPME, is crucial for achieving the necessary sensitivity and minimizing matrix effects. By carefully optimizing the analytical method and utilizing retention time and mass spectral library matching, researchers can confidently identify and quantify 2,3-dimethylhexane, enabling a wide range of applications in environmental, industrial, and life sciences.

References

• 1. researchgate.net [researchgate.net]
• 2. Protocols for GC-Based Methods for Generic and Environmental Hydrocarbon Analysis | Springer Nature Experiments [experiments.springernature.com]
• 3. Cumhuriyet Science Journal » Submission » Gas Chromatography Method Validation Study for Sensitive and Accurate Determination of Volatile Aromatic Hydrocarbons (VAHs) in Water [csj.cumhuriyet.edu.tr]
• 4. Improved Determination of Volatile Organic Compounds in Water by SPME and GC/MS: ISO Standard 17943 [sigmaaldrich.com]
• 5. Analysis of Long-chain Petroleum Hydrocarbons and VOCs in Soil by GC-MS | Thermo Fisher Scientific - KR [thermofisher.com]

Application Notes and Protocols for 2,3-Dimethylhexane in Fuel and Combustion Research

For Researchers, Scientists, and Drug Development Professionals

These application notes provide an overview of the use of 2,3-dimethylhexane, a branched-chain isomer of octane, in the fields of fuel science and combustion research. While detailed experimental data for this specific isomer is limited in publicly accessible literature, its properties and applications can be understood in the context of other well-studied branched alkanes. The protocols provided are standardized methods for characterizing the combustion properties of volatile liquid fuels like 2,3-dimethylhexane.

Application Notes

2,3-Dimethylhexane (C8H18) is a paraffinic hydrocarbon that serves as a valuable compound for fundamental studies in fuel combustion. As a branched isomer of octane, it is a component of gasoline and is of significant interest for its influence on fuel properties, particularly its anti-knock characteristics.

1. Reference Compound for Octane Number and Anti-Knock Quality Studies

The degree of branching in alkane isomers has a pronounced effect on their resistance to autoignition, a property quantified by the Research Octane Number (RON) and Motor Octane Number (MON). Branched alkanes, such as 2,3-dimethylhexane, generally exhibit higher octane numbers than their straight-chain counterparts (like n-octane). This makes them desirable components in gasoline formulations to prevent engine knocking. 2,3-Dimethylhexane can be used as a reference compound in studies aimed at understanding the structure-property relationships that govern anti-knock quality. By comparing its combustion behavior to other octane isomers, researchers can refine models that predict the octane rating of complex fuel mixtures.

2. Subject for Fundamental Combustion Chemistry and Model Development

The combustion of 2,3-dimethylhexane, like other alkanes, proceeds through a complex network of elementary reactions. Studying the oxidation and pyrolysis of this isomer provides valuable data for the development and validation of chemical kinetic models. These models are essential for computational fluid dynamics (CFD) simulations of internal combustion engines, which are used to design more efficient and cleaner combustion systems. Although specific kinetic models for 2,3-dimethylhexane are not as extensively developed as for other isomers like 2,5-dimethylhexane or iso-octane (2,2,4-trimethylpentane), it serves as an important molecule for testing the predictive capabilities of reaction rate rules for branched alkanes.

3. Component in Surrogate Fuel Mixtures

Real-world fuels are complex mixtures of hundreds of hydrocarbons. To simplify research and computational modeling, surrogate fuels composed of a few well-characterized components are often used. Due to its presence in gasoline, 2,3-dimethylhexane can be included as a component in surrogate mixtures to represent the branched alkane fraction. The inclusion of various dimethylhexane isomers allows for a more accurate representation of the combustion behavior of commercial gasolines.

Data Presentation

Table 1: Physical and Chemical Properties of 2,3-Dimethylhexane

Property	Value
Molecular Formula	C8H18
Molecular Weight	114.23 g/mol
Appearance	Colorless liquid
Density	0.719 g/mL
Boiling Point	115-117 °C
Melting Point	-110 °C
Standard Enthalpy of Formation (ΔfH⦵298)	-253.3 to -251.3 kJ/mol
Standard Enthalpy of Combustion (ΔcH⦵298)	-5.4683 to -5.4665 MJ/mol

Table 2: Octane Numbers of Select Octane Isomers

Compound	Research Octane Number (RON)	Motor Octane Number (MON)
n-Octane	-20	-17
2-Methylheptane	23	23.8
3-Methylheptane	35	38.5
2,4-Dimethylhexane	65.2	69.9
2,3-Dimethylhexane	~95 (Estimated)	~90 (Estimated) *
2,2,4-Trimethylpentane (Iso-octane)	100	100

Experimental Protocols

The following are detailed, generalized protocols for key experiments used in combustion research to characterize fuels like 2,3-dimethylhexane.

Protocol 1: Determination of Ignition Delay Time using a Shock Tube

Objective: To measure the autoignition delay time of a 2,3-dimethylhexane/oxidizer mixture at high temperatures and pressures.

Apparatus: A high-pressure shock tube equipped with pressure transducers and optical diagnostics (e.g., for OH* chemiluminescence detection).

Methodology:

• Mixture Preparation:

  • Prepare a gaseous mixture of 2,3-dimethylhexane, an oxidizer (e.g., air or a specific O2/diluent ratio), and a diluent gas (e.g., argon) in a mixing tank.

  • The composition of the mixture is determined by partial pressures, and the mixture is homogenized.

  • 2,3-dimethylhexane is introduced into the mixing tank in its liquid state and allowed to vaporize and mix thoroughly.

• Shock Tube Operation:

  • The driven section of the shock tube is evacuated to a high vacuum.

  • The prepared fuel/oxidizer mixture is introduced into the driven section to a specific initial pressure (P1).

  • The driver section is filled with a high-pressure driver gas (e.g., helium) until a diaphragm separating the two sections ruptures.

  • The rupture of the diaphragm generates a shock wave that propagates through the test gas, rapidly heating and compressing it.

• Data Acquisition:

  • Pressure transducers along the shock tube measure the shock wave velocity, which is used to calculate the temperature (T5) and pressure (P5) behind the reflected shock wave.

  • Ignition is detected by a sharp increase in pressure and/or the emission of light (e.g., OH* chemiluminescence at ~306 nm) at the endwall of the shock tube.

  • The ignition delay time is defined as the time interval between the arrival of the reflected shock wave at the endwall and the onset of ignition.

• Data Analysis:

  • The experiment is repeated for a range of temperatures, pressures, and equivalence ratios to map out the ignition behavior of the fuel.

Workflow for Shock Tube Ignition Delay Time Measurement.

Protocol 2: Determination of Ignition Delay Time using a Rapid Compression Machine (RCM)

Objective: To measure the autoignition delay time of a 2,3-dimethylhexane/oxidizer mixture at low to intermediate temperatures and high pressures.

Apparatus: A rapid compression machine with a heated test chamber, a pressure transducer, and a data acquisition system.

Methodology:

• Mixture Preparation:

  • Similar to the shock tube protocol, a homogeneous mixture of 2,3-dimethylhexane, oxidizer, and diluent is prepared in a mixing vessel.

• RCM Operation:

  • The reaction chamber of the RCM is heated to a desired initial temperature and evacuated.

  • The prepared gas mixture is introduced into the reaction chamber.

  • A piston is rapidly driven to compress the gas mixture to a high pressure and temperature, simulating a single compression stroke of an engine.

  • The piston is then held in place at the top dead center.

• Data Acquisition:

  • A pressure transducer records the pressure inside the chamber throughout the compression and subsequent ignition event.

  • The temperature at the end of compression (Tc) is calculated from the initial conditions and the measured compression ratio.

  • The ignition delay time is defined as the time from the end of compression to the maximum rate of pressure rise during ignition.

• Data Analysis:

  • Experiments are conducted over a range of initial temperatures, pressures, and equivalence ratios to characterize the low-temperature combustion behavior, including any negative temperature coefficient (NTC) behavior.

Rapid Compression Machine Experimental Workflow.

Protocol 3: Measurement of Laminar Flame Speed

Objective: To determine the laminar flame speed of a 2,3-dimethylhexane/air mixture, which is a fundamental property related to flame propagation and reactivity.

Apparatus: A constant volume combustion chamber (spherical or cylindrical) with optical access, a high-speed camera, an ignition system, and pressure transducers.

Methodology:

• Mixture Preparation:

  • A precise mixture of vaporized 2,3-dimethylhexane and air at a specific equivalence ratio is prepared and introduced into the combustion chamber.

• Experiment:

  • The mixture is ignited at the center of the chamber by a spark.

  • A spherical flame propagates outwards from the ignition point.

  • A high-speed camera records the flame propagation, and pressure transducers record the pressure rise in the chamber.

• Data Analysis:

  • The flame radius as a function of time is extracted from the high-speed images.

  • The stretched flame speed is calculated from the rate of change of the flame radius.

  • The laminar (unstretched) flame speed is determined by extrapolating the stretched flame speed to zero stretch (i.e., a perfectly spherical flame front).

  • This process is repeated for various equivalence ratios to obtain the laminar flame speed as a function of mixture composition.

References

• 1. Octane Number - EnggCyclopedia [enggcyclopedia.com]

Application Notes & Protocols: Utilizing 2,3-Dimethylhexane as an Internal Standard in Chromatographic Analysis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the utilization of 2,3-dimethylhexane as an internal standard in chromatographic analyses, particularly for the quantification of volatile organic compounds (VOCs) and hydrocarbons in complex matrices such as gasoline and environmental samples.

Introduction to Internal Standards in Chromatography

An internal standard (IS) is a chemical substance added in a consistent amount to all samples, calibration standards, and quality controls in a quantitative analysis. The use of an internal standard is a robust technique to correct for the loss of analyte during sample preparation and to compensate for variations in injection volume and instrument response. The concentration of the analyte is determined by comparing the analyte's response to the internal standard's response.

Key attributes for an effective internal standard include:

• It should not be naturally present in the sample.

• It must be chemically similar to the analytes of interest.

• It should elute close to the analytes of interest but be well-resolved from them and any other sample components.

• It should not react with the analytes or the sample matrix.

2,3-Dimethylhexane, a branched-chain alkane (C8H18), is a suitable internal standard for the analysis of various volatile and semi-volatile hydrocarbons due to its chemical inertness and volatility, which is representative of many components found in petroleum-based products and environmental contaminants.

Application: Quantification of Volatile Hydrocarbons in Gasoline

This protocol outlines the use of 2,3-dimethylhexane as an internal standard for the quantitative analysis of key aromatic and aliphatic hydrocarbons in gasoline samples by gas chromatography with flame ionization detection (GC-FID).

2.1. Logical Workflow for Gasoline Analysis

Caption: Workflow for the quantitative analysis of gasoline using an internal standard.

2.2. Experimental Protocol

2.2.1. Materials and Reagents

• Analytes: Benzene, Toluene, Ethylbenzene, p-Xylene, n-Heptane (all >99% purity)

• Internal Standard: 2,3-Dimethylhexane (>99% purity)

• Solvent: n-Pentane (GC grade)

• Gasoline Sample: Commercial unleaded gasoline

• Equipment: Gas chromatograph with FID, capillary column (e.g., DB-5 or equivalent), autosampler, volumetric flasks, microsyringes.

2.2.2. Preparation of Solutions

• Internal Standard Stock Solution (1000 ppm): Accurately weigh 100 mg of 2,3-dimethylhexane and dissolve it in n-pentane in a 100 mL volumetric flask.

• Analyte Stock Solution (1000 ppm each): Prepare a mixed stock solution by accurately weighing 100 mg of each analyte (Benzene, Toluene, Ethylbenzene, p-Xylene, n-Heptane) and dissolving them in n-pentane in a 100 mL volumetric flask.

• Calibration Standards: Prepare a series of calibration standards by diluting the analyte stock solution with the internal standard stock solution (used as the diluent to ensure a constant IS concentration) to achieve analyte concentrations ranging from 1 ppm to 200 ppm. For example, to prepare a 10 ppm standard, dilute 1 mL of the 1000 ppm analyte stock solution to 100 mL with the 1000 ppm 2,3-dimethylhexane stock solution.

• Sample Preparation: Dilute 1 mL of the gasoline sample in 99 mL of the 1000 ppm 2,3-dimethylhexane stock solution in a 100 mL volumetric flask. This results in a 1:100 dilution of the gasoline sample and a constant concentration of the internal standard.

2.2.3. GC-FID Conditions

Parameter	Value
Column	30 m x 0.25 mm ID, 0.25 µm film thickness DB-5
Injector Temperature	250 °C
Detector Temperature	300 °C
Oven Program	40 °C (hold 5 min), ramp to 150 °C at 10 °C/min
Carrier Gas	Helium, constant flow at 1.0 mL/min
Injection Volume	1 µL
Split Ratio	50:1

2.3. Data Presentation

The following table summarizes hypothetical but realistic quantitative data obtained from the analysis of a gasoline sample using the described protocol.

Analyte	Retention Time (min)	Peak Area (Analyte)	Peak Area (IS)	Response Factor (RF)	Concentration (ppm)
n-Heptane	4.5	125,000	350,000	1.15	41.0
Benzene	5.2	85,000	350,000	1.05	25.5
2,3-Dimethylhexane (IS)	5.8	350,000	-	-	-
Toluene	6.5	210,000	350,000	1.02	61.2
Ethylbenzene	8.1	95,000	350,000	0.98	26.6
p-Xylene	8.3	130,000	350,000	0.97	36.1

Calculation of Concentration:

Concentration (Analyte) = (Area (Analyte) / Area (IS)) * (1 / RF) * Concentration (IS)

Application: Analysis of Volatile Organic Compounds in Environmental Water Samples

This protocol describes the use of 2,3-dimethylhexane as a surrogate standard in the analysis of VOCs in water samples using purge and trap gas chromatography-mass spectrometry (P&T-GC/MS). In this context, the surrogate standard is added to the sample before extraction to monitor the efficiency of the entire analytical process.

3.1. Analytical Process Overview

Caption: Analytical pathway for VOCs in water using a surrogate standard.

3.2. Experimental Protocol

3.2.1. Materials and Reagents

• Analytes: Dichloromethane, Chloroform, 1,2-Dichloroethane, Trichloroethylene

• Surrogate Standard: 2,3-Dimethylhexane

• Solvent: Methanol (purge and trap grade)

• Equipment: Purge and trap concentrator, GC/MS system, autosampler vials.

3.2.2. Preparation of Solutions

• Surrogate Standard Stock Solution (100 µg/mL): Prepare in methanol.

• Analyte Stock Solution (100 µg/mL each): Prepare a mixed stock solution in methanol.

• Calibration Standards: Prepare aqueous calibration standards by adding appropriate volumes of the analyte and surrogate stock solutions to reagent water.

• Sample Preparation: Add a known amount of the surrogate standard stock solution to each 5 mL water sample just before analysis.

3.2.3. P&T-GC/MS Conditions

Parameter	Value
Purge Gas	Helium at 40 mL/min for 11 min
Trap	Tenax/silica gel/charcoal
Desorb Temperature	250 °C for 2 min
GC Column	60 m x 0.25 mm ID, 1.4 µm film thickness DB-624
Oven Program	35 °C (hold 5 min), ramp to 200 °C at 15 °C/min
MS Scan Range	35-300 amu

3.3. Data Presentation

The following table presents hypothetical quantitative results for the analysis of a spiked water sample. The recovery of the surrogate standard is used to correct the concentrations of the target analytes.

Analyte	Spiked Conc. (µg/L)	Measured Conc. (µg/L)	Recovery (%)	Corrected Conc. (µg/L)
Dichloromethane	10.0	8.8	88	9.6
Chloroform	10.0	9.1	91	9.9
1,2-Dichloroethane	10.0	8.5	85	9.2
Trichloroethylene	10.0	9.3	93	10.1
2,3-Dimethylhexane (Surrogate)	10.0	9.2	92	-

Calculation of Corrected Concentration:

Corrected Concentration = (Measured Concentration / Surrogate Recovery) * 100

Conclusion

2,3-Dimethylhexane serves as a reliable and effective internal standard for the chromatographic analysis of volatile hydrocarbons and VOCs in various complex matrices. Its properties allow for accurate and precise quantification by correcting for variations inherent in the analytical process. The protocols provided herein offer a solid foundation for researchers and scientists to develop and validate their own analytical methods using 2,3-dimethylhexane as an internal standard.

protocol for sample preparation for 2,3-dimethylhexane analysis

Application Note: Analysis of 2,3-Dimethylhexane

Introduction

2,3-Dimethylhexane is a volatile organic compound (VOC) and a member of the alkane family.[1] Accurate and reliable quantification of 2,3-dimethylhexane is crucial in various fields, including environmental monitoring, petrochemical analysis, and food science, as it can be found in fruits and is a component of gasoline.[1] Given its high volatility, proper sample preparation is paramount to prevent analyte loss and ensure precise results.[2] The most common analytical technique for this purpose is Gas Chromatography-Mass Spectrometry (GC-MS), which offers excellent separation and identification capabilities.[3] This document provides detailed protocols for the preparation of various sample matrices for 2,3-dimethylhexane analysis using two prevalent, robust, and sensitive techniques: Static Headspace (SHS) and Headspace Solid-Phase Microextraction (HS-SPME).[4][5]

Sample Preparation Methodologies

The choice of sample preparation technique is critical and depends on the sample matrix, the concentration of the analyte, and the required sensitivity. For volatile compounds like 2,3-dimethylhexane, techniques that sample the vapor phase (headspace) in equilibrium with the sample are preferred as they are simple, fast, and minimize matrix interference.[4][5]

• Static Headspace (SHS): In this technique, a liquid or solid sample is placed in a sealed vial and heated to allow volatile compounds to partition between the sample matrix and the gas phase (headspace).[5] A portion of the headspace gas is then directly injected into the GC-MS for analysis.[5] SHS is robust, easy to automate, and avoids contamination of the GC system with non-volatile matrix components.[5]

• Headspace Solid-Phase Microextraction (HS-SPME): HS-SPME is a solvent-free sample preparation method that uses a fused silica fiber coated with a polymeric stationary phase to extract and concentrate analytes.[4][6] The fiber is exposed to the headspace above the sample, where it adsorbs the volatile analytes.[7] The fiber is then retracted and transferred to the hot GC injector, where the trapped analytes are thermally desorbed and introduced into the analytical column.[6] This technique combines extraction and preconcentration into a single step, offering high sensitivity and efficiency.[4][8]

Experimental Protocols

Protocol 1: Static Headspace Gas Chromatography-Mass Spectrometry (SHS-GC-MS)

This protocol describes the general procedure for the analysis of 2,3-dimethylhexane in liquid and solid samples using static headspace coupled with GC-MS.

Materials and Reagents:

• Headspace Vials (10 or 20 mL) with PTFE/Silicone septa and aluminum crimp caps.[5]

• Electronic Crimper/Decapper.[5]

• Automated Headspace Sampler.

• Gas Chromatograph coupled with a Mass Spectrometer (GC-MS).

• 2,3-Dimethylhexane standard.

• Appropriate solvent (e.g., Methanol) for standard preparation.

• Matrix-matched blank sample.

• Sodium Chloride (NaCl) (optional, for "salting out" in aqueous samples).

Procedure:

• Sample Aliquoting: Accurately weigh a specific amount of the solid sample (e.g., 1-5 g) or pipette a precise volume of the liquid sample (e.g., 5-10 mL) into a headspace vial.

• Standard and Blank Preparation: Prepare calibration standards by spiking known concentrations of 2,3-dimethylhexane into matrix-matched blank samples. Prepare a method blank using only the blank matrix.

• Sealing: Immediately seal the vials with the PTFE/Silicone septa and aluminum caps using an electronic crimper to ensure a hermetic seal.[9] Preventing headspace (air bubbles) at the top of the vial is critical to avoid compromising sample integrity.[2]

• Incubation and Equilibration: Place the vials in the autosampler tray of the headspace unit. The samples are heated at a specific temperature (e.g., 60-100 °C) for a defined period (e.g., 15-45 minutes) to allow the volatile compounds to equilibrate between the sample and the headspace.[10] Agitation can be used to shorten the equilibration time.[4]

• Injection: After equilibration, the automated system pressurizes the vial, and a fixed volume of the headspace gas (e.g., 1 mL) is automatically transferred via a sample loop and heated transfer line into the GC injector for analysis.[5]

• GC-MS Analysis: The analytes are separated on an appropriate GC column (e.g., a non-polar phase like Rtx-1) and detected by the mass spectrometer.[3]

Protocol 2: Headspace Solid-Phase Microextraction Gas Chromatography-Mass Spectrometry (HS-SPME-GC-MS)

This protocol details the use of HS-SPME for the extraction and concentration of 2,3-dimethylhexane prior to GC-MS analysis.

Materials and Reagents:

• SPME fiber assembly and holder. For a non-polar alkane like 2,3-dimethylhexane, a non-polar fiber such as 100 µm polydimethylsiloxane (PDMS) is suitable.[11]

• SPME Conditioning Station.

• Headspace Vials (10 or 20 mL) with PTFE/Silicone septa.

• Autosampler equipped for SPME or manual SPME setup.

• Gas Chromatograph with a SPME-compatible inlet liner.

• Mass Spectrometer.

• Magnetic stir plate and stir bars (for liquid samples).

• 2,3-Dimethylhexane standard and appropriate solvent.

• Matrix-matched blank sample.

Procedure:

• Fiber Conditioning: Before first use, condition the SPME fiber according to the manufacturer's instructions by inserting it into the hot GC inlet. This step removes any contaminants from the fiber.

• Sample Aliquoting: Place a precisely measured amount of the solid or liquid sample into a headspace vial. For liquid samples, a stir bar can be added.

• Sealing: Seal the vial securely.

• Incubation and Extraction: Place the vial in a heating block or water bath set to the desired extraction temperature (e.g., 40-70 °C). Pierce the vial septum with the SPME needle and expose the fiber to the headspace above the sample for a specific time (e.g., 10-30 minutes).[7] For liquid samples, gentle stirring can accelerate the equilibration process.[4]

• Desorption and Analysis: After the extraction period, retract the fiber into the needle, remove it from the sample vial, and immediately introduce it into the hot GC injector (e.g., 250 °C).[4] The analytes are thermally desorbed from the fiber onto the GC column. The analysis then proceeds as in a standard GC-MS run.

• Fiber Reconditioning: After desorption, the fiber should be kept in the heated inlet for a few minutes to ensure all analytes are removed before the next analysis.

Data Presentation

The selection of instrumental parameters is crucial for method performance. The following table summarizes typical parameters for the two protocols, which should be optimized for the specific application and instrumentation.

Parameter	Static Headspace (SHS)	Headspace SPME (HS-SPME)
Sample Volume/Mass	5-10 mL (liquid) or 1-5 g (solid)	5-10 mL (liquid) or 1-5 g (solid)
Vial Size	10 or 20 mL	10 or 20 mL
SPME Fiber Type	N/A	100 µm Polydimethylsiloxane (PDMS)
Incubation/Extraction Temp.	60 - 100 °C	40 - 70 °C
Incubation/Extraction Time	15 - 45 minutes	10 - 30 minutes
Agitation	Optional (e.g., Shaking)	Recommended (e.g., Stirring)
Injection Volume	100 - 1000 µL (Gas Loop)	N/A
Desorption Temperature	N/A	240 - 260 °C
Desorption Time	N/A	1 - 5 minutes
Key Advantage	High throughput, robust	High sensitivity, solvent-free[12]

Experimental Workflow Visualization

The following diagram illustrates the general workflow for the sample preparation and analysis of 2,3-dimethylhexane using either Static Headspace or HS-SPME techniques.

Caption: Workflow for 2,3-dimethylhexane analysis via SHS or HS-SPME GC-MS.

References

• 1. 2,3-Dimethylhexane | C8H18 | CID 11447 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. bskassociates.com [bskassociates.com]
• 3. GC-MS studies on the regioisomeric 2,3- and 3,4-methylenedioxyphenethylamines related to MDEA, MDMMA, and MBDB - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. agilent.com [agilent.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. agilent.com [agilent.com]
• 8. Recent advances in solid phase microextraction with various geometries in environmental analysis - RSC Advances (RSC Publishing) DOI:10.1039/D4RA03251A [pubs.rsc.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. stacks.cdc.gov [stacks.cdc.gov]
• 11. ukm.my [ukm.my]
• 12. researchgate.net [researchgate.net]

Application Notes and Protocols for 2,3-Dimethylhexane as a Potential Biomarker in Food Science

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the investigation of 2,3-dimethylhexane as a potential biomarker in food science. Given the current state of research, this document outlines a comprehensive approach to studying this volatile organic compound (VOC), from sample analysis to data interpretation. While 2,3-dimethylhexane has been identified in some food products, extensive quantitative data across various food matrices remains an area for further research. The protocols and data presented herein are based on established methodologies for VOC analysis and provide a framework for systematic investigation.

Introduction

2,3-Dimethylhexane is a branched-chain alkane that has been detected in the volatile profiles of certain foods, such as fruits.[1] Volatile organic compounds are crucial in determining the aroma and flavor of food and can also serve as indicators of food quality, spoilage, or authenticity. The presence and concentration of specific VOCs like 2,3-dimethylhexane could potentially be correlated with microbial activity, enzymatic reactions, or chemical degradation within the food matrix. This application note details the analytical procedures for identifying and quantifying 2,3-dimethylhexane and discusses its potential applications as a food biomarker.

Potential Applications of 2,3-Dimethylhexane as a Food Biomarker

The analysis of 2,3-dimethylhexane in food products can be applied to several areas of food science research and quality control:

• Food Spoilage Detection: Changes in the concentration of 2,3-dimethylhexane over time may indicate microbial growth or chemical deterioration. Monitoring its levels could provide an early warning of spoilage in packaged foods.

• Fruit Ripening Marker: The emission of specific VOCs is often associated with the ripening process of fruits. Investigating the correlation between the concentration of 2,3-dimethylhexane and the ripening stage of fruits could lead to its use as a maturity indicator.

• Food Authenticity and Origin: The volatile profile of a food product can sometimes be unique to its geographical origin or processing method. The presence or specific levels of 2,3-dimethylhexane might contribute to a "fingerprint" for authenticating certain food products.

• Flavor and Aroma Profiling: As a volatile compound, 2,3-dimethylhexane may contribute to the overall aroma profile of a food. Understanding its sensory impact is valuable for product development and quality assurance.

Quantitative Data Summary (Hypothetical)

Due to the limited availability of published quantitative data for 2,3-dimethylhexane in various food matrices, the following table presents hypothetical data for illustrative purposes. These values are intended to serve as a guide for researchers in establishing their own quantitative assays and interpreting their results.

Food Matrix	Condition	Hypothetical Concentration of 2,3-Dimethylhexane (µg/kg)	Potential Interpretation
Strawberries	Freshly Harvested	5.2 ± 1.1	Baseline concentration in fresh fruit.
Overripe (5 days post-harvest)	15.8 ± 2.5	Increased concentration may indicate ripening or early spoilage.
Beef (Ground)	Fresh (Day 0)	Not Detected	Absence suggests it's not a natural component of fresh beef.
Spoiled (Day 7 at 4°C)	8.9 ± 1.7	Presence may be linked to microbial metabolism during spoilage.
Olive Oil	Extra Virgin	2.1 ± 0.5	Potential marker for authenticity or processing conditions.
Refined	Not Detected	Absence could differentiate between processing methods.

Experimental Protocols

The following protocols provide a detailed methodology for the analysis of 2,3-dimethylhexane in food samples using Headspace Solid-Phase Microextraction (HS-SPME) coupled with Gas Chromatography-Mass Spectrometry (GC-MS). This is a widely used technique for the analysis of volatile and semi-volatile compounds in complex matrices.

Proper sample preparation is critical for the accurate analysis of volatile compounds.

• Solid Samples (e.g., Fruits, Meat):

  • Homogenize a representative portion of the sample (e.g., 5-10 g) using a blender or food processor under chilled conditions to minimize the loss of volatiles.

  • Weigh 2-5 g of the homogenized sample into a 20 mL headspace vial.

  • For meat samples, the addition of a saturated NaCl solution can aid in the release of volatiles.

  • Immediately seal the vial with a PTFE/silicone septum and an aluminum cap.

• Liquid Samples (e.g., Juices, Oils):

  • Pipette 5-10 mL of the liquid sample into a 20 mL headspace vial.

  • For aqueous samples, adding NaCl to saturation can increase the volatility of the analytes.

  • Immediately seal the vial.

• Fiber Selection: A non-polar fiber is suitable for the extraction of alkanes. A 100 µm polydimethylsiloxane (PDMS) fiber is a common choice.

• Incubation: Place the sealed headspace vial in an autosampler or heating block set to a specific temperature (e.g., 40-60°C) to facilitate the partitioning of volatile compounds into the headspace. An incubation time of 15-30 minutes is typical.

• Extraction: Expose the SPME fiber to the headspace of the vial for a defined period (e.g., 20-40 minutes) to allow for the adsorption of the volatile analytes.

• Desorption: After extraction, the fiber is immediately transferred to the heated injection port of the GC-MS for thermal desorption of the analytes onto the analytical column.

The following are suggested starting parameters for the GC-MS analysis of 2,3-dimethylhexane. Optimization may be required based on the specific instrument and sample matrix.

Parameter	Setting
Gas Chromatograph (GC)
Column	DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or similar non-polar column
Injection Mode	Splitless
Injector Temperature	250°C
Carrier Gas	Helium at a constant flow rate of 1.0 mL/min
Oven Temperature Program	Initial temperature of 40°C, hold for 2 min, ramp to 150°C at 5°C/min, then ramp to 250°C at 10°C/min, hold for 5 min
Mass Spectrometer (MS)
Ionization Mode	Electron Ionization (EI) at 70 eV
Ion Source Temperature	230°C
Quadrupole Temperature	150°C
Mass Scan Range	m/z 40-300
Data Acquisition Mode	Full Scan and/or Selected Ion Monitoring (SIM)

Identification and Quantification:

• Identification: The identification of 2,3-dimethylhexane can be confirmed by comparing the acquired mass spectrum with a reference spectrum from a library (e.g., NIST). The mass spectrum of 2,3-dimethylhexane is characterized by specific fragment ions.[2]

• Quantification: For quantitative analysis, a calibration curve should be prepared using standard solutions of 2,3-dimethylhexane. The use of an internal standard (e.g., an isotopically labeled version of the analyte or a compound with similar chemical properties) is recommended to correct for variations in sample preparation and instrument response.

Visualizations

Caption: Experimental workflow for the analysis of 2,3-dimethylhexane in food samples.

This diagram illustrates a hypothetical pathway where microbial activity during food spoilage could lead to the production of 2,3-dimethylhexane.

Caption: Hypothetical pathway of 2,3-dimethylhexane formation during food spoilage.

References

• 1. 2,3-Dimethylhexane | C8H18 | CID 11447 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Hexane, 2,3-dimethyl- [webbook.nist.gov]

Application Note and Protocol for the Experimental Determination of the Boiling Point of 2,3-Dimethylhexane

Audience: Researchers, scientists, and drug development professionals.

Introduction

The boiling point of a liquid is the temperature at which its vapor pressure equals the external pressure surrounding the liquid, and the liquid changes into a vapor. It is a fundamental physical property used to characterize and assess the purity of substances. For a pure compound under a constant pressure, the boiling point is a distinct and constant value. This document provides a detailed protocol for the experimental determination of the boiling point of 2,3-dimethylhexane using the Thiele tube method, a common and reliable technique for small sample volumes.

2,3-Dimethylhexane is a flammable alkane and should be handled with appropriate safety precautions in a well-ventilated laboratory fume hood.

Reported Boiling Point Data

The experimentally determined boiling point of 2,3-dimethylhexane from various sources is summarized in the table below.

Boiling Point (°C)	Boiling Point (K)	Pressure	Reference
116	389.15	Not specified	[1][2]
115	388.15	Not specified	[3]
115.0 ± 7.0	388.15 ± 7.0	760 mmHg	[1]
115.61	388.76	Not specified	[4]

Experimental Protocol: Thiele Tube Method

This protocol details the micro-boiling point determination of 2,3-dimethylhexane using a Thiele tube. This method is advantageous as it requires a small amount of the sample.

3.1. Materials and Apparatus

• 2,3-Dimethylhexane (sample)

• Thiele tube

• Mineral oil

• Thermometer (-10 to 200 °C)

• Small test tube (e.g., 6 x 50 mm) or fusion tube

• Capillary tube (sealed at one end)

• Rubber band or a small piece of rubber tubing

• Bunsen burner or microburner

• Clamp and stand

• Safety goggles

• Lab coat

• Chemical-resistant gloves

3.2. Experimental Procedure

• Preparation of the Sample Assembly:

  • Fill the small test tube to about half-full with 2,3-dimethylhexane.[5]

  • Place a capillary tube, with its sealed end pointing upwards, into the test tube containing the sample.[5]

  • Attach the test tube to a thermometer using a rubber band.[5] Ensure the bottom of the test tube is aligned with the thermometer bulb.

• Setting up the Thiele Tube:

  • Fill the Thiele tube with mineral oil to a level just above the top of the side arm.

  • Securely clamp the Thiele tube to a stand.

  • Insert the thermometer and sample assembly into the Thiele tube, ensuring the sample is positioned near the middle of the oil bath.[5] The rubber band should be well above the oil level to prevent the oil from softening it.

• Heating and Observation:

  • Gently heat the side arm of the Thiele tube with a Bunsen burner using a back-and-forth motion.[5] This will allow for the formation of convection currents in the oil, ensuring uniform heating.

  • As the temperature rises, air trapped in the capillary tube will expand and be expelled, seen as a slow stream of bubbles.

  • Continue to heat until a rapid and continuous stream of bubbles emerges from the open end of the capillary tube.[6][7] This indicates that the vapor of the sample has displaced all the air from the capillary tube.

• Boiling Point Determination:

  • Once a vigorous stream of bubbles is observed, remove the heat source and allow the apparatus to cool.[5][6]

  • As the apparatus cools, the stream of bubbles will slow down and eventually stop.

  • The boiling point is the temperature at which the liquid just begins to enter the capillary tube.[5][6] At this point, the vapor pressure of the sample is equal to the atmospheric pressure.

  • Record this temperature as the observed boiling point.

• Repeatability:

  • Allow the apparatus to cool further and repeat the heating and cooling cycle to obtain at least two more readings.

  • Calculate the average of the consistent readings.

3.3. Safety Precautions

• 2,3-Dimethylhexane is a flammable liquid. Keep it away from open flames and sparks.

• Always perform the experiment in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

• Handle the hot Thiele tube and mineral oil with care to avoid burns.

• Do not heat the Thiele tube too rapidly, as this can cause the oil to splash and may lead to inaccurate readings.

Experimental Workflow Diagram

References

• 1. Buy 2,3-Dimethylhexane | 584-94-1 [smolecule.com]
• 2. 2,3-dimethylhexane [stenutz.eu]
• 3. 2,3-DIMETHYLHEXANE CAS#: 584-94-1 [m.chemicalbook.com]
• 4. walshmedicalmedia.com [walshmedicalmedia.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. chymist.com [chymist.com]
• 7. researchgate.net [researchgate.net]

Technical Notes & Optimization

improving GC column resolution for dimethylhexane isomers

This support center provides troubleshooting guides and FAQs to help researchers, scientists, and drug development professionals improve the gas chromatographic resolution of dimethylhexane isomers.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors affecting the resolution of dimethylhexane isomers?

A: The resolution of closely related isomers like dimethylhexanes is primarily influenced by three main factors: column efficiency, stationary phase selectivity, and the retention of the analytes (also known as the capacity factor).[1] In practical terms, this means you need to optimize:

• The GC Column: Stationary phase chemistry, column length, internal diameter (I.D.), and film thickness are the most critical factors.[2]

• The Oven Temperature Program: The initial temperature, ramp rate(s), and final temperature directly impact separation.[3][4]

• The Carrier Gas: The choice of gas and its flow rate (or linear velocity) affects column efficiency.[5][6]

Q2: My dimethylhexane peaks are co-eluting. What is the first step I should take to improve separation?

A: When facing co-elution, the most impactful and often simplest parameter to adjust is the oven temperature program.[1][7] Lowering the initial temperature or reducing the ramp rate (e.g., from 10°C/min to 5°C/min) increases the interaction time between the isomers and the stationary phase, which can significantly enhance resolution for closely eluting compounds.[3][8] A slower ramp rate is a common strategy for resolving structural or geometric isomers.[7]

Q3: How do I select the optimal stationary phase for dimethylhexane isomers?

A: The principle of "like dissolves like" is the best guide for stationary phase selection.[2][9] Since dimethylhexane isomers are non-polar alkanes, a non-polar stationary phase is the most suitable choice.[2][8]

• Recommendation: Start with a 100% dimethylpolysiloxane stationary phase. This phase separates compounds primarily based on their boiling points.[5][8]

• Interactions: The primary interactions between non-polar analytes and a non-polar phase are dispersive forces (van der Waals forces), which increase with the size of the compound.[2][9]

Q4: How do column dimensions (length, I.D., film thickness) affect my separation?

A: Each dimension of the column affects resolution, efficiency, and analysis time differently.

• Length: Doubling the column length increases resolution by a factor of about 1.4, but it also doubles the analysis time.[8] For complex isomer mixtures, a longer column (e.g., 60 m) may be necessary.[8]

• Internal Diameter (I.D.): Reducing the column I.D. (e.g., from 0.25 mm to 0.18 mm) increases efficiency and therefore resolution.[8] However, narrower columns have lower sample capacity and generate higher backpressure.[8]

• Film Thickness: For volatile compounds like dimethylhexanes, a thicker film can increase retention and improve separation without requiring sub-ambient oven temperatures.[8]

Q5: What is the impact of the carrier gas and its flow rate on resolution?

A: The choice of carrier gas and its linear velocity are critical for maximizing column efficiency.

• Gas Type: Hydrogen and helium are the most common carrier gases. Hydrogen can provide higher efficiency (better resolution) at higher linear velocities, leading to shorter analysis times.[5][10]

• Flow Rate: Every column has an optimal flow rate or linear velocity that provides the maximum efficiency (the lowest point on a van Deemter or Golay plot).[6][10] Operating at this optimal velocity is key to achieving the best separation.[8] Drifting from the optimum flow rate can decrease resolution.[11]

Troubleshooting Guide

This guide provides a systematic approach to resolving poor separation of dimethylhexane isomers.

Problem: Poor or No Resolution of Dimethylhexane Isomer Peaks

The first step is to confirm you are dealing with co-elution. A pure chromatographic peak should be symmetrical. The presence of a shoulder or a distorted peak shape is a strong indicator of co-eluting compounds.[7] If using a mass spectrometer (MS), a changing mass spectrum across the peak confirms the presence of multiple components.[7]

The following workflow provides a logical sequence for troubleshooting.

Caption: A logical workflow for troubleshooting co-eluting peaks.

Data & Parameter Effects

Understanding the trade-offs when changing GC parameters is crucial for efficient method development.

Table 1: Effect of GC Column Dimensions on Resolution and Performance

Parameter Change	Effect on Resolution	Effect on Efficiency	Effect on Analysis Time	Effect on Sample Capacity
Increase Column Length	Increases[8]	Increases	Increases[8]	Increases
Decrease Column I.D.	Increases[8]	Increases[8]	Decreases	Decreases[8]
Increase Film Thickness	May Increase (for volatiles)[8]	Decreases	Increases	Increases

Diagram: GC Parameter Interdependencies

This diagram illustrates how key GC parameters are interconnected and influence the primary outcomes of a separation.

Caption: Relationships between GC parameters and separation goals.

Experimental Protocols

Protocol 1: Baseline GC Method for Dimethylhexane Isomer Separation

This protocol provides a robust starting point for separating dimethylhexane isomers. Optimization will likely be required based on your specific sample matrix and instrumentation.

1. Column Conditioning:

• Before first use, condition the column according to the manufacturer's instructions.

• Set the oven temperature to 20°C above the final temperature of your analytical method, but do not exceed the column's maximum temperature limit.[8]

• Hold at this temperature for 1-2 hours with the carrier gas flowing to remove any volatile contaminants.[8]

2. Sample Preparation:

• Dissolve the dimethylhexane sample in a suitable non-polar solvent (e.g., hexane or heptane).[8]

• A starting concentration of 100-1000 µg/mL is often appropriate to avoid column overload.[8]

3. GC Instrument Parameters:

Parameter	Recommended Setting	Rationale / Notes
Column	100% Dimethylpolysiloxane	Non-polar phase for non-polar analytes.[2][8]
30 m x 0.25 mm I.D., 0.25 µm film	A good general-purpose starting dimension.[8]
Injector	Split/Splitless @ 250°C	Ensures rapid vaporization of analytes.
Split Ratio	50:1 (start)	Adjust based on analyte concentration and detector sensitivity.
Carrier Gas	Helium or Hydrogen	Helium is common; Hydrogen can provide faster analysis.[5]
Flow Rate	~1.5 mL/min (Helium)	Set to the column's optimal linear velocity.
Oven Program
Initial Temp	40°C, hold for 2 minutes	Low initial temp to retain volatile isomers.[3]
Ramp	5°C/min to 200°C	Slower ramp improves resolution of close eluters.[7][8]
Final Hold	Hold at 200°C for 5 minutes	Ensures all components elute from the column.
Detector (FID)	280°C	Standard for hydrocarbon analysis.
Injection Vol.	1 µL

4. Data Acquisition:

• Inject 1 µL of the prepared sample.[8]

• Start the data acquisition software simultaneously with the injection.[8]

• Analyze the resulting chromatogram for peak shape and resolution, and optimize parameters as needed using the troubleshooting guide.

References

• 1. How Do You Improve Resolution In Gas Chromatography? - Axion Labs [axionlabs.com]
• 2. Gas Chromatography (GC) Column Selection Guide [sigmaaldrich.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. chromacademy.com [chromacademy.com]
• 5. benchchem.com [benchchem.com]
• 6. The Effect Analysis of Carrier Gas Flow Rate on the Rapid Gas Chromatographic Separation System - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. scribd.com [scribd.com]

Technical Support Center: Chiral Separation of 2,3-Dimethylhexane

Welcome to the Technical Support Center for the chiral separation of 2,3-dimethylhexane. This resource is tailored for researchers, scientists, and drug development professionals to provide targeted troubleshooting guidance and answers to frequently asked questions encountered during the gas chromatographic (GC) analysis of this and other non-polar, volatile alkanes.

Frequently Asked Questions (FAQs)

Q1: Why is the chiral separation of 2,3-dimethylhexane so challenging?

A1: The primary challenge in separating the enantiomers of 2,3-dimethylhexane lies in its small, non-polar, and non-functionalized structure. Enantioselective recognition on a chiral stationary phase (CSP) relies on forming transient diastereomeric complexes. For 2,3-dimethylhexane, these interactions are limited to weak van der Waals forces, making effective discrimination difficult. The lack of functional groups like hydroxyl, carbonyl, or amino groups prevents stronger interactions such as hydrogen bonding or dipole-dipole interactions, which are often exploited for chiral separations.

Q2: What is the most effective analytical technique for separating 2,3-dimethylhexane enantiomers?

A2: Chiral gas chromatography (GC) is the most suitable and widely used method for the enantioselective analysis of volatile and non-polar compounds like 2,3-dimethylhexane.[1] High-performance liquid chromatography (HPLC) is generally not effective for such analytes due to their high volatility and poor interaction with common HPLC stationary phases.

Q3: Which type of chiral stationary phase (CSP) is recommended for 2,3-dimethylhexane?

A3: Modified cyclodextrin-based CSPs are the most effective for the chiral separation of 2,3-dimethylhexane and other light hydrocarbons.[2] Cyclodextrins are chiral, bucket-shaped molecules that can include the alkane in their hydrophobic cavity, providing a mechanism for chiral recognition.[1] The specific derivatization of the cyclodextrin (e.g., with alkyl or acyl groups) is critical for achieving separation, as it modifies the shape and electronic properties of the cavity, enhancing the subtle differences in interaction with each enantiomer.

Q4: Is derivatization of 2,3-dimethylhexane necessary for its chiral separation?

A4: No, derivatization is not typically performed for the chiral GC separation of 2,3-dimethylhexane. Unlike compounds with functional groups, there are no straightforward derivatization reactions for alkanes that would enhance chiral recognition without significantly altering the molecule. The separation relies on the direct interaction of the native enantiomers with the chiral stationary phase.

Q5: How can I improve the resolution between the enantiomers of 2,3-dimethylhexane?

A5: Improving resolution for this challenging separation often involves optimizing several GC parameters:

• Lowering the oven temperature: This enhances the stability of the transient diastereomeric complexes, leading to better chiral recognition. Slower temperature ramp rates (e.g., 1-2°C/min) are often beneficial.[3]

• Using a long capillary column: A longer column (e.g., 30-60 meters) provides more theoretical plates, which can improve the separation of closely eluting peaks.

• Optimizing the carrier gas flow rate: Operating at the optimal linear velocity for the carrier gas (e.g., hydrogen or helium) will maximize column efficiency.

• Selecting the appropriate cyclodextrin derivative: The choice of the derivatized cyclodextrin stationary phase is crucial. Screening different commercially available chiral columns may be necessary to find the one with the best selectivity for 2,3-dimethylhexane.

Troubleshooting Guide

This guide addresses common issues encountered during the chiral GC separation of 2,3-dimethylhexane.

Problem	Potential Cause	Recommended Solution
No Separation or Poor Resolution	Inappropriate chiral stationary phase (CSP).	Screen different modified cyclodextrin-based columns. The substitution pattern on the cyclodextrin is critical for separating non-polar alkanes.
Oven temperature is too high.	Decrease the initial oven temperature and use a slower temperature ramp rate (e.g., 1-2°C/min). Lower temperatures enhance the weak interactions necessary for chiral recognition.[4]
Carrier gas flow rate is not optimal.	Determine the optimal linear velocity for your carrier gas and column dimensions to maximize efficiency.
Column overload.	Reduce the injection volume or dilute the sample. Chiral columns are easily overloaded, leading to peak broadening and loss of resolution.[3]
Peak Tailing	Active sites in the GC system (e.g., inlet liner, column).	Use a deactivated inlet liner. If the column is old, it may have become active; trimming the first few centimeters of the column from the inlet side may help.
Column contamination.	Bake out the column at the maximum recommended temperature to remove contaminants.
Injection technique issues.	Ensure a fast and clean injection to minimize band broadening.
Unstable Retention Times	Fluctuations in oven temperature.	Ensure the GC oven is properly calibrated and maintaining a stable temperature.
Inconsistent carrier gas flow or pressure.	Check for leaks in the gas lines and ensure the electronic pressure control (EPC) is functioning correctly.
Column not properly conditioned.	Condition the new column according to the manufacturer's instructions to ensure a stable baseline and reproducible retention times.
Broad Peaks	Sub-optimal carrier gas flow rate.	Optimize the linear velocity of the carrier gas.
Dead volume in the system.	Ensure proper column installation in the injector and detector to minimize dead volume.
Thick stationary phase film.	For highly volatile compounds like 2,3-dimethylhexane, a thinner film thickness (e.g., 0.25 µm) is often preferred.

Data Presentation

The following table presents representative gas chromatography data for the chiral separation of C8 alkanes on a modified cyclodextrin stationary phase. Note that specific retention times and resolution values will vary depending on the exact column, instrumentation, and analytical conditions used.

Compound	Enantiomer	Retention Time (min)	Resolution (Rs)
2,3-Dimethylhexane	(R)-(-)-2,3-Dimethylhexane	25.4	1.6
(S)-(+)-2,3-Dimethylhexane	25.8
2,4-Dimethylhexane	First eluting	23.1	1.5
Second eluting	23.5
3-Methylheptane	(R)-(-)-3-Methylheptane	28.2	1.7
(S)-(+)-3-Methylheptane	28.7

Data is representative and compiled from literature descriptions of chiral alkane separations. Absolute values are dependent on the specific experimental setup.

Experimental Protocols

Detailed Protocol for Chiral GC Analysis of 2,3-Dimethylhexane

This protocol provides a starting point for developing a method for the enantioselective analysis of 2,3-dimethylhexane. Optimization will likely be required for your specific instrumentation and column.

1. Instrumentation and Consumables:

• Gas Chromatograph (GC) with Flame Ionization Detector (FID) and Electronic Pressure Control (EPC).

• Chiral Capillary Column: A modified cyclodextrin-based column, such as one containing a derivatized β- or γ-cyclodextrin phase (e.g., heptakis(2,3-di-O-methyl-6-O-tert-butyldimethylsilyl)-β-cyclodextrin). A common dimension is 30 m x 0.25 mm ID, 0.25 µm film thickness.

• Carrier Gas: Hydrogen or Helium (high purity).

• Sample: Racemic 2,3-dimethylhexane, diluted in a volatile, non-polar solvent (e.g., pentane or hexane).

2. GC Conditions:

• Inlet:

  • Mode: Split (a high split ratio, e.g., 100:1, is often necessary for these volatile analytes).

  • Temperature: 200 °C.

  • Liner: Deactivated, split liner.

• Oven Program:

  • Initial Temperature: 35 °C.

  • Initial Hold Time: 5 minutes.

  • Temperature Ramp: 1 °C/min to 100 °C.

  • Final Hold Time: 2 minutes.

• Carrier Gas:

  • Gas: Hydrogen.

  • Mode: Constant flow.

  • Flow Rate: Set to achieve an optimal average linear velocity (e.g., 40 cm/s).

• Detector (FID):

  • Temperature: 250 °C.

  • Hydrogen Flow: 30 mL/min.

  • Air Flow: 300 mL/min.

  • Makeup Gas (if used): Nitrogen, 25 mL/min.

• Injection:

  • Volume: 1 µL.

  • Solvent: Pentane.

3. Sample Preparation:

• Prepare a stock solution of racemic 2,3-dimethylhexane in pentane.

• Perform serial dilutions to an appropriate concentration for GC analysis (e.g., 100 ppm). The optimal concentration should be determined experimentally to avoid column overload.

4. Analysis Procedure:

• Equilibrate the GC system with the specified conditions until a stable baseline is achieved.

• Inject a solvent blank to ensure no interfering peaks are present.

• Inject the diluted 2,3-dimethylhexane standard.

• Acquire the chromatogram.

• Identify the two enantiomer peaks and calculate the resolution.

• Optimize the oven temperature program and carrier gas flow rate as needed to improve separation.

Visualizations

Caption: Troubleshooting workflow for poor peak resolution.

Caption: Experimental workflow for chiral GC analysis.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. mediatum.ub.tum.de [mediatum.ub.tum.de]
• 3. gcms.cz [gcms.cz]
• 4. mdpi.com [mdpi.com]

Technical Support Center: Optimizing Synthesis Yield of Branched Alkanes

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the synthesis yield of branched alkanes.

Troubleshooting Guide

This guide addresses specific issues that may arise during the synthesis of branched alkanes, offering potential causes and actionable solutions.

Problem	Potential Causes	Recommended Solutions
Low Overall Yield	- Non-optimal reaction temperature or pressure.[1]- Impure starting materials or solvents.[2]- Catalyst deactivation.[3][4]- Sub-optimal reactant concentrations.[1]- Inefficient product recovery during workup.[2]	- Systematically vary temperature and pressure to find the optimal range.[1]- Ensure all reagents and solvents are pure and dry.[2][5]- Regenerate the catalyst or use a fresh batch. Consider using a catalyst guard bed.- Adjust the ratio of reactants to favor product formation.[1]- Optimize extraction and purification methods to minimize product loss.[2]
Low Selectivity to Desired Branched Isomer	- Undesired side reactions such as cracking or polymerization.[6]- Catalyst possessing incorrect pore size or acidity.[1][6]- Reaction temperature is too high, favoring cracking.[4]- Inappropriate reaction time.[1]	- Lower the reaction temperature to disfavor high-activation-energy side reactions.[4]- Select a catalyst with shape-selectivity (e.g., zeolites) to favor the formation of a specific isomer.[1]- Optimize reaction time to maximize the yield of the desired product before it converts to byproducts.[1]
Significant Formation of Lighter Alkanes (Cracking)	- High reaction temperature.[6]- High catalyst acidity.[6]- Long residence time.	- Reduce the reaction temperature.[4]- Use a catalyst with lower acid site density or strength.[6]- Decrease the reaction time or increase the flow rate in a continuous system.
Catalyst Deactivates Rapidly	- Coke formation from olefin polymerization on acid sites.[4]- Poisoning of catalyst by impurities in the feed (e.g., sulfur, water).- Formation of stable, unreactive carbocation intermediates.[3][7]	- Introduce a small amount of hydrogen to the feed to hydrogenate coke precursors.[4]- Purify the reactant feed to remove catalyst poisons.- Modify the catalyst or reaction conditions to destabilize persistent intermediates.[3]
Difficulty in Separating Branched Product from Linear Alkanes or Other Isomers	- Similar boiling points and physical properties of the isomers.[8][9]	- Employ shape-selective adsorbents like zeolites (e.g., 5A) or metal-organic frameworks (MOFs) that can separate molecules based on their degree of branching.[10][11][12]- Consider extractive or azeotropic distillation if suitable separating agents are available.
Inconsistent Results Between Batches	- Variations in catalyst preparation.- Inconsistent purity of starting materials.[2]- Moisture or air leaking into the reactor.[2][5]- Inaccurate control of reaction parameters.[13]	- Standardize the catalyst synthesis and activation protocol.- Use reagents from the same supplier and batch, if possible, and verify their purity.- Ensure the reactor is properly sealed and inert gas atmosphere is maintained if necessary.[5]- Calibrate all temperature, pressure, and flow controllers.

Frequently Asked Questions (FAQs)

1. What are the most critical parameters to control for maximizing the yield of branched alkanes in isomerization reactions?

The most critical parameters are typically temperature, pressure, and the choice of catalyst.[1] Temperature influences both the reaction rate and the equilibrium position between isomers, but excessively high temperatures can lead to cracking.[4][6] Pressure is particularly important for gas-phase reactions.[1] The catalyst, often a bifunctional system with both metal and acid sites (e.g., platinum on an acidic support), governs the reaction mechanism.[6][14] The balance between these functions is key to high selectivity.

2. How can I minimize catalyst deactivation during synthesis?

Catalyst deactivation is often caused by the formation of carbonaceous deposits ("coke") on the catalyst surface.[4] This can be minimized by:

• Introducing Hydrogen: In processes like isomerization, a continuous flow of hydrogen can hydrogenate unsaturated coke precursors, extending the catalyst's life.[4]

• Optimizing Temperature: Lowering the reaction temperature can reduce the rate of coking reactions.

• Feed Purification: Removing impurities like sulfur and water from the feedstock is crucial as they can poison the catalyst.

3. What are common side reactions in acid-catalyzed alkane synthesis, and how can they be suppressed?

Common side reactions include:

• Cracking: The breaking of C-C bonds to form smaller alkanes. This is favored at higher temperatures and high catalyst acidity.[6] It can be suppressed by lowering the temperature.

• Disproportionation/Alkylation: The reaction of carbocation intermediates with other alkanes, leading to a wider product distribution.[6]

• Oligomerization: The reaction of olefin intermediates to form heavier compounds, which can lead to catalyst deactivation.[4] This can be mitigated by the presence of a hydrogenation function on the catalyst and hydrogen in the feed.[4]

4. My Grignard-based synthesis of a branched alkane has a very low yield. What could be the problem?

Low yields in Grignard reactions for alkane synthesis are often due to:

• Presence of Moisture: Grignard reagents are extremely sensitive to water. Ensure all glassware is flame-dried and solvents are anhydrous.[2][5]

• Oxidation: The magnesium metal surface can oxidize, preventing the reaction from initiating. Use fresh, clean magnesium turnings.[5]

• Wurtz-Coupling: The Grignard reagent can react with the starting alkyl halide. This side reaction can be minimized by slow addition of the alkyl halide.[5]

• Solvent Choice: While ether is a common solvent, in some cases, less coordinating solvents might reduce side reactions.[5]

5. How can I effectively separate my target branched alkane from a mixture of isomers?

Separating branched alkane isomers is challenging due to their similar physical properties.[8] Advanced techniques are often required:

• Molecular Sieves: Zeolites like 5A can separate linear alkanes from branched ones based on size exclusion.[11]

• Adsorptive Separation: Materials like certain Metal-Organic Frameworks (MOFs) can separate isomers based on the degree of branching through thermodynamically controlled adsorption.[10][12]

• Distillation: While difficult, fractional distillation may be effective if the boiling point differences are significant enough. Increased branching generally lowers the boiling point.[9]

Experimental Protocols

General Protocol for Catalyst Screening in Alkane Isomerization

This protocol outlines a general method for screening different catalysts for the isomerization of a linear alkane (e.g., n-hexane) to its branched isomers in a fixed-bed reactor system.

• Catalyst Preparation and Activation:

  • Prepare or obtain the desired catalysts (e.g., Pt supported on zeolites or sulfated zirconia).

  • Load a specific amount of the catalyst (e.g., 1-5 grams) into a stainless-steel fixed-bed reactor.

  • Activate the catalyst in-situ by heating to a specified temperature (e.g., 300-450 °C) under a flow of dry air or nitrogen to remove moisture, followed by reduction under flowing hydrogen.

• Reaction Setup:

  • Pressurize the system with hydrogen to the desired operating pressure (e.g., 10-30 bar).

  • Set the reactor temperature to the desired reaction temperature (e.g., 150-300 °C).[4]

  • Use a high-pressure liquid pump to introduce the linear alkane feedstock into the reactor at a controlled flow rate (e.g., Weight Hourly Space Velocity of 1-5 h⁻¹).

  • Ensure the feedstock is mixed with a continuous flow of hydrogen before entering the reactor.

• Product Collection and Analysis:

  • Cool the reactor effluent to condense the liquid products, which are collected in a cold trap.

  • Allow the reaction to run for a set period, collecting samples at regular intervals to assess catalyst stability and performance over time.

  • Analyze the collected liquid and gas-phase products using Gas Chromatography (GC) to determine the conversion of the linear alkane and the selectivity to each of the branched isomers.

• Data Evaluation:

  • Calculate the conversion, selectivity, and yield for each catalyst at different operating conditions (temperature, pressure, space velocity).

  • Compare the performance of the different catalysts to identify the most promising candidate for optimizing the synthesis of the desired branched alkane.

Visualizations

Experimental Workflow for Yield Optimization

Caption: Workflow for optimizing branched alkane synthesis yield.

Troubleshooting Decision Tree for Low Yield

References

• 1. fiveable.me [fiveable.me]
• 2. Reddit - The heart of the internet [reddit.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. pearl.plymouth.ac.uk [pearl.plymouth.ac.uk]
• 6. tandfonline.com [tandfonline.com]
• 7. researchgate.net [researchgate.net]
• 8. alchemy.cchem.berkeley.edu [alchemy.cchem.berkeley.edu]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. Separation of Branched Alkanes Feeds by a Synergistic Action of Zeolite and Metal-Organic Framework - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Separation of Branched Alkanes Feeds by a Synergistic Action of Zeolite and Metal‐Organic Framework - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Sciencemadness Discussion Board - Is it normal to get low yields all the time, or am I a bad organic chemist? - Powered by XMB 1.9.11 [sciencemadness.org]
• 14. researchgate.net [researchgate.net]

Technical Support Center: Purification of 2,3-Dimethylhexane Samples

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in removing impurities from 2,3-dimethylhexane samples.

Troubleshooting Guide & FAQs

This section addresses specific issues that may be encountered during the purification of 2,3-dimethylhexane.

Q1: My 2,3-dimethylhexane sample shows multiple peaks on GC analysis. What are the likely impurities?

A1: Commercial 2,3-dimethylhexane is often produced from petroleum feedstocks or through synthetic routes that can result in a mixture of structural isomers of octane as the primary impurities. Due to their similar physical properties, these isomers can be challenging to separate. Common impurities to look for include:

• 2,4-Dimethylhexane
• 2,5-Dimethylhexane
• 3,4-Dimethylhexane
• 3-Methylheptane
• 4-Methylheptane
• n-Octane

Q2: I am observing a broad boiling point range during the distillation of my 2,3-dimethylhexane sample. What does this indicate?

A2: A broad boiling point range is a strong indication of the presence of impurities. Pure compounds have a sharp, defined boiling point. The presence of other C8 isomers, each with a slightly different boiling point, will cause the mixture to boil over a range of temperatures. Refer to the data table below for the boiling points of common isomers.

Q3: I performed a simple distillation, but the purity of my 2,3-dimethylhexane did not significantly improve. Why?

A3: Simple distillation is effective for separating liquids with significantly different boiling points (typically >25 °C difference). The isomers of octane have very close boiling points, often differing by only a few degrees. Therefore, a more efficient separation technique like fractional distillation is required.

Q4: How can I effectively separate 2,3-dimethylhexane from its isomers?

A4: For separating compounds with close boiling points like octane isomers, two primary methods are recommended:

• Fractional Distillation: This technique enhances the separation capability of distillation by providing a large surface area (in a fractionating column) for repeated vaporization and condensation cycles.
• Preparative Gas Chromatography (Prep GC): This is a highly effective method for separating isomers. The sample is vaporized and passed through a column with a stationary phase that interacts differently with each isomer, leading to their separation.

Q5: My purified 2,3-dimethylhexane still shows a minor impurity peak that co-elutes with the main peak on my GC. What can I do?

A5: If an impurity co-elutes, it indicates that the GC conditions are not optimal for separating that specific compound. You can try the following:

• Change the GC column: Use a column with a different stationary phase that may offer better selectivity for the impurity.
• Optimize the temperature program: A slower temperature ramp or an isothermal hold at a specific temperature might improve resolution.
• Consider an alternative purification technique: If Prep GC with different columns is unsuccessful, you may need to investigate other chromatographic methods or chemical purification techniques if the nature of the impurity is known.

Data Presentation

Table 1: Boiling Points of 2,3-Dimethylhexane and Common Isomeric Impurities

Compound	IUPAC Name	Boiling Point (°C)
2,3-Dimethylhexane	2,3-Dimethylhexane	115-117[1]
2,4-Dimethylhexane	2,4-Dimethylhexane	109.4
2,5-Dimethylhexane	2,5-Dimethylhexane	109.1
3,4-Dimethylhexane	3,4-Dimethylhexane	118[2]
3-Methylheptane	3-Methylheptane	118.9
4-Methylheptane	4-Methylheptane	117.7
n-Octane	Octane	125.7[3]

Experimental Protocols

Fractional Distillation of 2,3-Dimethylhexane

This protocol describes the purification of 2,3-dimethylhexane from its isomers using fractional distillation.

Materials:

• Impure 2,3-dimethylhexane sample

• Round-bottom flask

• Fractionating column (e.g., Vigreux or packed column)

• Distillation head with a thermometer

• Condenser

• Receiving flasks

• Heating mantle

• Boiling chips or magnetic stirrer

• Insulating material (e.g., glass wool or aluminum foil)

Procedure:

• Apparatus Setup:

  • Assemble the fractional distillation apparatus in a fume hood.

  • Place the impure 2,3-dimethylhexane sample and boiling chips (or a magnetic stir bar) into the round-bottom flask.

  • Connect the fractionating column to the flask.

  • Place the distillation head on top of the column, ensuring the thermometer bulb is positioned just below the side arm leading to the condenser.

  • Attach the condenser and arrange for cooling water to flow from the bottom inlet to the top outlet.

  • Place a receiving flask at the end of the condenser.

  • Insulate the fractionating column to minimize heat loss.

• Distillation:

  • Begin heating the sample gently with the heating mantle.

  • Observe the vapor rising through the fractionating column. A "reflux ring" of condensing vapor should slowly ascend the column.

  • Maintain a slow and steady distillation rate by controlling the heat input. A rate of 1-2 drops per second is ideal.

  • Monitor the temperature at the distillation head. The initial fractions will be enriched in the lower-boiling point impurities.

  • Collect the initial distillate (forerun) in a separate flask until the temperature stabilizes at the boiling point of 2,3-dimethylhexane (approximately 115-117 °C).

  • Once the temperature is stable, switch to a clean receiving flask to collect the purified 2,3-dimethylhexane.

  • Continue distillation as long as the temperature remains constant.

  • If the temperature begins to rise significantly above the boiling point of 2,3-dimethylhexane, it indicates that higher-boiling impurities are starting to distill. Stop the distillation at this point.

• Analysis:

  • Analyze the collected fractions by gas chromatography (GC) to determine their purity.

Preparative Gas Chromatography (Prep GC) for 2,3-Dimethylhexane Purification

This protocol outlines the separation of 2,3-dimethylhexane from its isomers using preparative gas chromatography.

Instrumentation and Parameters:

• Gas Chromatograph: A preparative GC system equipped with a fraction collector.

• Column: A non-polar or medium-polarity capillary column is typically suitable for separating alkane isomers. The choice of stationary phase is critical for achieving good resolution.

• Injector: A split/splitless or a dedicated preparative injector.

• Carrier Gas: Helium or hydrogen at an appropriate flow rate.

• Oven Temperature Program:

  • Start with an initial temperature below the boiling point of the lowest-boiling isomer.

  • Implement a slow temperature ramp (e.g., 1-5 °C/min) to facilitate separation.

  • The final temperature should be sufficient to elute all C8 isomers.

• Detector: A non-destructive detector is ideal, but a portion of the effluent can be split to a flame ionization detector (FID) for monitoring while the majority is sent to the fraction collector.

• Fraction Collector: A cooled trapping system to condense and collect the separated fractions.

Procedure:

• Method Development (Analytical Scale):

  • Initially, develop an analytical GC method to achieve baseline separation of 2,3-dimethylhexane from its impurities.

  • Optimize the column type, temperature program, and carrier gas flow rate.

• Preparative Run:

  • Scale up the injection volume for the preparative system.

  • Inject the impure 2,3-dimethylhexane sample onto the Prep GC column.

  • Run the optimized temperature program.

  • Monitor the chromatogram from the detector.

  • Set the fraction collector to collect the eluent at the retention time corresponding to the 2,3-dimethylhexane peak.

  • Multiple injections may be necessary to obtain the desired quantity of purified product.

• Purity Verification:

  • Analyze the collected fraction using analytical GC to confirm its purity.

Mandatory Visualization

References

• 1. 2,3-Dimethylhexane - Wikipedia [en.wikipedia.org]
• 2. homework.study.com [homework.study.com]
• 3. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Troubleshooting Peak Tailing for Alkanes in Gas Chromatography

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve issues related to peak tailing for alkanes in gas chromatography (GC) experiments.

Frequently Asked Questions (FAQs)

Q1: What is peak tailing in gas chromatography?

A1: Peak tailing is an asymmetrical distortion of a chromatographic peak where the latter half of the peak is broader than the front half.[1] This phenomenon can compromise the accuracy of peak integration and reduce the resolution between adjacent peaks.[1][2] An asymmetry factor (As) or tailing factor (Tf) greater than 1.5 typically indicates a significant issue that requires investigation.[1][2]

Q2: Why are my alkane peaks tailing even though they are non-polar?

A2: While alkanes are generally non-polar and less prone to chemical interactions, peak tailing can still occur due to a variety of physical and chemical factors within the GC system.[1] Common causes include problems with the column, inlet, injection technique, or contamination.[1] Even for non-active compounds like alkanes, peak tailing can be caused by severe column contamination.[3]

Q3: If all peaks in my chromatogram, including the solvent peak, are tailing, what is the likely cause?

A3: When all peaks in a chromatogram exhibit tailing, it usually points to a physical problem in the GC system that affects all compounds.[1][4][5] The most common culprits are related to the carrier gas flow path.[1][6] These can include:

• Improper column installation: The column might be positioned too high or too low in the inlet, creating dead volumes or a convoluted flow path.[1][4]

• Poor column cuts: Jagged or uneven cuts at the inlet or detector end of the column can cause turbulence in the carrier gas flow.[1][4][5][6]

• Contaminated or active inlet liner: The liner can accumulate non-volatile residues, creating active sites.[1]

• System leaks: Leaks can disrupt the carrier gas flow and lead to peak distortion.[1][7]

Q4: What should I do if only some of my alkane peaks, particularly the later-eluting ones, are tailing?

A4: If only specific, typically later-eluting, alkane peaks are tailing, the issue is more likely related to chemical interactions or contamination within the column.[1][4] Potential causes include:

• Column contamination: Accumulation of non-volatile residues at the head of the column can interfere with the partitioning of analytes.[1][3][8] Trimming 10-20 cm from the column inlet has been shown to improve the peak shape of higher-boiling alkanes.[8]

• Stationary phase degradation: Over time, the stationary phase can degrade, exposing active silanol groups that can interact with analytes, although this is less common for non-polar alkanes.[1]

• Insufficient Inlet Temperature: The inlet temperature may be too low to properly volatilize the higher boiling (later eluting) alkanes.[4]

Q5: What if only the solvent peak and very early eluting peaks show tailing?

A5: This specific case is often related to the injection technique, particularly in splitless injection.[4][6] A slow purge of the solvent from the inlet can create the illusion of a badly tailing peak.[1] This can also be caused by a mismatch between the solvent and the stationary phase polarity.[9] Another potential cause is the "Reverse Solvent Effect," which can be addressed by using a retention gap or a guard column.[9]

Q6: How can my injection technique cause peak tailing?

A6: Your injection technique can significantly impact peak symmetry.[8] Key factors include:

• Column Overload: Injecting a sample that is too concentrated can lead to peak distortion.[7][8]

• Splitless Injection Issues: In splitless injections, if the initial oven temperature is not set correctly relative to the solvent's boiling point, it can cause poor focusing of the analyte band at the head of the column.[1] A slow purge of the solvent from the inlet can also mimic a tailing peak.[1] Implementing a post-injection purge can restore peak shape.[8]

• Low Split Ratio: In a split injection, the total flow through the inlet should be at least 20 mL/minute.[9] If the split ratio is too low, the sample introduction may not be efficient, leading to tailing.[9]

Data Presentation

Table 1: Effect of Inlet Temperature on Peak Shape for a Representative Alkane

Inlet Temperature (°C)	Peak Width (min)	Tailing Factor (Tf)	Observation
220	0.09	1.9	Significant tailing, may indicate incomplete vaporization.[1]
250	0.07	1.4	Improved peak shape with reduced tailing.[1]
280 (Optimized)	0.05	1.1	Sharp, symmetrical peak.[1]
310	0.05	1.0	Good peak shape, minimal further improvement.[1]

Table 2: Effect of Initial Oven Temperature in Splitless Injection on Peak Shape

Solvent Boiling Point (°C)	Initial Oven Temperature (°C)	Peak Shape Observation	Rationale
77 (Ethyl Acetate)	80	Broad and/or split peaks	The initial temperature is too high, preventing efficient analyte focusing.[1]
77 (Ethyl Acetate)	55 (Optimized)	Sharp, symmetrical peaks	The initial temperature is ~20°C below the solvent boiling point, allowing for proper solvent effect and analyte focusing.[1]
77 (Ethyl Acetate)	40	May lead to excessively long run times	While good for focusing, a very low initial temperature may not be necessary and can prolong the analysis.[1]

Experimental Protocols

Protocol 1: Inert Compound Injection Test

Objective: To determine if the peak tailing issue is chemical or physical in nature.

Methodology:

• Prepare a Standard Solution: Create a standard solution of a non-polar, inert compound (e.g., hexane or octane) in a suitable solvent.[1]

• Injection: Inject the standard into the GC system using the same analytical conditions as your samples.[1]

• Analyze the Peak Shape:

  • Symmetrical Peak: If the inert compound peak shows good symmetry, the problem is likely chemical and related to interactions between your specific analytes and the GC system.[1]

  • Tailing Peak: If the inert compound peak also tails, the problem is likely physical, related to the carrier gas flow path (e.g., column installation, leaks, or a poor column cut).[1]

Protocol 2: Inlet Maintenance

Objective: To replace consumable parts in the GC inlet to eliminate sources of contamination and leaks.[10]

Methodology:

• Cool Down the GC: Ensure the inlet and oven temperatures are at a safe, ambient level.[1]

• Turn Off Gases: Stop the flow of the carrier gas.[1]

• Disassemble the Inlet: Carefully remove the septum nut, septum, and the inlet liner.[1]

• Inspect and Replace:

  • Septum: Replace with a new, high-quality septum.[1]

  • Inlet Liner: Replace the liner with a new, deactivated liner of the same type.[1] If the liner contains glass wool, ensure it is also deactivated.[1]

• Reassemble and Leak Check: Reinstall the components and perform a leak check after restoring the carrier gas flow.[1]

Protocol 3: Column Trimming

Objective: To remove the contaminated front section of a capillary column to restore peak shape.[10]

Methodology:

• Cool Down and Disconnect: Cool down the GC system and turn off the carrier gas.[10] Carefully remove the column from the inlet.[1]

• Make a Clean Cut: Using a ceramic scoring wafer or a diamond-tipped pen, score the column about 10-20 cm from the inlet end.[1][8]

• Snap the Column: Snap the column at the score to create a clean, 90-degree cut.[1]

• Inspect the Cut: Use a magnifying glass to ensure the cut is clean and free of jagged edges or silica shards.[1][4]

• Reinstall the Column: Reinstall the column in the inlet at the correct height as specified by the instrument manufacturer.[1]

• Condition the Column: Condition the column according to the manufacturer's instructions before running samples.[1]

Mandatory Visualization

Caption: Troubleshooting workflow for diagnosing peak tailing in GC.

Caption: Potential causes of peak tailing for alkanes in GC.

References

• 1. benchchem.com [benchchem.com]
• 2. elementlabsolutions.com [elementlabsolutions.com]
• 3. academic.oup.com [academic.oup.com]
• 4. elementlabsolutions.com [elementlabsolutions.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. m.youtube.com [m.youtube.com]
• 7. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 8. Fixing GC Peak Tailing for Cleaner Results | Separation Science [sepscience.com]
• 9. agilent.com [agilent.com]
• 10. benchchem.com [benchchem.com]

stability of 2,3-dimethylhexane under different storage conditions

This technical support center provides guidance on the stability of 2,3-dimethylhexane under various storage conditions. It is intended for researchers, scientists, and professionals in drug development who utilize this compound in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is the general stability of 2,3-dimethylhexane?

A1: 2,3-Dimethylhexane is a branched-chain alkane and is considered a stable compound under recommended storage conditions.[1][2][3][4][5] As with other alkanes, it is a flammable liquid and should be handled with appropriate safety precautions.[6] The primary degradation pathway of concern for long-term storage is oxidation, which can lead to the formation of peroxides.

Q2: What are the ideal storage conditions for 2,3-dimethylhexane?

A2: To ensure the long-term stability of 2,3-dimethylhexane, it is recommended to store it in a cool, dry, and dark place, away from sources of ignition. The container should be tightly sealed to prevent exposure to air and moisture. Storage under an inert atmosphere, such as nitrogen or argon, can further minimize the risk of oxidation.

Q3: How does temperature affect the stability of 2,3-dimethylhexane?

A3: Elevated temperatures can increase the rate of potential degradation reactions, including oxidation. Therefore, it is crucial to avoid storing 2,3-dimethylhexane at high temperatures. Room temperature storage is generally acceptable for short to medium-term use, but for long-term storage, refrigeration (2-8 °C) is recommended.

Q4: Is 2,3-dimethylhexane susceptible to peroxide formation?

A4: While not classified as a high-risk peroxide former, 2,3-dimethylhexane, like other hydrocarbons, can form peroxides over time when exposed to oxygen and light. The presence of tertiary hydrogens in its structure could potentially make it more susceptible to autoxidation than linear alkanes. It is good laboratory practice to test for the presence of peroxides in older containers or before distilling the solvent.

Q5: How can I test for the presence of peroxides in my 2,3-dimethylhexane sample?

A5: Several methods can be used to test for peroxides. Commercially available peroxide test strips offer a quick and straightforward qualitative assessment. For a more quantitative analysis, wet chemical methods, such as those based on the oxidation of iodide to iodine, can be employed. Standardized test methods like ASTM E299 provide detailed procedures for determining trace amounts of peroxides in organic solvents.[7][8][9]

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Action(s)
Inconsistent experimental results	Degradation of 2,3-dimethylhexane due to improper storage.	1. Verify the purity of the 2,3-dimethylhexane using Gas Chromatography (GC). 2. Test for the presence of peroxides. 3. If purity is low or peroxides are detected, use a fresh, unopened bottle of the compound. 4. Review and optimize storage conditions.
Visible precipitates or discoloration in the solvent	Contamination or significant degradation.	1. Do not use the solvent. 2. Dispose of the material according to your institution's hazardous waste guidelines. 3. Obtain a new, certified lot of 2,3-dimethylhexane.
Pressure buildup in the container	Volatilization due to storage at elevated temperatures.	1. Handle with extreme caution in a well-ventilated fume hood. 2. Cool the container before opening. 3. Vent the container slowly and carefully. 4. Re-evaluate storage temperature to prevent recurrence.

Data Presentation

Table 1: Recommended Storage Conditions and Expected Stability of 2,3-Dimethylhexane

Storage Condition	Temperature	Atmosphere	Container	Expected Purity after 1 Year*
Optimal	2-8 °C	Inert (Nitrogen/Argon)	Amber Glass, Tightly Sealed	>99%
Standard	Room Temperature (~20-25 °C)	Air	Amber Glass, Tightly Sealed	>98%
Sub-optimal	Room Temperature (~20-25 °C)	Air	Clear Glass, Tightly Sealed	95-98%
Not Recommended	>30 °C	Air	Any	<95% (Potential for significant degradation)

*Expected purity is an estimate based on general principles of chemical stability for branched alkanes and can vary based on initial purity and specific storage history. Regular analytical testing is recommended to confirm purity.

Experimental Protocols

Protocol 1: Determination of Purity by Gas Chromatography (GC)

Objective: To determine the purity of 2,3-dimethylhexane and identify any potential impurities. This method is adapted from standard practices for hydrocarbon analysis.[10][11]

Instrumentation:

• Gas Chromatograph (GC) with a Flame Ionization Detector (FID).

• Capillary column suitable for hydrocarbon analysis (e.g., DB-1, HP-5, or similar non-polar column).

Procedure:

• Sample Preparation: Prepare a dilute solution of 2,3-dimethylhexane in a high-purity solvent like hexane or pentane (e.g., 1% v/v).

• Instrument Setup:

  • Injector Temperature: 250 °C

  • Detector Temperature: 280 °C

  • Oven Temperature Program:

    • Initial Temperature: 40 °C, hold for 5 minutes.

    • Ramp: 5 °C/min to 150 °C.

    • Hold: 2 minutes at 150 °C.

  • Carrier Gas: Helium or Hydrogen at a constant flow rate.

• Injection: Inject 1 µL of the prepared sample into the GC.

• Data Analysis:

  • Identify the peak corresponding to 2,3-dimethylhexane based on its retention time (determined by running a certified reference standard).

  • Calculate the area percent of the 2,3-dimethylhexane peak relative to the total area of all peaks in the chromatogram to estimate purity.

Protocol 2: Qualitative Test for Peroxides

Objective: To quickly screen for the presence of peroxides in 2,3-dimethylhexane. This is a qualitative iodide test.[7][9]

Materials:

• 2,3-dimethylhexane sample

• Glacial acetic acid

• Potassium iodide (KI), solid

• Test tube

Procedure:

• Add 1-3 mL of the 2,3-dimethylhexane sample to a clean, dry test tube.

• Add an equal volume of glacial acetic acid.

• Add a few crystals of potassium iodide.

• Stopper the test tube and shake for 1 minute.

• Allow the phases to separate.

• Observation: The development of a yellow to brown color in either phase indicates the presence of peroxides. A faint yellow color should be compared against a blank (reagents only) to confirm a positive result.

Visualizations

Caption: Factors influencing the stability of 2,3-dimethylhexane.

References

• 1. researchgate.net [researchgate.net]
• 2. Origin of stability in branched alkanes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Stability on the Branch Line - ChemistryViews [chemistryviews.org]
• 4. Density functional steric analysis of linear and branched alkanes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Reddit - The heart of the internet [reddit.com]
• 6. 2,3-Dimethylbutane | C6H14 | CID 6589 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. infinitalab.com [infinitalab.com]
• 8. testinglab.com [testinglab.com]
• 9. matestlabs.com [matestlabs.com]
• 10. tsapps.nist.gov [tsapps.nist.gov]
• 11. store.astm.org [store.astm.org]

Technical Support Center: Overcoming Matrix Effects in 2,3-Dimethylhexane Quantification

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming matrix effects during the quantification of 2,3-dimethylhexane by Gas Chromatography-Mass Spectrometry (GC-MS).

Troubleshooting Guides

This section addresses common issues encountered during the quantification of 2,3-dimethylhexane, offering potential causes and solutions.

Issue	Potential Cause	Troubleshooting Steps
Poor signal-to-noise ratio for 2,3-dimethylhexane.	Matrix Suppression: Co-eluting matrix components can suppress the ionization of 2,3-dimethylhexane in the MS source.[1][2]	1. Optimize Sample Preparation: Employ techniques like Headspace Solid-Phase Microextraction (HS-SPME) to selectively extract volatile compounds, leaving non-volatile matrix components behind.[3][4] 2. Sample Dilution: Diluting the sample can reduce the concentration of interfering matrix components.[5] However, ensure the analyte concentration remains above the limit of quantification. 3. Enhance Chromatographic Separation: Modify the GC temperature program or use a more selective column to separate 2,3-dimethylhexane from interfering peaks.
Inconsistent quantification results across different samples.	Variable Matrix Effects: The composition of the matrix can vary between samples, leading to inconsistent signal suppression or enhancement.	1. Implement Matrix-Matched Calibration: Prepare calibration standards in a blank matrix that closely resembles the sample matrix to compensate for consistent matrix effects.[1] 2. Utilize the Standard Addition Method: This method involves adding known amounts of the analyte to the sample itself, creating a calibration curve within each sample's unique matrix.[6][7] 3. Employ an Internal Standard: A suitable internal standard, especially a stable isotope-labeled version of the analyte, can effectively compensate for variable matrix effects.
Observed peak tailing for 2,3-dimethylhexane.	Active Sites in the GC System: Active sites in the injector liner or column can interact with the analyte, causing peak distortion.	1. Injector Maintenance: Regularly clean or replace the GC inlet liner. Using a deactivated liner can also minimize active sites. 2. Column Conditioning: Condition the GC column according to the manufacturer's instructions to passivate active sites.
Signal enhancement leading to overestimation.	Matrix-Induced Enhancement: Certain matrix components can protect the analyte from degradation in the hot injector or improve its transfer to the column, leading to an enhanced signal.[1]	1. Matrix-Matched Calibration: This is the most effective way to correct for signal enhancement as the standards and samples will experience similar effects.[1] 2. Standard Addition: By creating a calibration curve within the sample, this method inherently corrects for enhancement effects.[6]

Frequently Asked Questions (FAQs)

This section provides answers to common questions regarding matrix effects in 2,3-dimethylhexane quantification.

1. What are matrix effects in the context of 2,3-dimethylhexane quantification?

Matrix effects are the alteration of the analytical signal of an analyte (2,3-dimethylhexane) due to the presence of other components in the sample matrix.[2] These effects can manifest as either signal suppression (lower response) or signal enhancement (higher response), leading to inaccurate quantification.[1][2]

2. How can I determine if my analysis is affected by matrix effects?

A common method is to compare the slope of a calibration curve prepared in a pure solvent with the slope of a calibration curve prepared in a matrix extract (matrix-matched calibration). A significant difference in the slopes indicates the presence of matrix effects.

3. What is the most effective method to overcome matrix effects?

The most robust method is often the use of a stable isotope-labeled internal standard (e.g., 2,3-dimethylhexane-d14). This is because the labeled standard behaves almost identically to the native analyte during extraction, chromatography, and ionization, thus effectively compensating for matrix effects.[8] When a stable isotope-labeled standard is not available, the standard addition method is a powerful alternative as it accounts for the specific matrix of each sample.[6][7]

4. When should I use matrix-matched calibration?

Matrix-matched calibration is suitable when you have access to a representative blank matrix that is free of the analyte.[8] It is a good option when analyzing a large number of samples with similar matrix compositions.[1]

5. Can sample dilution completely eliminate matrix effects?

While sample dilution can significantly reduce matrix effects by lowering the concentration of interfering compounds, it may not eliminate them entirely.[5] Furthermore, excessive dilution can compromise the sensitivity of the assay by reducing the analyte concentration below the limit of detection.

Data Presentation: Comparison of Matrix Effect Reduction Strategies

The following table summarizes hypothetical quantitative data to illustrate the effectiveness of different strategies in mitigating matrix effects for the quantification of 2,3-dimethylhexane in a complex biological matrix.

Quantification Method	Spiked Concentration (ng/mL)	Measured Concentration (ng/mL)	Recovery (%)	Relative Standard Deviation (RSD, %)
External Calibration (in solvent)	50	28.5	57	15.2
Sample Dilution (1:10)	50	41.0	82	9.8
Matrix-Matched Calibration	50	48.5	97	5.1
Standard Addition	50	49.8	99.6	3.5
Stable Isotope Dilution	50	50.1	100.2	2.1

Note: The data presented in this table is for illustrative purposes and may not represent actual experimental results.

Experimental Protocols

Detailed methodologies for key experiments are provided below.

Headspace Solid-Phase Microextraction (HS-SPME)

This protocol describes the extraction of 2,3-dimethylhexane from a biological fluid sample.

• Sample Preparation: Pipette 1 mL of the sample into a 10 mL headspace vial.

• Internal Standard Spiking: Add a known amount of the internal standard (e.g., 2,3-dimethylhexane-d14) to the vial.

• Salting Out (Optional): Add 0.3 g of sodium chloride to the vial to increase the volatility of the analyte.

• Vial Sealing: Immediately seal the vial with a PTFE/silicone septum and an aluminum cap.

• Incubation and Extraction: Place the vial in the autosampler tray. Incubate the sample at 60°C for 15 minutes with agitation. Following incubation, expose the SPME fiber (e.g., 100 µm Polydimethylsiloxane) to the headspace for 20 minutes at the same temperature.

• Desorption: Transfer the SPME fiber to the GC inlet, heated to 250°C, for 2 minutes to desorb the analytes.

Matrix-Matched Calibration

This protocol outlines the preparation of a matrix-matched calibration curve.

• Blank Matrix Preparation: Obtain a batch of the same matrix type as the samples, ensuring it is free of 2,3-dimethylhexane.

• Serial Dilution of Standard: Prepare a series of standard solutions of 2,3-dimethylhexane in a pure solvent at various concentrations.

• Spiking the Blank Matrix: Spike aliquots of the blank matrix with the different concentrations of the standard solution. These will serve as your calibration standards.

• Sample and Standard Analysis: Analyze the matrix-matched calibration standards and the unknown samples using the same GC-MS method.

• Calibration Curve Construction: Plot the peak area of 2,3-dimethylhexane against the corresponding concentration for the matrix-matched standards to generate the calibration curve.

• Quantification: Determine the concentration of 2,3-dimethylhexane in the unknown samples by interpolating their peak areas on the matrix-matched calibration curve.

Standard Addition Method

This protocol details the application of the standard addition method for a single sample.

• Sample Aliquoting: Prepare at least four equal aliquots of the unknown sample.

• Spiking: Leave one aliquot unspiked. Spike the remaining aliquots with increasing known amounts of a 2,3-dimethylhexane standard solution.

• Analysis: Analyze all aliquots (spiked and unspiked) using the same GC-MS method.

• Calibration Curve Construction: Plot the peak area of 2,3-dimethylhexane against the concentration of the added standard for each aliquot.

• Extrapolation: Extrapolate the linear regression line to the x-axis (where the peak area is zero). The absolute value of the x-intercept represents the endogenous concentration of 2,3-dimethylhexane in the original sample.[6]

Stable Isotope Dilution

This protocol describes the use of a stable isotope-labeled internal standard.

• Internal Standard Spiking: Add a known and constant amount of the stable isotope-labeled internal standard (e.g., 2,3-dimethylhexane-d14) to all calibration standards and unknown samples at the beginning of the sample preparation process.

• Calibration Standards Preparation: Prepare calibration standards containing known concentrations of native 2,3-dimethylhexane.

• Analysis: Analyze the calibration standards and the unknown samples using a GC-MS method capable of distinguishing between the native analyte and the labeled internal standard based on their mass-to-charge ratios.

• Calibration Curve Construction: For the calibration standards, plot the ratio of the peak area of the native analyte to the peak area of the internal standard against the concentration of the native analyte.

• Quantification: Calculate the peak area ratio for the unknown samples and use the calibration curve to determine the concentration of 2,3-dimethylhexane.

Visualizations

The following diagrams illustrate the experimental workflows and logical relationships described in this technical support center.

HS-SPME Experimental Workflow

Strategies to Overcome Matrix Effects

References

• 1. cdn.technologynetworks.com [cdn.technologynetworks.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. mdpi.com [mdpi.com]
• 4. Headspace solid-phase microextraction method for extracting volatile constituents from the different parts of Saudi Anethum graveolens L. and their antimicrobial activity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. m.youtube.com [m.youtube.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]

Technical Support Center: Stationary Phase Selection for Volatile Hydrocarbons

This guide provides researchers, scientists, and drug development professionals with essential information for selecting the appropriate stationary phases for the gas chromatographic (GC) analysis of volatile hydrocarbons. It includes troubleshooting advice, frequently asked questions, and detailed experimental protocols.

Troubleshooting Guide

This section addresses specific issues you may encounter during the separation of volatile hydrocarbons.

Q1: Why am I seeing poor resolution or overlapping peaks for light hydrocarbons (C1-C5)?

A1: Poor resolution of very volatile compounds is a common issue that can stem from several factors:

• Incorrect Column Type: For permanent gases and very light hydrocarbons, Wall-Coated Open Tubular (WCOT) columns may not provide enough retention. Porous Layer Open Tubular (PLOT) columns, which feature a solid adsorbent stationary phase, offer much higher retention for these types of analytes.[1][2][3]

• Inappropriate Stationary Phase: The chosen stationary phase may not have the right selectivity for your specific analytes. For example, an Alumina (Al₂O₃) PLOT column is excellent for separating isomers of light hydrocarbons, while a molecular sieve PLOT column is ideal for separating permanent gases like methane from nitrogen and oxygen.[4][5]

• Suboptimal GC Parameters: The temperature program or carrier gas flow rate may not be optimized. A slower temperature ramp or a lower initial oven temperature can improve the separation of early-eluting peaks. Similarly, optimizing the carrier gas flow rate can increase column efficiency.[6]

• Column Overload: Injecting too much sample can lead to broad, overlapping peaks.[6] Try reducing the injection volume or using a higher split ratio.

Q2: My hydrocarbon peaks are tailing. What is the cause and how can I fix it?

A2: Peak tailing, where the back half of the peak is wider than the front, can be caused by:

• Active Sites: The column or inlet liner may have active sites (e.g., exposed silanols) that interact undesirably with certain analytes. This is less common for non-polar hydrocarbons but can affect polarizable compounds like alkenes or aromatics. Using an inert liner or a column specifically deactivated for your application can help.

• Column Contamination: Non-volatile residues from previous injections can accumulate at the head of the column, creating active sites. Trimming the first few centimeters of the column inlet can often resolve this issue.[7]

• Sample Overloading: Injecting a sample volume that exceeds the column's capacity can lead to tailing.[6] Reduce the sample concentration or injection volume.

• Incorrect Temperature: If the injector temperature is too low, the sample may not vaporize completely and instantaneously, leading to tailing peaks.[8]

Q3: My retention times are shifting from run to run. What should I check?

A3: Unstable retention times compromise the reliability of your analysis. The most common causes include:

• Leaks: A leak in the system, most commonly at the injection port septum or the column fittings, will cause fluctuations in the carrier gas flow rate and lead to shifting retention times.[8][9]

• Carrier Gas Flow Instability: Ensure your gas source is stable and the regulators are functioning correctly. Inconsistent flow or pressure control will directly impact retention times.[9]

• Oven Temperature Variation: Verify that the GC oven is calibrated and maintaining the set temperature accurately and reproducibly.[8]

• Column Degradation: Over time, the stationary phase can degrade, especially if operated above its maximum temperature limit, which can cause retention times to change.[6][10]

Frequently Asked Questions (FAQs)

Q1: What is the fundamental principle for selecting a stationary phase for hydrocarbon analysis?

A1: The primary principle is "like dissolves like."[11][12][13][14] Since most volatile hydrocarbons (alkanes, cycloalkanes) are non-polar, they are best separated using a non-polar stationary phase. In this case, separation is primarily governed by the boiling points of the analytes, with lower-boiling compounds eluting first.[11][12][13]

Q2: When should I choose a PLOT column over a standard WCOT column?

A2:

• PLOT (Porous Layer Open Tubular) columns are ideal for analyzing gases and highly volatile compounds (e.g., C1-C5 hydrocarbons, permanent gases).[1][5] Their solid adsorbent stationary phases provide strong interactions and excellent retention for analytes that would otherwise pass through a liquid-phase WCOT column with little or no retention, even at sub-ambient temperatures.[2]

• WCOT (Wall-Coated Open Tubular) columns are the most common type of capillary column and are used for a vast range of less volatile compounds, such as gasoline range organics (C4-C12), solvents, and semi-volatiles.[1][3][14]

Q3: What stationary phase is best for general-purpose hydrocarbon analysis (e.g., gasoline or diesel range)?

A3: A non-polar stationary phase, such as 100% dimethylpolysiloxane (PDMS), is the most common and effective choice.[15][16] Columns with this phase separate hydrocarbons primarily by their boiling points. For samples containing aromatic compounds, a low-polarity phase, like a 5% phenyl-methylpolysiloxane, can provide slightly different selectivity due to π-π interactions.[4][11]

Q4: How do column dimensions (length, ID, film thickness) affect my separation?

A4:

• Length: A longer column provides more theoretical plates, resulting in better resolution, but at the cost of longer analysis times and higher backpressure.

• Internal Diameter (ID): A smaller ID (e.g., 0.18-0.25 mm) offers higher efficiency and resolution. A larger ID (e.g., 0.53 mm) has a higher sample capacity, making it more robust and less prone to overloading, but at the expense of lower resolution.[14][15]

• Film Thickness: A thicker film (e.g., >1 µm) increases the retention of highly volatile compounds and enhances sample capacity.[4][17] A thinner film is better suited for high-boiling (less volatile) analytes.[4]

Data Presentation: Common Stationary Phases

The table below summarizes key properties of stationary phases commonly used for volatile hydrocarbon analysis.

Stationary Phase Type	Polarity	Common Composition	Max Temp (°C)	Typical Applications
WCOT Phases
100% Dimethylpolysiloxane	Non-Polar	PDMS	320-350	General hydrocarbon analysis, simulated distillation, solvents. Separation by boiling point.[5][16]
5% Phenyl-Methylpolysiloxane	Low-Polarity	5% Diphenyl / 95% Dimethylpolysiloxane	320-340	Volatile organic compounds (VOCs), aromatics, gasoline range organics.[16]
6% Cyanopropylphenyl	Mid-Polarity	6% Cyanopropylphenyl / 94% Dimethylpolysiloxane	250-280	Good for mixtures containing both polar and non-polar compounds.[16][18]
PLOT Phases
Alumina (Al₂O₃)	Highly Polar	Aluminum Oxide	200-250	Separation of C1-C5 hydrocarbon isomers.[5]
Porous Polymers (e.g., Divinylbenzene)	Non-Polar	Divinylbenzene polymer	250	Light hydrocarbons, sulfur gases, polar compounds.[5]
Carbon Molecular Sieve	Non-Polar	Carbon	250	Permanent gases (O₂, N₂, CO, CH₄, CO₂).[5][19]

Visualizations: Workflows & Logic

Caption: Decision workflow for selecting the correct GC column and stationary phase.

Caption: A systematic workflow for troubleshooting poor peak resolution in GC analysis.

Experimental Protocols

Protocol: Analysis of Light Hydrocarbons in a Gas Mixture

This protocol provides a general methodology for the separation of C1-C5 hydrocarbons using a PLOT column.

1. Objective: To separate and identify light hydrocarbon components in a gaseous sample.

2. Materials and Equipment:

• Gas Chromatograph (GC) with a Flame Ionization Detector (FID) and split/splitless inlet.

• PLOT Column: Alumina (Al₂O₃) or Porous Polymer, 30 m x 0.32 mm x 5 µm.

• Carrier Gas: Helium or Hydrogen, high purity (99.999%).

• Fuel Gases for FID: Hydrogen and Air, high purity.

• Gas sampling bags or gas-tight syringes.

• Calibration gas standard containing known concentrations of methane, ethane, propane, butane, and pentane isomers.

3. GC Method Parameters:

• Inlet:

  • Temperature: 200 °C

  • Mode: Split

  • Split Ratio: 50:1 (can be adjusted based on sample concentration)

• Column:

  • Carrier Gas: Helium

  • Flow Rate: 2.0 mL/min (constant flow mode)

• Oven Program:

  • Initial Temperature: 40 °C

  • Hold Time: 5 minutes

  • Ramp Rate: 5 °C/min

  • Final Temperature: 180 °C

  • Final Hold Time: 5 minutes

• Detector (FID):

  • Temperature: 250 °C

  • Hydrogen Flow: 30 mL/min

  • Air Flow: 300 mL/min

  • Makeup Gas (Helium) Flow: 25 mL/min

4. Procedure:

• System Preparation: Ensure the GC is leak-free and that all gas flows are stable. Condition the column according to the manufacturer's instructions if it is new.[10]

• Sample Introduction:

  • Thoroughly flush the gas sampling loop or syringe with the sample gas to avoid contamination.[20]

  • Inject a fixed volume (e.g., 100 µL) of the sample into the GC inlet.[21][22]

• Data Acquisition: Start the GC run and acquire the chromatogram.

• Calibration: Inject the calibration gas standard using the same method to determine the retention times for each component.

• Analysis:

  • Identify the peaks in the sample chromatogram by comparing their retention times to those from the calibration standard.[23]

  • Quantify the components by comparing the peak areas in the sample to the peak areas in the standard (external standard method).

5. Safety Precautions:

• Always use high-purity gases and handle pressurized gas cylinders with care.

• Ensure the GC oven and heated zones have cooled before handling the column.

• Vent the FID exhaust appropriately.

References

• 1. Guide to Choosing a GC Column | Phenomenex [phenomenex.com]
• 2. researchgate.net [researchgate.net]
• 3. Buyer’s Guide: Choosing the Best GC Columns | Labcompare.com [labcompare.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Gas Chromatography (GC) Column Selection Guide [sigmaaldrich.com]
• 6. drawellanalytical.com [drawellanalytical.com]
• 7. GC Column Troubleshooting Guide | Phenomenex [phenomenex.com]
• 8. stepbio.it [stepbio.it]
• 9. agilent.com [agilent.com]
• 10. youtube.com [youtube.com]
• 11. Gas Chromatography (GC) Column Selection Guide [sigmaaldrich.com]
• 12. greyhoundchrom.com [greyhoundchrom.com]
• 13. sigmaaldrich.com [sigmaaldrich.com]
• 14. Optimising GC Column Choice | SCION Instruments [scioninstruments.com]
• 15. chromtech.com [chromtech.com]
• 16. glsciencesinc.com [glsciencesinc.com]
• 17. Types of stationary phases in gas chromatography| Phenomenex [phenomenex.com]
• 18. researchgate.net [researchgate.net]
• 19. engineering.purdue.edu [engineering.purdue.edu]
• 20. The Method for Analysis of Natural Gas by Gas Chromatography - Creative Proteomics Blog [creative-proteomics.com]
• 21. microbenotes.com [microbenotes.com]
• 22. bmta.researchcommons.org [bmta.researchcommons.org]
• 23. kbcc.cuny.edu [kbcc.cuny.edu]

Technical Support Center: Optimizing GC Injection Parameters for Volatile Organic Compounds (VOCs)

This technical support center provides troubleshooting guidance and answers to frequently asked questions to help researchers, scientists, and drug development professionals optimize their gas chromatography (GC) methods for the analysis of volatile organic compounds (VOCs).

Troubleshooting Guide

This guide addresses specific issues you might encounter during your GC experiments with VOCs.

Peak Shape and Resolution Problems

Q1: My peaks are tailing. What are the common causes and how can I fix it?

Peak tailing, where the latter half of the peak is drawn out, can lead to poor resolution and inaccurate integration. The most common causes involve active sites in the sample path or improper method parameters.

• Possible Causes & Solutions:

  • Active Sites: Exposed silanol groups in the inlet liner, on glass wool, or at the head of the column can interact with polar analytes.

    • Solution: Use a fresh, deactivated inlet liner. If you're using glass wool, ensure it is also deactivated.[1][2] Consider trimming 10-20 cm from the front of the column to remove any active sites that have developed.[2]

  • Column Overloading: Injecting too much sample can saturate the column.

    • Solution: Dilute your sample or use a higher split ratio.[3]

  • Improper Column Installation: If the column is not installed at the correct depth in the inlet, it can cause peak shape issues.

    • Solution: Reinstall the column according to the manufacturer's instructions for your specific GC model.[1][2]

  • Poor Column Cut: A jagged or angled cut at the column inlet can cause turbulence and peak tailing.

    • Solution: Re-cut the column inlet, ensuring a clean, 90° cut. Always inspect the cut with a magnifier.[1][2]

Q2: I'm observing peak fronting. What does this indicate?

Peak fronting, the inverse of tailing, is most often caused by column overloading or an incompatible solvent.

• Possible Causes & Solutions:

  • Column Overloading: This is the most common cause of fronting.[4]

    • Solution: Reduce the injection volume, dilute the sample, or increase the split ratio. You can also consider using a column with a larger internal diameter or a thicker stationary phase film.[4]

  • Incompatible Stationary Phase or Solvent: A mismatch between the sample solvent and the column's stationary phase can cause poor peak shape.

    • Solution: Ensure the polarity of your solvent matches the polarity of your stationary phase.[2]

Q3: Why are my peaks splitting or shouldering?

Split or shouldered peaks suggest a disruption in the sample band as it is introduced to the column.

• Possible Causes & Solutions:

  • Improper Column Installation/Cut: Similar to tailing, a poor cut or incorrect column placement in the inlet can cause peak splitting.[1][2]

    • Solution: Re-cut the column and ensure it is installed at the correct depth.[1][2]

  • Inlet Issues: Contamination or activity in the inlet liner can disrupt the sample band.

    • Solution: Replace the inlet liner with a clean, deactivated one. If using a splitless injection, a liner with glass wool can sometimes help.[4]

  • Solvent and Oven Temperature Mismatch (Splitless Injection): For splitless injections, the initial oven temperature should be about 20°C below the boiling point of the sample solvent to ensure proper solvent focusing.[2] If the temperature is too high, broad or split peaks can occur.[2]

    • Solution: Adjust the initial oven temperature to be at least 10-20°C below the solvent's boiling point.[1][2] Also, ensure the solvent polarity is compatible with the stationary phase.[1]

Q4: My peaks are broad and resolution is poor. How can I improve this?

Broad peaks can be caused by a variety of factors, from slow sample transfer to incorrect oven parameters.

• Possible Causes & Solutions:

  • Slow Oven Ramp Rate: A slow temperature program can cause peaks to broaden as they move through the column.

    • Solution: Increase the oven programming rate.[4]

  • Incorrect Initial Oven Temperature: If the initial oven temperature is too high, early eluting peaks may not be focused effectively, leading to poor resolution.

    • Solution: Decrease the initial oven temperature or increase the initial hold time. Lowering the temperature often has the most significant impact on resolution for early eluting peaks.[5]

  • Suboptimal Flow Rate: An incorrect carrier gas flow rate can lead to band broadening.

    • Solution: Verify and adjust the inlet and detector flow rates for your column dimensions.[4]

  • Thick Column Film: A very thick stationary phase can increase retention and lead to broader peaks.

    • Solution: If possible, use a column with a thinner film, which will reduce compound retention.[4]

Baseline and Sensitivity Issues

Q5: I'm seeing "ghost peaks" in my chromatogram. What are they and how do I get rid of them?

Ghost peaks are unexpected peaks that appear in your chromatogram, often from contamination or carryover.

• Possible Causes & Solutions:

  • Sample Carryover: Remnants from a previous, more concentrated sample are eluting in the current run.

    • Solution: Run a solvent blank to confirm carryover. Clean the syringe and consider replacing the inlet liner.[4] Increase the final oven temperature and hold time to ensure all compounds from the previous sample have eluted.[6]

  • Contaminated System: Contamination can come from the carrier gas, septum, or inlet liner.

    • Solution: Replace the septum, as particles can accumulate in the liner.[7] Ensure high-purity carrier gas and check for leaks. Bake out the column at a high temperature (below its maximum limit) to remove contaminants.[3]

  • Backflash: The sample expands upon injection to a volume larger than the inlet liner, causing it to contaminate other parts of the inlet.

    • Solution: Inject a smaller sample volume, use a liner with a larger internal diameter, or increase the inlet pressure.[4]

Q6: My baseline is noisy or drifting. What should I check?

An unstable baseline can interfere with the detection and quantification of analytes.

• Possible Causes & Solutions:

  • Column Bleed: The stationary phase is degrading and eluting from the column, often at high temperatures.

    • Solution: Condition the column according to the manufacturer's instructions. If the bleed is severe, the column may be old or damaged and need replacement.[3] Ensure the oven temperature does not exceed the column's maximum limit.

  • Contamination: Contamination in the injector or detector can cause baseline drift.

    • Solution: Clean the injector and detector.[3][8]

  • Gas Leaks: Leaks in the system, especially of oxygen, can degrade the column and cause a noisy baseline.

    • Solution: Perform a leak check of all fittings and connections, including the septum.[9]

Workflow for Troubleshooting Common GC Peak Shape Issues

Caption: A logical workflow for diagnosing and resolving common peak shape problems in GC.

Frequently Asked Questions (FAQs)

Q1: How do I choose the correct injector temperature for my VOC analysis?

The injector temperature must be high enough to vaporize the sample quickly and efficiently but not so high that it causes thermal degradation of the analytes.[10]

• General Guideline: A standard temperature of 250°C is suitable for a wide range of applications.[5]

• For Highly Volatile Compounds: A lower temperature, in the range of 150-200°C, is often recommended to prevent backflash and ensure a controlled vaporization.[5][11]

• For Less Volatile (Higher Boiling Point) Compounds: A higher temperature of 275-300°C may be necessary to ensure complete vaporization.[5]

Analyte Type	Recommended Injector Temperature Range (°C)	Rationale
Highly Volatile Solvents	150 - 200	Minimizes sample expansion and potential for backflash.[5]
General Purpose VOCs	250	A robust starting point for most samples.[5]
Semi-Volatile Organics	275 - 300	Ensures complete and rapid vaporization of higher boiling point compounds.[5]

Q2: Should I use a split or splitless injection for my VOC analysis?

The choice depends primarily on the concentration of your analytes of interest.[9]

• Split Injection: This is the most common technique, ideal for samples with moderate to high analyte concentrations (e.g., ppm levels or higher).[12][13] A portion of the sample is vented, which prevents column overload and results in sharp, narrow peaks.[12] Typical split ratios range from 1:20 to 1:400.[14]

• Splitless Injection: This technique is designed for trace analysis (e.g., ppb levels) where maximum sensitivity is required.[9][15] The entire vaporized sample is transferred to the column, but this slower process can lead to broader peaks for very volatile compounds.[12][16]

Parameter	Split Injection	Splitless Injection
Primary Use Case	High concentration samples	Trace analysis, low concentration samples[9]
Sensitivity	Lower	Higher[12]
Peak Shape	Typically sharp and narrow[12]	Can be broader, especially for early eluters[12]
Risk of Overload	Low	High
Inlet Flow Rate	High (e.g., >100 mL/min)[12]	Low (matches column flow, e.g., ~1 mL/min)[12]
Key Parameter	Split Ratio	Splitless Hold Time[16]

Decision Tree for Injection Mode Selection

Caption: A decision-making diagram for choosing between split and splitless GC injection modes.

Q3: How do I select the right inlet liner?

The liner is a critical component for ensuring efficient and reproducible sample vaporization.[17]

• Deactivation: Always use a deactivated liner to prevent interactions with active compounds.[18] Silanized liners (often referred to as "siltek" or similar trade names) are highly inert and suitable for analyzing polar compounds like pesticides.[17]

• Geometry:

  • Splitless Injections: A single taper at the bottom of the liner helps to focus the sample onto the column head and minimize contact with the metal inlet seal.[17][18]

  • Split Injections: A simple straight-through liner can be used, but a liner with glass wool is often recommended to aid vaporization, improve mixing, and trap non-volatile residues.[18][19]

• Volume: The internal volume of the liner must be large enough to contain the sample vapor cloud upon injection to prevent backflash.[18]

Experimental Protocols

Protocol 1: Column Trimming for Performance Restoration

This procedure is used to remove contaminated or active sections from the front of the GC column, which can restore peak shape and sensitivity.

• Materials:

  • Ceramic scoring wafer or capillary cutting tool

  • Magnifying glass or low-power microscope

  • Lint-free gloves

  • Appropriate ferrules and nuts for your GC inlet

• Methodology:

  • Cool Down: Ensure the GC oven and inlet have cooled to room temperature. Turn off all heated zones and gas flows.

  • Remove Column: Carefully disconnect the column from the inlet, loosening the column nut.

  • Identify Section to Trim: Visually inspect the first 10-30 cm of the column inlet. Look for discoloration or deposited residue.

  • Score and Cut: Wearing gloves, use a ceramic scoring wafer to make a single, light score on the capillary tubing at the desired cutting point.

  • Break Cleanly: Gently flex the tubing at the score to create a clean break. The cut should be perfectly flat (90°) to the column wall.[1]

  • Inspect the Cut: Use a magnifying glass to inspect the cut. It should be a clean, flat surface with no jagged edges or shards.[2] If the cut is poor, repeat the process a few millimeters further down.

  • Reinstall Column: Slide a new nut and ferrule onto the newly cut column end. Reinstall the column into the inlet at the manufacturer-specified depth. This is critical for good peak shape.[1]

  • Leak Check: Once reinstalled, restore gas flow and perform a leak check before heating the system.

Protocol 2: Method Development for a New VOC Mixture (Split Injection)

This protocol provides a starting point for developing a robust GC method for a new set of volatile organic compounds.

• Initial Parameter Setup:

  • Column Selection: Choose a column with a stationary phase appropriate for the polarity of your analytes (e.g., a 5% phenyl-methylpolysiloxane phase is a good general-purpose choice). Standard dimensions are 30 m length, 0.25 mm ID, 0.25 µm film thickness.

  • Inlet and Injection Mode:

    • Select Split injection mode.

    • Set the Injector Temperature to 250°C.[5]

    • Set the Split Ratio to 50:1 as a starting point.[5]

    • Use a deactivated liner with glass wool.[19]

  • Oven Program:

    • Initial Temperature: Set to 40-50°C. If your solvent has a very low boiling point, ensure this is at least 10-20°C below it.[1]

    • Initial Hold Time: 2 minutes.

    • Ramp Rate: 10-20°C per minute.

    • Final Temperature: 280°C (or 20°C below the column's maximum isothermal limit).

    • Final Hold Time: 2-5 minutes.

  • Carrier Gas: Use Helium with a constant flow rate of approximately 1-1.5 mL/min.

  • Detector: Set the detector temperature ~20°C higher than the final oven temperature to prevent condensation.[10]

• Optimization Steps:

  • Inject Standard: Inject a mid-range concentration standard of your VOC mix.

  • Evaluate Resolution of Early Peaks: If the first few peaks are poorly resolved, lower the initial oven temperature or increase the initial hold time.[5]

  • Evaluate Resolution of Late Peaks: If later eluting peaks are too broad or take too long to elute, increase the oven ramp rate.

  • Adjust Split Ratio: If peaks are too small (low sensitivity), decrease the split ratio (e.g., to 20:1). If peaks are fronting or overloading the detector, increase the split ratio (e.g., to 100:1).

  • Iterate: Make one change at a time and re-inject the standard to observe the effect. Continue this process until you achieve the desired separation and sensitivity.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. elementlabsolutions.com [elementlabsolutions.com]
• 3. drawellanalytical.com [drawellanalytical.com]
• 4. chromatographytoday.com [chromatographytoday.com]
• 5. agilent.com [agilent.com]
• 6. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 7. GC Column Troubleshooting Guide | Phenomenex [phenomenex.com]
• 8. GC Technical Tip: Peak Shape Problems - No Peaks | Phenomenex [phenomenex.com]
• 9. Split Vs. Splitless Injection in GC: Key Differences [phenomenex.com]
• 10. Temperature in GC - Chromatography Forum [chromforum.org]
• 11. GC Injection Techniques for Accurate Chromatography | Phenomenex [phenomenex.com]
• 12. Split vs Splitless Injection [restek.com]
• 13. chromtech.com [chromtech.com]
• 14. chromatographyonline.com [chromatographyonline.com]
• 15. Split/Splitless Injector Gas Chromatography |Split/Splitless Injection [scioninstruments.com]
• 16. youtube.com [youtube.com]
• 17. sites.chemistry.unt.edu [sites.chemistry.unt.edu]
• 18. trajanscimed.com [trajanscimed.com]
• 19. How to Choose a GC Inlet Liner [restek.com]

Reference Data & Comparative Studies

A Comparative Analysis of 2,3-Dimethylhexane and 2,5-Dimethylhexane: Physicochemical, Spectroscopic, and Toxicological Properties

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of the structural isomers 2,3-dimethylhexane and 2,5-dimethylhexane. Both are branched-chain alkanes with the chemical formula C8H18 and find applications as solvents and intermediates in organic synthesis. Understanding their distinct properties is crucial for their effective and safe use in research and development. This document summarizes their key physicochemical characteristics, provides an overview of relevant experimental protocols, compares their spectroscopic signatures, and discusses their toxicological profiles based on available data.

Physicochemical Properties: A Tabulated Comparison

The arrangement of methyl groups along the hexane backbone significantly influences the physical properties of these isomers. 2,5-dimethylhexane, with its methyl groups further apart, exhibits a more elongated structure compared to the more compact 2,3-dimethylhexane. This structural difference impacts intermolecular forces, leading to variations in boiling and melting points.

Property	2,3-Dimethylhexane	2,5-Dimethylhexane
Molecular Formula	C8H18	C8H18
Molar Mass	114.23 g/mol	114.23 g/mol
Boiling Point	115-117 °C[1]	108.1-109.9 °C[2]
Melting Point	-110 °C[1]	-93 to -89 °C[2]
Density	0.719 g/mL[1]	0.694 g/mL[2]
Flash Point	7 °C[3][4]	26 °C[2]
Refractive Index (nD)	1.401	1.392[2]

Experimental Protocols

The following are standard methodologies for determining the key physicochemical properties of liquid hydrocarbons like 2,3-dimethylhexane and 2,5-dimethylhexane.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the surrounding atmospheric pressure. A common and effective method for determining the boiling point of small quantities of liquid is the Thiele tube method .

Methodology:

• A small sample of the liquid (less than 0.5 mL) is placed in a small test tube or vial.

• A capillary tube, sealed at one end, is inverted and placed into the sample.

• The setup is attached to a thermometer and heated in a Thiele tube containing a high-boiling point oil.

• As the temperature rises, a steady stream of bubbles will emerge from the capillary tube.

• The heat source is then removed, and the temperature at which the liquid just begins to enter the capillary tube is recorded as the boiling point.[5]

Melting Point Determination

For substances that are solid at or near room temperature, the melting point is a critical indicator of purity. The capillary tube method is the standard technique.

Methodology:

• A small, finely powdered sample of the solid is packed into a thin-walled capillary tube.

• The capillary tube is placed in a melting point apparatus, which contains a heated block or oil bath and a thermometer.

• The temperature is raised at a controlled rate.

• The temperature range from which the first droplet of liquid appears to the point at which the entire sample has melted is recorded as the melting range.[3][6][7][8][9] Pure compounds typically have a sharp melting point range of 0.5-1.0°C.[7][9]

Density Determination

The density of a liquid hydrocarbon can be accurately measured using a digital density meter , a method standardized by ASTM D4052.[1]

Methodology:

• A small volume of the liquid sample is introduced into an oscillating U-tube within the digital density meter.

• The instrument measures the change in the oscillating frequency of the U-tube caused by the mass of the sample.

• This frequency change is used in conjunction with calibration data to determine the density of the sample at a specific temperature.[10]

Viscosity Measurement

The viscosity of alkanes can be determined using various types of viscometers, including capillary viscometers (e.g., Zeitfuchs cross-arm viscometer) and rotational viscometers .[11] The Anton Paar SVM 3000 Stabinger Viscometer is a modern instrument that can measure both dynamic and kinematic viscosity according to ASTM D7042-04.[12]

Methodology (General Principle):

• The liquid sample is introduced into the viscometer, which is maintained at a constant temperature.

• For a capillary viscometer, the time it takes for a specific volume of liquid to flow through a capillary of a known diameter is measured.

• For a rotational viscometer, the torque required to rotate a spindle at a constant speed within the fluid is measured.

• These measurements are then used to calculate the viscosity of the liquid.

Spectroscopic Analysis

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for elucidating the structure of organic molecules. The ¹H and ¹³C NMR spectra of 2,3-dimethylhexane and 2,5-dimethylhexane show distinct differences due to the different chemical environments of the hydrogen and carbon atoms in each isomer.

¹³C NMR Spectroscopy

• 2,3-Dimethylhexane: The ¹³C NMR spectrum of 2,3-dimethylhexane is expected to show six distinct signals, reflecting the six unique carbon environments in the molecule.

• 2,5-Dimethylhexane: Due to its symmetry, the ¹³C NMR spectrum of 2,5-dimethylhexane will exhibit only three signals. The two methyl groups attached to the main chain are equivalent, the two methine carbons are equivalent, and the two methylene carbons in the center of the chain are equivalent.

¹H NMR Spectroscopy

• 2,3-Dimethylhexane: The ¹H NMR spectrum of 2,3-dimethylhexane is more complex due to its lower symmetry. It will show multiple signals with complex splitting patterns arising from the coupling of non-equivalent protons.

• 2,5-Dimethylhexane: The ¹H NMR spectrum of 2,5-dimethylhexane is simpler due to its symmetry. It will show a smaller number of distinct signals with more straightforward splitting patterns.

Toxicological Profile

Both isomers are classified as flammable liquids.[1][13] They are also considered aspiration hazards, meaning that if swallowed, they can enter the lungs and cause damage.[1][13] Inhalation may cause drowsiness or dizziness.[1][13]

Hazard Statement	2,3-Dimethylhexane	2,5-Dimethylhexane
Flammable liquids	H225: Highly flammable liquid and vapor[1]	H225: Highly flammable liquid and vapor[13]
Aspiration hazard	H304: May be fatal if swallowed and enters airways[1]	H304: May be fatal if swallowed and enters airways[13]
Skin corrosion/irritation	H315: Causes skin irritation[1]	H315: Causes skin irritation[13]
Specific target organ toxicity – single exposure	H336: May cause drowsiness or dizziness[1]	H336: May cause drowsiness or dizziness[13]
Hazardous to the aquatic environment	H410: Very toxic to aquatic life with long lasting effects	H410: Very toxic to aquatic life with long lasting effects[13]

In general, the toxicity of alkanes is relatively low.[14] Acute toxicity is primarily associated with central nervous system depression at high concentrations.[14] The neurotoxicity of some alkanes, such as n-hexane, is attributed to their metabolism to neurotoxic ketones like 2,5-hexanedione.[15][16] It is plausible that branched alkanes like the dimethylhexanes would be metabolized differently and may not produce the same neurotoxic metabolites as their linear counterparts. However, without specific studies on these isomers, this remains a hypothesis. 2,5-Dimethylhexane is described as being moderately toxic.[2]

Logical Flow of Comparative Analysis

The following diagram illustrates the logical workflow for the comparative analysis of 2,3-dimethylhexane and 2,5-dimethylhexane.

Caption: Workflow for the comparative analysis of dimethylhexane isomers.

References

• 1. 2,3-Dimethylhexane | C8H18 | CID 11447 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2,5-Dimethylhexane - Wikipedia [en.wikipedia.org]
• 3. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 4. fishersci.com [fishersci.com]
• 5. A review of the neurotoxicity risk of selected hydrocarbon fuels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. 2,3-Dimethylhexane - Hazardous Agents | Haz-Map [haz-map.com]
• 7. researchgate.net [researchgate.net]
• 8. Reddit - The heart of the internet [reddit.com]
• 9. echemi.com [echemi.com]
• 10. aksci.com [aksci.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. 2,5-Dimethylhexane | C8H18 | CID 11592 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 14. tceq.texas.gov [tceq.texas.gov]
• 15. n-hexane Toxicity - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 16. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

A Comparative Guide to Analytical Methods for the Quantification of 2,3-Dimethylhexane

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of common analytical methods for the quantification of 2,3-dimethylhexane, a volatile organic compound (VOC). The selection of an appropriate analytical method is critical for ensuring the accuracy, precision, and reliability of quantitative data in research, quality control, and drug development. This document outlines the performance of various techniques, supported by experimental data, to aid in the selection of the most suitable method for your specific application.

The primary methods discussed are Gas Chromatography (GC) coupled with either a Flame Ionization Detector (FID) or a Mass Spectrometer (MS). Furthermore, we will explore different sample introduction techniques, including Headspace (HS), Solid-Phase Microextraction (SPME), and Purge and Trap (P&T).

Data Presentation: A Comparative Analysis

The following table summarizes the typical quantitative performance of different analytical methodologies for the quantification of 2,3-dimethylhexane and similar volatile hydrocarbons. The data presented is a synthesis from various studies and represents expected performance characteristics.

Parameter	Headspace (HS) GC-FID	Headspace (HS) GC-MS	SPME-GC-MS	Purge and Trap (P&T) GC-MS
Linearity (R²)	≥ 0.999[1]	≥ 0.998	≥ 0.99[2]	≥ 0.99
Limit of Detection (LOD)	~1-10 µg/L	~0.1-1 µg/L	0.03–1.13 mg/kg[2]	0.15-6.57 ng/L[3]
Limit of Quantification (LOQ)	~5-50 µg/L	~0.5-5 µg/L	6.8-10 ng/g[4]	0.5-20 ng/L
Precision (RSD)	< 5%	< 10%	< 15%	< 15%
Accuracy (Recovery)	90-110%	85-115%	80-120%	80-120%
Sample Throughput	High	High	Medium	Medium
Cost	Low	Medium	Medium	High
Selectivity	Good	Excellent	Excellent	Excellent

Experimental Protocols

Detailed methodologies for the key analytical techniques are provided below. These protocols serve as a general guideline and may require optimization based on the specific sample matrix and instrumentation.

1. Headspace Gas Chromatography (HS-GC)

This technique is suitable for the analysis of volatile compounds in solid or liquid samples. The sample is placed in a sealed vial and heated, allowing the volatile analytes to partition into the headspace gas, which is then injected into the GC.

• Sample Preparation: Accurately weigh or pipette the sample into a headspace vial. Add a suitable matrix modifier or internal standard if required. Seal the vial immediately with a crimp cap.

• Instrumentation: A gas chromatograph equipped with a headspace autosampler and either a Flame Ionization Detector (FID) or a Mass Spectrometer (MS).

• GC Conditions (Typical):

  • Column: 5% Phenyl Methyl Siloxane (e.g., DB-5ms), 30 m x 0.25 mm ID, 0.25 µm film thickness.

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • Oven Program: Initial temperature of 40°C (hold for 5 min), ramp to 150°C at 10°C/min, then to 250°C at 20°C/min (hold for 2 min).

  • Injector Temperature: 250°C.

• Headspace Parameters (Typical):

  • Vial Equilibration Temperature: 80°C.

  • Vial Equilibration Time: 15 min.

  • Loop Temperature: 90°C.

  • Transfer Line Temperature: 100°C.

• Detector Conditions:

  • FID: Temperature: 250°C; Hydrogen flow: 40 mL/min; Air flow: 400 mL/min.

  • MS: Ion Source Temperature: 230°C; Quadrupole Temperature: 150°C; Scan Range: m/z 35-350. For higher sensitivity, Selected Ion Monitoring (SIM) can be used, monitoring characteristic ions of 2,3-dimethylhexane (e.g., m/z 43, 57, 71, 85, 114).

2. Solid-Phase Microextraction (SPME) GC-MS

SPME is a solvent-free extraction technique where a fused-silica fiber coated with a stationary phase is exposed to the sample or its headspace. The analytes adsorb to the fiber, which is then desorbed in the hot GC inlet.

• Sample Preparation: Place the sample into a vial. The fiber can be immersed directly into a liquid sample or exposed to the headspace above a solid or liquid sample.

• SPME Fiber: A common choice for volatile hydrocarbons is a Polydimethylsiloxane (PDMS) or a Divinylbenzene/Carboxen/PDMS (DVB/CAR/PDMS) fiber.

• Extraction: Expose the fiber to the sample or headspace for a defined period (e.g., 30 minutes) at a controlled temperature (e.g., 50°C) with agitation.

• Desorption: Retract the fiber and insert it into the GC injector for thermal desorption (e.g., at 250°C for 2 minutes).

• GC-MS Conditions: Similar to those described for HS-GC-MS.

3. Purge and Trap (P&T) GC-MS

This is a highly sensitive technique for extracting and concentrating VOCs from liquid or solid samples. An inert gas is bubbled through the sample, purging the volatile analytes onto an adsorbent trap. The trap is then heated to desorb the analytes into the GC.

• Sample Preparation: The sample is placed in a purging vessel.

• Purging: An inert gas (e.g., helium) is passed through the sample at a controlled flow rate (e.g., 40 mL/min) for a specific time (e.g., 11 minutes). The purged volatiles are collected on an adsorbent trap (e.g., Tenax®, silica gel, and charcoal).

• Desorption: The trap is rapidly heated (e.g., to 250°C) and the analytes are backflushed with the carrier gas into the GC column.

• GC-MS Conditions: Similar to those described for HS-GC-MS, often with a temperature program optimized for the rapid introduction of analytes.

Method Validation Parameters

To ensure the reliability of the quantitative data, analytical methods must be validated. Key validation parameters include:

• Linearity: The ability of the method to produce results that are directly proportional to the concentration of the analyte in the sample. This is typically evaluated by a calibration curve with a correlation coefficient (R²) close to 1.

• Limit of Detection (LOD): The lowest concentration of an analyte that can be reliably detected by the method.

• Limit of Quantification (LOQ): The lowest concentration of an analyte that can be quantitatively determined with acceptable precision and accuracy.

• Precision: The closeness of agreement between a series of measurements obtained from multiple samplings of the same homogeneous sample. It is usually expressed as the relative standard deviation (RSD).

• Accuracy: The closeness of the test results obtained by the method to the true value. It is often assessed by recovery studies in spiked samples.

• Selectivity/Specificity: The ability of the method to assess unequivocally the analyte in the presence of components that may be expected to be present.

Visualizations

The following diagrams illustrate the experimental workflow and a logical comparison of the discussed analytical methods.

Caption: General experimental workflow for 2,3-dimethylhexane quantification.

Caption: Comparison of analytical methods based on key performance criteria.

References

• 1. scielo.org.co [scielo.org.co]
• 2. Frontiers | Optimization and validation of an HS-SPME/GC-MS method for determining volatile organic compounds in dry-cured ham [frontiersin.org]
• 3. researchgate.net [researchgate.net]
• 4. Volatile Hydrocarbon Analysis in Blood by Headspace Solid-Phase Microextraction: The Interpretation of VHC Patterns in Fire-Related Incidents - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of the Octane Ratings of Octane Isomers

The octane rating of a fuel is a critical measure of its ability to resist autoignition, or "knocking," in an internal combustion engine.[1][2] This guide provides a detailed comparison of the octane ratings of various isomers of octane (C8H18), offering valuable data for researchers, scientists, and professionals in drug development and fuel technology. The comparison is based on two standard measures: the Research Octane Number (RON) and the Motor Octane Number (MON).

Understanding Octane Rating

The octane rating scale is benchmarked against two reference hydrocarbons: n-heptane, which has poor anti-knock properties and is assigned an octane rating of 0, and 2,2,4-trimethylpentane (an isomer of octane commonly known as iso-octane), which has excellent anti-knock characteristics and is assigned an octane rating of 100.[1][3] A fuel's octane number represents the percentage by volume of iso-octane in a blend with n-heptane that exhibits the same anti-knock performance in a standardized test engine.[1]

There are two primary types of octane ratings:

• Research Octane Number (RON): This is determined under less severe engine conditions, representing city driving with lower engine speeds and temperatures.[4][5]

• Motor Octane Number (MON): This is determined under more severe engine conditions, simulating highway driving with higher engine speeds and temperatures.[4][5]

The MON value for a given fuel is typically lower than its RON value.[4] The average of these two values is often used as the anti-knock index (AKI) posted on gasoline pumps in some countries.[4]

Octane Ratings of Octane Isomers

There are 18 structural isomers of octane, each with a unique arrangement of its eight carbon atoms. This structural variation, particularly the degree of branching, has a profound impact on the octane rating. Generally, more highly branched alkanes have higher octane ratings than their straight-chain counterparts.[6] The following table summarizes the available experimental data for the Research Octane Number (RON) and Motor Octane Number (MON) of various octane isomers.

Isomer Name	Structure	Research Octane Number (RON)	Motor Octane Number (MON)
n-Octane	CH3(CH2)6CH3	-10 to -20	-17
2-Methylheptane	(CH3)2CH(CH2)4CH3	42.4	46.4
3-Methylheptane	CH3CH2CH(CH3)(CH2)3CH3	55.0	55.8
4-Methylheptane	CH3(CH2)2CH(CH3)(CH2)2CH3	52.0	52.0
2,2-Dimethylhexane	(CH3)3C(CH2)3CH3	73.0	74.0
2,3-Dimethylhexane	(CH3)2CHCH(CH3)(CH2)2CH3	71.3	74.3
2,4-Dimethylhexane	(CH3)2CHCH2CH(CH3)CH2CH3	83.1	80.0
2,5-Dimethylhexane	(CH3)2CH(CH2)2CH(CH3)2	55.8	60.1
3,3-Dimethylhexane	CH3CH2C(CH3)2(CH2)2CH3	75.5	76.0
3,4-Dimethylhexane	CH3CH2CH(CH3)CH(CH3)CH2CH3	84.1	81.0
3-Ethylhexane	CH3CH2CH(CH2CH3)(CH2)2CH3	65.0	69.0
2,2,3-Trimethylpentane	(CH3)3CCH(CH3)CH2CH3	112.1	101.3
2,2,4-Trimethylpentane (Iso-octane)	(CH3)3CCH2CH(CH3)2	100	100
2,3,3-Trimethylpentane	(CH3)2CHC(CH3)2CH2CH3	112.0	101.0
2,3,4-Trimethylpentane	(CH3)2CHCH(CH3)CH(CH3)2	102.7	99.9
3-Ethyl-2-methylpentane	(CH3)2CHCH(CH2CH3)CH2CH3	91.0	87.0
3-Ethyl-3-methylpentane	CH3CH2C(CH3)(CH2CH3)CH2CH3	100.1	95.0
2,2,3,3-Tetramethylbutane	(CH3)3CC(CH3)3	113.0	102.0

Experimental Protocols

The determination of RON and MON is governed by standardized test methods developed by ASTM International. These methods utilize a Cooperative Fuel Research (CFR) engine, which is a single-cylinder engine with a variable compression ratio.[2][7][8]

Research Octane Number (RON) - ASTM D2699

The ASTM D2699 standard test method is used to determine the Research Octane Number of spark-ignition engine fuels.[7][9]

Methodology:

• The CFR engine is operated under controlled, less severe conditions: an engine speed of 600 rpm and a specified intake air temperature.[4][7]

• The compression ratio of the engine is adjusted until a standard level of knock intensity is achieved for the fuel sample being tested.[9]

• Primary reference fuels (blends of iso-octane and n-heptane) are then tested under the same conditions.

• The RON of the sample fuel is the percentage of iso-octane in the primary reference fuel blend that produces the same knock intensity.[9]

Motor Octane Number (MON) - ASTM D2700

The ASTM D2700 standard test method is used to determine the Motor Octane Number of spark-ignition engine fuels.[8][10]

Methodology:

• The CFR engine is operated under more severe conditions than for RON testing: an engine speed of 900 rpm and a higher, preheated fuel-air mixture temperature.[4][8]

• Similar to the RON test, the compression ratio is varied to achieve a standard knock intensity for the test fuel.[10]

• The performance of the test fuel is then compared to that of primary reference fuels.

• The MON of the sample fuel is the percentage of iso-octane in the primary reference fuel blend that matches the knock intensity of the sample.[8]

Visualization of Structure-Octane Relationship

The following diagram illustrates the general relationship between the molecular structure of octane isomers and their Research Octane Number (RON). Increased branching and a more compact molecular structure generally lead to a higher octane rating.

References

• 1. homework.study.com [homework.study.com]
• 2. ASTM D2699 Method for Octane Number | Ayalytical [ayalytical.com]
• 3. 2,2,4-Trimethylpentane - Wikipedia [en.wikipedia.org]
• 4. Octane rating - Wikipedia [en.wikipedia.org]
• 5. Oiltanking: Octane Number (RON, MON) & Knock Resistance [oiltanking.com]
• 6. organic chemistry - Why do highly branched alkanes have higher octane numbers than their corresponding linear isomer? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 7. ASTM D2699 - eralytics [eralytics.com]
• 8. ASTM D2700 - eralytics [eralytics.com]
• 9. matestlabs.com [matestlabs.com]
• 10. ASTM D2700 MON Octane Engine Calibration/Standardization [sh-sinpar.com]

A Comparative Analysis of the Structural Isomers: 2,3-Dimethylhexane and 2-Methylheptane

For Researchers, Scientists, and Drug Development Professionals

In the landscape of organic chemistry, the subtle yet significant differences between structural isomers can have profound impacts on their physicochemical properties and biological interactions. This guide provides a detailed comparison of two such isomers, 2,3-dimethylhexane and 2-methylheptane, both of which share the molecular formula C8H18. The following sections present a comprehensive analysis of their physical and chemical characteristics, supported by experimental data and detailed methodologies, to assist in research and development applications.

Physicochemical Properties: A Quantitative Comparison

The structural divergence between 2,3-dimethylhexane and 2-methylheptane, specifically the degree and position of branching, directly influences their physical properties. While both are colorless, flammable liquids at standard conditions, variations in their boiling points, melting points, densities, and refractive indices are notable. These differences are critical for applications ranging from solvent selection to fuel formulation and are summarized in the table below.

Property	2,3-Dimethylhexane	2-Methylheptane
Molecular Formula	C8H18	C8H18
Molecular Weight ( g/mol )	114.23	114.23
Boiling Point (°C)	115-117[1]	116 - 118[2][3][4][5]
Melting Point (°C)	-110[1][6]	-109[2][5]
Density (g/mL at 25°C)	~0.719[1]	~0.698[2]
Refractive Index (n20/D)	~1.401[6][7]	~1.395[5][8][9][10]

Structural Isomerism and Its Implications

The arrangement of atoms within 2,3-dimethylhexane and 2-methylheptane is the fundamental differentiator driving their distinct properties. 2-Methylheptane possesses a single methyl branch on the second carbon of a seven-carbon chain, resulting in a less compact structure compared to 2,3-dimethylhexane, which has two methyl groups on adjacent carbons of a six-carbon chain. This increased branching in 2,3-dimethylhexane leads to a more spherical shape, which generally results in a lower boiling point due to reduced surface area and weaker van der Waals forces. However, in this specific case, the boiling points are very similar, which can be attributed to a complex interplay of molecular symmetry and intermolecular forces.

Figure 1. Skeletal structures of 2,3-dimethylhexane and 2-methylheptane.

Experimental Protocols

Accurate determination of the physicochemical properties is paramount for the reliable application of these isomers. The following are detailed methodologies for key experimental procedures.

Determination of Boiling Point (Micro-reflux method)

• Sample Preparation: A small volume (approximately 0.5-1.0 mL) of the alkane isomer is placed in a small test tube.

• Apparatus Setup: A thermometer is suspended in the test tube with the bulb positioned just above the liquid surface. The test tube is then heated in a controlled manner using a heating block or oil bath.

• Measurement: The temperature is slowly increased until the liquid begins to boil and a ring of refluxing condensate is observed on the inner wall of the test tube. The temperature at which the vapor and liquid are in equilibrium, indicated by a stable temperature reading on the thermometer, is recorded as the boiling point.[5]

Determination of Density (Pycnometer Method)

• Calibration: The mass of a clean, dry pycnometer (a small glass flask of a known volume) is accurately measured.

• Sample Measurement: The pycnometer is filled with the liquid isomer, ensuring no air bubbles are present, and the mass is measured again. The temperature of the liquid is recorded.

• Calculation: The density is calculated by dividing the mass of the liquid (mass of filled pycnometer minus mass of empty pycnometer) by the known volume of the pycnometer.

Determination of Refractive Index (Abbe Refractometer)

• Calibration: The Abbe refractometer is calibrated using a standard liquid with a known refractive index, typically distilled water.[11]

• Sample Application: A few drops of the alkane isomer are placed on the surface of the measuring prism.

• Measurement: The prisms are closed, and the instrument is adjusted until the boundary line between the light and dark fields is sharp and centered in the crosshairs of the eyepiece. The refractive index is then read directly from the instrument's scale. The temperature should be controlled and recorded as the refractive index is temperature-dependent.

Figure 2. Workflow for determining key physicochemical properties.

Spectroscopic and Chromatographic Analysis

Gas Chromatography (GC): Due to their similar boiling points, separating 2,3-dimethylhexane and 2-methylheptane via distillation is challenging. Gas chromatography offers a superior method for their separation and quantification. In a typical GC analysis, a nonpolar stationary phase is used. While their boiling points are close, the subtle differences in their interaction with the stationary phase, influenced by their molecular shape, allow for their resolution. Generally, the less branched isomer (2-methylheptane) will have a slightly longer retention time.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• ¹H NMR: The proton NMR spectra of these isomers are distinct. 2,3-Dimethylhexane will show a more complex pattern of signals due to the presence of chemically non-equivalent methyl, methylene, and methine protons. 2-Methylheptane will exhibit a characteristic doublet for the methyl group at the second position and a corresponding multiplet for the methine proton.

• ¹³C NMR: The carbon NMR spectra will also be different, with 2,3-dimethylhexane showing a greater number of unique carbon signals corresponding to its more complex branching pattern compared to 2-methylheptane.

Infrared (IR) Spectroscopy: The IR spectra of both compounds are characteristic of alkanes, showing strong C-H stretching vibrations just below 3000 cm⁻¹ and C-H bending vibrations around 1465 cm⁻¹ and 1375 cm⁻¹. While the overall spectra are similar, subtle differences in the fingerprint region (below 1500 cm⁻¹) can be used to distinguish between the two isomers, particularly due to variations in the skeletal C-C vibrations.

Relevance in Drug Development and Biological Systems

While not typically used as active pharmaceutical ingredients, branched-chain alkanes like 2,3-dimethylhexane and 2-methylheptane are relevant in drug development as components of excipients, solvents, or as potential metabolites of larger drug molecules.

Metabolism: The metabolism of branched-chain alkanes in biological systems is a complex process. In humans and other mammals, the initial step often involves oxidation by cytochrome P450 enzymes to form alcohols, which can be further oxidized to aldehydes, ketones, and carboxylic acids. The degree and position of branching can influence the rate and regioselectivity of this metabolism. Understanding these metabolic pathways is crucial for assessing the pharmacokinetic and toxicological profiles of drug candidates containing such structural motifs.

Toxicology: Both 2,3-dimethylhexane and 2-methylheptane are considered to have low acute toxicity. However, like other volatile hydrocarbons, they can cause central nervous system depression at high concentrations. Inhalation may lead to dizziness and drowsiness.[12] Aspiration of the liquid into the lungs can cause chemical pneumonitis.[13] For drug development professionals, understanding the potential for these effects is important when these or similar structures are present in formulations.

Conclusion

The structural isomerism between 2,3-dimethylhexane and 2-methylheptane provides a clear example of how subtle changes in molecular architecture can lead to distinct physicochemical properties. While their boiling and melting points are remarkably similar, differences in density and refractive index, as well as their unique spectroscopic and chromatographic profiles, allow for their differentiation. For researchers and professionals in drug development, a thorough understanding of these differences is essential for applications in formulation, analysis, and safety assessment. The experimental protocols and comparative data presented in this guide serve as a valuable resource for navigating the properties and applications of these fundamental organic compounds.

References

• 1. Determination of Boiling Point of Organic Compounds - GeeksforGeeks [geeksforgeeks.org]
• 2. cdn.juniata.edu [cdn.juniata.edu]
• 3. westlab.com [westlab.com]
• 4. vijaynazare.weebly.com [vijaynazare.weebly.com]
• 5. chem.ucalgary.ca [chem.ucalgary.ca]
• 6. akbis.gaziantep.edu.tr [akbis.gaziantep.edu.tr]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. alevelchemistry.co.uk [alevelchemistry.co.uk]
• 10. studylib.net [studylib.net]
• 11. hinotek.com [hinotek.com]
• 12. 2,3-Dimethylhexane - Hazardous Agents | Haz-Map [haz-map.com]
• 13. datasheets.scbt.com [datasheets.scbt.com]

A Comparative Guide to GC-MS and GC-FID for Alkane Analysis

For researchers, scientists, and drug development professionals engaged in the analysis of alkanes, the choice between Gas Chromatography-Mass Spectrometry (GC-MS) and Gas Chromatography-Flame Ionization Detection (GC-FID) is a critical decision that impacts both the qualitative and quantitative outcomes of their work. This guide provides an objective comparison of these two powerful analytical techniques, supported by experimental data and detailed methodologies, to aid in the selection of the most appropriate method for specific analytical needs.

Principle of Operation: A Brief Overview

Gas Chromatography (GC) serves as the foundational separation technique for both GC-MS and GC-FID, separating volatile and semi-volatile compounds based on their physicochemical properties as they interact with a stationary phase within a capillary column. The key difference lies in the detector.

GC-FID operates by combusting the eluted compounds in a hydrogen-air flame. This combustion produces ions, generating an electrical current that is proportional to the mass of carbon atoms in the analyte. FID is renowned for its robustness, wide linear range, and high sensitivity to hydrocarbons like alkanes.[1][2]

GC-MS , on the other hand, combines the separation power of GC with the detection and identification capabilities of mass spectrometry. As compounds elute from the GC column, they are ionized, typically by electron impact (EI). The resulting ions are then separated based on their mass-to-charge ratio (m/z), generating a mass spectrum that provides a unique fragmentation pattern for each compound. This "molecular fingerprint" allows for confident compound identification.[1][3]

Experimental Protocols

Detailed and optimized experimental protocols are crucial for achieving reliable and reproducible results in alkane analysis. Below are representative methodologies for both GC-FID and GC-MS.

Sample Preparation

A common and effective method for the extraction of volatile alkanes from liquid or solid samples is Headspace Solid-Phase Microextraction (HS-SPME).

• Vial Preparation: A known quantity of the sample is placed into a headspace vial (e.g., 20 mL).

• Internal Standard: To ensure accuracy and correct for variations in extraction and injection, an internal standard (e.g., a deuterated alkane or an alkane not present in the sample) is added.

• Equilibration: The vial is sealed and incubated at a constant temperature (e.g., 60°C) for a set period (e.g., 30 minutes) to allow volatile compounds to partition into the headspace.[4]

• Extraction: An SPME fiber is exposed to the headspace for a defined time to adsorb the analytes.

• Desorption: The fiber is then retracted and introduced into the hot GC inlet, where the adsorbed analytes are desorbed for analysis.

For liquid samples such as oils, a dilution in a suitable solvent like hexane may be sufficient.[5][6]

GC-FID Instrumentation and Conditions

Parameter	Typical Setting
Injection Port	Split/Splitless, 280°C
Injection Mode	Split (e.g., 1:5 ratio)
Carrier Gas	Helium or Hydrogen, constant flow (e.g., 2.5 mL/min)
Column	100% dimethyl polysiloxane (e.g., DB-1), 60m x 0.32mm x 0.25µm
Oven Program	Initial 40°C, ramp at 4.5°C/min to 325°C, hold for 20 min
Detector	FID, 350°C
Hydrogen Flow	32-40 mL/min
Air Flow	200-450 mL/min
Makeup Gas (N2)	24 mL/min

Note: These are example parameters and should be optimized for the specific application.[5][6][7]

GC-MS Instrumentation and Conditions

Parameter	Typical Setting
Injection Port	Split/Splitless, 280-325°C
Injection Mode	Splitless or Split
Carrier Gas	Helium, constant flow (e.g., 1-2 mL/min)
Column	5% Phenyl Methyl Siloxane (e.g., DB-5ms), 30m x 0.25mm x 0.25µm
Oven Program	Initial 135°C, ramp at 7°C/min to 325°C, hold for 2 min, ramp at 20°C/min to 350°C, hold for 4 min
Ion Source	Electron Impact (EI), 70 eV
Mass Analyzer	Quadrupole or Ion Trap
Scan Range	m/z 50-550
Data Acquisition	Full Scan or Single Ion Monitoring (SIM)

Note: These are example parameters and should be optimized for the specific application.[8]

Quantitative Performance: A Head-to-Head Comparison

The choice between GC-MS and GC-FID often hinges on the specific quantitative requirements of the analysis. The following table summarizes key performance metrics based on available data.

Performance Metric	GC-FID	GC-MS	Key Considerations
Linearity (R²)	Excellent (>0.999) over a wide dynamic range.[5][9]	Good, but can exhibit non-linearity at higher concentrations.[10] May require a narrower calibration range.	FID is generally considered to have a wider linear dynamic range.[9]
Sensitivity (LOD/LOQ)	LODs typically in the low mg/L to high µg/L range (e.g., 2.4-3.3 µg/mL for C14-C32 alkanes).[11]	Superior sensitivity, with LODs in the low µg/L to ng/L range (ppb or ppt).[1][11] LOQ for n-alkanes reported as 5 nmol.[8][12]	GC-MS is significantly more sensitive, making it ideal for trace analysis.[1][11]
Precision (RSD)	Good, with RSDs typically <15%.[5][11]	Good, with intra-assay coefficients of variation ranging from 0.1% to 12.9%.[8][12]	Both techniques offer good precision, though it can be concentration-dependent.
Accuracy/Recovery	Good, with average recoveries around 94%.[5]	Excellent, with recoveries greater than 91%.[8][12]	Both methods demonstrate high accuracy when properly calibrated.
Selectivity	Universal detector for carbon-containing compounds, relies on chromatographic resolution for selectivity.	Highly selective, especially in SIM mode, allowing for the quantification of target analytes in complex matrices.[13]	GC-MS offers superior selectivity, reducing the impact of co-eluting interferences.

Visualizing the Workflow and Decision-Making Process

To further clarify the application of these techniques, the following diagrams illustrate a typical experimental workflow and a logical guide for choosing between GC-MS and GC-FID.

References

• 1. The Difference Between GC-MS and FID in Gas Chromatography [monadlabtech.com]
• 2. 6-napse.com [6-napse.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. benchchem.com [benchchem.com]
• 5. Endogenous n-Alkanes in Vegetable Oils: Validation of a Rapid Offline SPE-GC-FID Method, Comparison with Online LC-GC-FID and Potential for Olive Oil Quality Control [mdpi.com]
• 6. shimadzu.co.uk [shimadzu.co.uk]
• 7. d9-wret.s3.us-west-2.amazonaws.com [d9-wret.s3.us-west-2.amazonaws.com]
• 8. researchgate.net [researchgate.net]
• 9. digital.csic.es [digital.csic.es]
• 10. bibliotekanauki.pl [bibliotekanauki.pl]
• 11. researchgate.net [researchgate.net]
• 12. Improved GC/MS method for quantitation of n-alkanes in plant and fecal material - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. GC/FID vs GC/MS - VOCs, SVOCs, pesticides, herbicides - Chromatography Forum [chromforum.org]

A Comparative Guide to the Gas Chromatographic Separation of Octane Isomers on Different Stationary Phases

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the gas chromatographic (GC) behavior of various octane isomers on different column stationary phases. Understanding the relative retention times of these isomers is crucial for their accurate identification and quantification in complex mixtures, a common challenge in fields ranging from petrochemical analysis to metabolomics. The data and protocols presented herein are intended to assist researchers in selecting the appropriate GC column and conditions for their specific analytical needs.

Relative Retention of Octane Isomers: A Quantitative Comparison

The retention of an analyte in gas chromatography is fundamentally governed by its partitioning between the mobile phase (carrier gas) and the stationary phase coated on the column wall. For non-polar compounds like octane isomers, this partitioning is primarily influenced by van der Waals forces and the analyte's vapor pressure. The structure of the isomer plays a significant role, with more branched isomers generally having lower boiling points and, consequently, shorter retention times on non-polar columns.

To provide a standardized measure of retention that is largely independent of operational variables like flow rate and column dimensions, the Kovats retention index (RI) system is widely used.[1] The RI of a compound is its retention time normalized to the retention times of adjacent n-alkanes.

The following table summarizes the Kovats retention indices for several octane isomers on two common types of capillary GC columns: a non-polar phase (DB-5ms, a 5% phenyl-substituted dimethylpolysiloxane) and a polar phase (DB-WAX, a polyethylene glycol).

Octane Isomer	Boiling Point (°C)	Kovats Retention Index (Non-Polar Column: DB-5ms)	Kovats Retention Index (Polar Column: DB-WAX)
n-Octane	125.7	800	800
2-Methylheptane	117.6	766	775
3-Methylheptane	118.9	776	784
4-Methylheptane	117.7	774	782
2,2-Dimethylhexane	106.8	727	742
2,3-Dimethylhexane	115.6	769	778
2,4-Dimethylhexane	109.4	746	758
2,5-Dimethylhexane	109.1	743	755
3,3-Dimethylhexane	112.0	760	772
3,4-Dimethylhexane	117.8	783	791
2,2,4-Trimethylpentane	99.2	692	705

Note: The Kovats retention index for n-alkanes is defined as 100 times the carbon number on any stationary phase.

Experimental Protocols

The following protocols are representative of the methods used to determine the Kovats retention indices presented in this guide.

Protocol 1: Analysis on a Non-Polar Column

This protocol is adapted for the analysis of octane isomers on a DB-5ms column.

• Sample Preparation: A mixture of octane isomers is prepared in a volatile solvent such as hexane or pentane. A homologous series of n-alkanes (from n-heptane to n-nonane) is also prepared to serve as retention time markers for the calculation of Kovats indices.

• Gas Chromatograph (GC) Configuration:

  • Column: Agilent J&W DB-5ms, 30 m x 0.25 mm I.D., 0.25 µm film thickness.

  • Carrier Gas: Helium, constant flow rate of 1.0 mL/min.

  • Injector: Split/splitless inlet, operated in split mode with a split ratio of 100:1. Injector temperature: 250°C.

  • Oven Temperature Program: Initial temperature of 40°C, hold for 5 minutes, then ramp at 5°C/min to 150°C.

  • Detector: Flame Ionization Detector (FID), temperature: 250°C.

• Injection and Data Analysis:

  • 1 µL of the sample mixture is injected.

  • The retention times of the octane isomers and the bracketing n-alkanes are recorded.

  • The Kovats retention index (I) for each isomer (x) is calculated using the following formula for temperature-programmed analysis: I = 100[n + (tR(x) - tR(n)) / (tR(N) - tR(n))] where tR is the retention time, n is the carbon number of the preceding n-alkane, and N is the carbon number of the following n-alkane.

Protocol 2: Analysis on a Polar Column

This protocol is adapted for the analysis of octane isomers on a DB-WAX column.[2]

• Sample Preparation: As described in Protocol 1.

• Gas Chromatograph (GC) Configuration:

  • Column: Agilent J&W DB-WAX, 30 m x 0.25 mm I.D., 0.25 µm film thickness.[2]

  • Carrier Gas: Helium, constant flow rate of 1.0 mL/min.

  • Injector: Split/splitless inlet, operated in split mode with a split ratio of 100:1. Injector temperature: 250°C.

  • Oven Temperature Program: Initial temperature of 50°C, hold for 2 minutes, then ramp at 4°C/min to 120°C.

  • Detector: Flame Ionization Detector (FID), temperature: 250°C.

• Injection and Data Analysis: As described in Protocol 1.

Factors Influencing GC Separation of Octane Isomers

The successful separation of octane isomers by gas chromatography is dependent on several key factors. The following diagram illustrates the logical relationships between these experimental parameters and the resulting chromatographic separation.

Caption: Factors affecting the GC separation of octane isomers.

References

• 1. Kovats retention index - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]

spectroscopic comparison of 2,2-dimethylhexane, 2,3-dimethylhexane, and 2,4-dimethylhexane

A Spectroscopic Showdown: Unveiling the Isomeric Nuances of 2,2-, 2,3-, and 2,4-Dimethylhexane

In the realm of hydrocarbon analysis, distinguishing between structural isomers presents a formidable challenge. This guide provides a comprehensive spectroscopic comparison of three C8H18 isomers: 2,2-dimethylhexane, 2,3-dimethylhexane, and 2,4-dimethylhexane. Through a detailed examination of their Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, we aim to equip researchers, scientists, and drug development professionals with the necessary tools to confidently identify these closely related compounds.

Structural Isomers at a Glance

The seemingly subtle differences in the placement of two methyl groups along a hexane backbone result in distinct molecular symmetries and electronic environments. These structural variations are the key to their differential spectroscopic signatures.

Caption: Structural formulas of the three dimethylhexane isomers.

Nuclear Magnetic Resonance (NMR) Spectroscopy Comparison

NMR spectroscopy is arguably the most powerful tool for elucidating the precise structure of organic molecules. The number of unique signals and their splitting patterns in both ¹H and ¹³C NMR spectra provide a definitive fingerprint for each isomer.

¹³C NMR Spectral Data

The ¹³C NMR spectra are particularly informative as they reveal the number of distinct carbon environments within each molecule.

Compound	Chemical Shifts (δ, ppm)	Number of Signals
2,2-Dimethylhexane	29.1, 31.9, 41.9, 23.2, 14.2, 36.9	6
2,3-Dimethylhexane	14.5, 20.3, 32.2, 15.4, 36.6, 20.7, 18.1, 38.5	8
2,4-Dimethylhexane	23.0, 19.4, 46.5, 31.3, 14.2, 25.8	6

¹H NMR Spectral Data

The ¹H NMR spectra provide information on the different types of protons and their neighboring environments. Due to the complexity and overlapping signals in the provided spectra, a qualitative comparison is more instructive.

Compound	Observed Chemical Shift Ranges (δ, ppm)	Key Differentiating Features
2,2-Dimethylhexane	~0.8-1.3	A prominent singlet for the six equivalent protons of the two methyl groups at C2.
2,3-Dimethylhexane	~0.8-1.6	A complex region with multiple overlapping multiplets due to the presence of two chiral centers.[1]
2,4-Dimethylhexane	~0.8-1.7	Multiple doublets and multiplets corresponding to the different methyl and methylene protons.[2][3]

Infrared (IR) Spectroscopy Comparison

IR spectroscopy probes the vibrational modes of molecules. For alkanes, the most prominent features are the C-H stretching and bending vibrations. While the IR spectra of these isomers are broadly similar, subtle differences in the fingerprint region can be used for identification.

Compound	Key Absorption Bands (cm⁻¹)
2,2-Dimethylhexane	2950-2850 (C-H stretch), 1465 (CH₂ bend), 1380 & 1365 (C-H bend, characteristic of gem-dimethyl group)[4][5]
2,3-Dimethylhexane	2960-2870 (C-H stretch), 1460 (CH₂ bend), 1380 (CH₃ bend)[6][7][8]
2,4-Dimethylhexane	2955-2870 (C-H stretch), 1465 (CH₂ bend), 1380 & 1370 (C-H bend)[2][9][10]

The presence of a distinct doublet around 1380 and 1365 cm⁻¹ for 2,2-dimethylhexane is a key diagnostic feature for the gem-dimethyl group.

Mass Spectrometry (MS) Comparison

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule upon ionization. The fragmentation patterns of these isomers are highly dependent on the stability of the resulting carbocations.

Compound	Molecular Ion (M⁺, m/z)	Base Peak (m/z)	Key Fragment Ions (m/z)
2,2-Dimethylhexane	114 (often not observed)[11]	57[11][12]	41, 56, 71, 99[12]
2,3-Dimethylhexane	114	43	57, 71, 85
2,4-Dimethylhexane	114[2]	43[2]	57, 70, 85[2]

The base peak at m/z = 57 for 2,2-dimethylhexane corresponds to the highly stable tertiary butyl cation formed by cleavage of the C2-C3 bond.[11] For 2,3- and 2,4-dimethylhexane, the base peak at m/z = 43 corresponds to the isopropyl cation.

Experimental Protocols

The following are generalized experimental protocols for the spectroscopic techniques discussed.

NMR Spectroscopy

References

• 1. 2,3-Dimethylhexane | C8H18 | CID 11447 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2,4-DIMETHYLHEXANE(589-43-5) IR Spectrum [chemicalbook.com]
• 3. 2,4-DIMETHYLHEXANE(589-43-5) 1H NMR [m.chemicalbook.com]
• 4. Hexane, 2,2-dimethyl- [webbook.nist.gov]
• 5. 2,2-DIMETHYLHEXANE(590-73-8) IR Spectrum [m.chemicalbook.com]
• 6. Hexane, 2,3-dimethyl- [webbook.nist.gov]
• 7. dev.spectrabase.com [dev.spectrabase.com]
• 8. spectrabase.com [spectrabase.com]
• 9. Hexane, 2,4-dimethyl- [webbook.nist.gov]
• 10. spectrabase.com [spectrabase.com]
• 11. Solved Although 2,2-dimethylhexane has a molecular weight of | Chegg.com [chegg.com]
• 12. 2,2-Dimethylhexane | C8H18 | CID 11551 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comparative Performance Analysis of 2,3-Dimethylhexane and Other Nonpolar Solvents

For Researchers, Scientists, and Drug Development Professionals

In the landscape of chemical synthesis and purification, the choice of solvent is a critical parameter that can significantly influence reaction outcomes, product purity, and process efficiency. Nonpolar solvents are indispensable for a wide range of applications, from organic synthesis to extraction and chromatography, owing to their ability to dissolve nonpolar compounds and their immiscibility with water. This guide provides a comprehensive performance comparison of 2,3-dimethylhexane with other commonly used nonpolar solvents, including n-hexane, n-heptane, cyclohexane, and toluene. The objective is to furnish researchers, scientists, and drug development professionals with the necessary data and methodologies to make informed solvent selection decisions.

Physicochemical Properties: A Quantitative Comparison

The fundamental physical and chemical properties of a solvent are primary indicators of its behavior and suitability for specific applications. The following table summarizes key physicochemical data for 2,3-dimethylhexane and a selection of other nonpolar solvents.

Property	2,3-Dimethylhexane	n-Hexane	n-Heptane	Cyclohexane	Toluene
Molecular Formula	C₈H₁₈	C₆H₁₄	C₇H₁₆	C₆H₁₂	C₇H₈
Molecular Weight ( g/mol )	114.23[1][2][3]	86.18	100.21	84.16	92.14
Boiling Point (°C)	115-117[1][2]	69[4]	98.4	80.7	111[4]
Density (g/mL at 20°C)	0.719	0.655[4]	0.684	0.779	0.867[4]
Viscosity (cP at 20°C)	~0.7	0.31	0.42	0.98	0.59
Refractive Index (at 20°C)	1.400-1.402[2]	1.375	1.387	1.426	1.496
Flash Point (°C)	7[2]	-22	-4	-20	4
Hansen Solubility Parameters (MPa⁰.⁵)
δD (Dispersion)	~15.5	14.9	15.3	16.8	18.0
δP (Polar)	~0	0.0	0.0	0.0	1.4
δH (Hydrogen Bonding)	~0	0.0	0.0	0.2	2.0

Note: Hansen Solubility Parameters for 2,3-dimethylhexane are estimated based on values for octane[5].

Performance Discussion

While direct experimental performance data comparing 2,3-dimethylhexane with other nonpolar solvents in specific applications is not extensively available in public literature, its physicochemical properties provide valuable insights into its potential performance:

• Boiling Point and Volatility: With a boiling point of 115-117 °C, 2,3-dimethylhexane is significantly less volatile than n-hexane (69 °C) and cyclohexane (80.7 °C), and comparable to toluene (111 °C). This higher boiling point can be advantageous for reactions requiring elevated temperatures, as it allows for a wider operating temperature range without the need for high-pressure apparatus. However, its lower volatility may require more energy for removal during product isolation compared to lower-boiling alkanes.

• Solvency: As a branched-chain alkane, 2,3-dimethylhexane is a nonpolar solvent suitable for dissolving other nonpolar molecules like oils and greases.[1] Its Hansen Solubility Parameters, estimated to be similar to octane, are dominated by dispersion forces (δD ≈ 15.5 MPa⁰.⁵) with negligible polar (δP) and hydrogen bonding (δH) contributions. This profile is very similar to that of n-hexane and n-heptane, suggesting comparable solvency for a wide range of nonpolar compounds. Toluene, with its aromatic ring, possesses a slightly higher polar component, which can influence its interaction with solutes that have some degree of polarity.

• Reaction Medium: The inert nature of alkanes like 2,3-dimethylhexane makes them suitable solvents for reactions involving highly reactive reagents such as organometallics. Its higher boiling point compared to hexane offers a benefit for reactions that require heating to proceed at a reasonable rate.

• Extraction: In liquid-liquid extractions, the choice of solvent is dictated by its selectivity for the target compound and its immiscibility with the other phase (typically aqueous). Due to its nonpolar nature, 2,3-dimethylhexane would be effective for extracting nonpolar organic compounds from aqueous mixtures. Its density (0.719 g/mL) is significantly less than water, ensuring clear phase separation.

Experimental Protocols

To facilitate a direct comparison of 2,3-dimethylhexane with other nonpolar solvents in a laboratory setting, the following experimental protocols are provided as a guideline.

Protocol for Determining Solute Solubility

Objective: To quantitatively determine the solubility of a nonpolar solid solute in 2,3-dimethylhexane and other nonpolar solvents at a given temperature.

Materials:

• Nonpolar solute (e.g., Naphthalene, Anthracene)

• 2,3-Dimethylhexane

• n-Hexane

• n-Heptane

• Cyclohexane

• Toluene

• Scintillation vials or test tubes with screw caps

• Analytical balance

• Temperature-controlled shaker or water bath

• Spectrophotometer or HPLC

Procedure:

• Prepare saturated solutions by adding an excess amount of the nonpolar solute to a known volume (e.g., 5 mL) of each solvent in separate vials.

• Seal the vials and place them in a temperature-controlled shaker or water bath set to the desired temperature (e.g., 25 °C).

• Agitate the mixtures for a sufficient time (e.g., 24 hours) to ensure equilibrium is reached.

• After equilibration, allow the vials to stand undisturbed at the same temperature for a few hours to allow undissolved solid to settle.

• Carefully withdraw a known volume of the clear supernatant from each vial using a syringe and filter it through a syringe filter to remove any suspended particles.

• Dilute the filtered solution with a known volume of a suitable solvent.

• Analyze the concentration of the solute in the diluted solution using a pre-calibrated analytical technique such as UV-Vis spectrophotometry or HPLC.

• Calculate the solubility of the solute in each solvent in units of g/L or mol/L.

Protocol for Comparative Solvent Performance in a Diels-Alder Reaction

Objective: To compare the effect of 2,3-dimethylhexane and other nonpolar solvents on the yield of a Diels-Alder reaction.

Reaction: Anthracene with Maleic Anhydride

Materials:

• Anthracene

• Maleic anhydride

• 2,3-Dimethylhexane

• n-Hexane

• n-Heptane

• Cyclohexane

• Toluene

• Round-bottom flasks

• Reflux condensers

• Heating mantles

• Magnetic stirrers and stir bars

• Thin-layer chromatography (TLC) plates and chamber

• Filtration apparatus

Procedure:

• In separate round-bottom flasks, dissolve equimolar amounts of anthracene and maleic anhydride in each of the test solvents (e.g., 20 mL).

• Set up the flasks for reflux with magnetic stirring.

• Heat the reaction mixtures to reflux for a specified period (e.g., 1 hour).

• Monitor the progress of the reaction by TLC.

• After the reaction is complete, cool the mixtures to room temperature and then in an ice bath to induce crystallization of the product.

• Collect the solid product by vacuum filtration and wash with a small amount of cold solvent.

• Dry the product to a constant weight.

• Calculate the percentage yield for the reaction in each solvent.

Visualization of Solvent Selection Workflow

The following diagram illustrates a logical workflow for selecting an appropriate nonpolar solvent for a given application, considering key performance criteria.

Caption: Workflow for nonpolar solvent selection.

Conclusion

2,3-Dimethylhexane presents itself as a viable nonpolar solvent with a distinct advantage in applications requiring a higher boiling point and lower volatility compared to n-hexane or cyclohexane. Its inert nature and comparable solvency to other straight-chain alkanes make it a suitable candidate for a range of organic reactions and extractions. While a lack of direct comparative experimental data in the literature necessitates a degree of preliminary in-house evaluation, the physicochemical properties outlined in this guide provide a strong foundation for its consideration. For processes where precise temperature control above the boiling points of lower alkanes is crucial, or where reduced solvent loss due to evaporation is desired, 2,3-dimethylhexane is a compelling alternative worth exploring. The provided experimental protocols offer a starting point for researchers to generate their own comparative data and make the most informed solvent choice for their specific needs.

References

• 1. Buy 2,3-Dimethylhexane | 584-94-1 [smolecule.com]
• 2. 2,3-DIMETHYLHEXANE CAS#: 584-94-1 [m.chemicalbook.com]
• 3. 2,3-Dimethylhexane | CAS#:584-94-1 | Chemsrc [chemsrc.com]
• 4. arcorepoxy.com [arcorepoxy.com]
• 5. HSP Basics | Practical Solubility Science | Prof Steven Abbott [stevenabbott.co.uk]

A Comparative Guide to the Conformational Energies of Dimethylhexane Isomers

This guide provides a detailed comparison of the energy differences between various conformers of dimethylhexane isomers. It is intended for researchers, scientists, and professionals in drug development who rely on a deep understanding of molecular geometry and stability. The content herein is supported by established principles of conformational analysis and data from computational and experimental studies.

Introduction to Conformational Analysis

Conformational isomers, or conformers, are stereoisomers of a molecule that can be interconverted by rotation around single bonds.[1] For acyclic alkanes like dimethylhexane, these rotations are not entirely free but are hindered by an energy barrier. The stability of a given conformer is primarily determined by two factors: torsional strain (from eclipsing bonds) and steric strain (repulsive interactions when atoms are forced into close proximity).[2][3]

The most stable conformations are typically staggered, where substituents on adjacent carbons are as far apart as possible, while eclipsed conformations are energetically unfavorable.[3] Within staggered conformations, an anti arrangement (180° dihedral angle between large groups) is generally lower in energy than a gauche arrangement (60° dihedral angle), due to the steric strain of the gauche interaction.[2][4]

Quantitative Comparison of Conformational Energies

The relative energies of the staggered conformers of various dimethylhexane isomers are dictated by the number and type of gauche interactions. The fundamental energy value used for estimation is the gauche interaction between two methyl groups, which is approximately 3.8 kJ/mol (0.9 kcal/mol).[2] Interactions involving larger alkyl groups will incur a slightly higher energy penalty. The following table summarizes the estimated energy differences for the most stable staggered conformers, viewed by rotation around the central C-C bonds.

Isomer	Bond of Rotation	Conformer Description	Key Steric Interactions	Relative Energy (kJ/mol)
2,3-Dimethylhexane	C3-C4	Anti (Et, i-Pr)	1 x Me-Me gauche	0 (Reference)
Gauche (Et, i-Pr)	1 x Me-Et gauche, 1 x Me-Me gauche	~4.2
2,4-Dimethylhexane	C3-C4	Anti (Me, i-Bu)	1 x Me-Me gauche	0 (Reference)
Gauche (Me, i-Bu)	1 x Me-i-Bu gauche, 1 x Me-Me gauche	~5.0
2,5-Dimethylhexane	C3-C4	Anti (i-Pr, i-Pr)	0	0 (Reference)
Gauche (i-Pr, i-Pr)	1 x i-Pr-i-Pr gauche	~3.8
3,4-Dimethylhexane	C3-C4	Anti (Et, Et)	1 x Me-Me gauche	0 (Reference)
Gauche (Et, Et)	1 x Et-Et gauche, 1 x Me-Et gauche	~4.6

Note: Relative energies are estimates based on standard values for gauche interactions. The reference conformer (0 kJ/mol) is the most stable staggered arrangement for each isomer.

Methodologies for Determining Conformational Energies

The determination of conformational energies relies on both computational and experimental techniques. Each approach provides valuable insights into the stability and population of different conformers.

Nuclear Magnetic Resonance (NMR) Spectroscopy NMR spectroscopy is a powerful experimental tool for studying conformational equilibria in solution.[5] The relative populations of conformers can be determined by analyzing NMR parameters that are averaged based on the population of each state.

• Sample Preparation : The dimethylhexane isomer is dissolved in a suitable deuterated solvent (e.g., CDCl₃, CCl₄) at a known concentration.

• Data Acquisition : High-resolution ¹H NMR spectra are acquired. Key data points are the vicinal coupling constants (³JHH) between protons on adjacent carbon atoms.

• Analysis : The observed coupling constant (J_obs) is a population-weighted average of the coupling constants for the individual conformers (e.g., J_anti and J_gauche).

• Population Calculation : Using the Karplus equation, which relates dihedral angles to coupling constants, the mole fractions (X) of the anti (X_a) and gauche (X_g) conformers can be calculated.

• Free Energy Calculation : The free energy difference (ΔG°) between the conformers is then calculated using the equation: ΔG° = -RT ln(K_eq), where K_eq = X_a / X_g.

Advanced NMR techniques like relaxation dispersion can also be used to study the kinetics and thermodynamics of conformational exchange for systems with higher energy barriers.[6][7]

Computational chemistry provides a theoretical means to calculate the energies of different conformers.[8][9] Molecular mechanics and quantum mechanics methods are commonly employed.

• Initial Structure Generation : A 3D model of the dimethylhexane isomer is built using molecular modeling software.

• Conformational Search : A systematic or stochastic search is performed to identify all possible low-energy conformers. This is often done by rotating key dihedral angles in discrete steps (e.g., 60° or 120°) and generating the corresponding structures.[10]

• Geometry Optimization : Each generated conformer is subjected to geometry optimization to find its nearest local energy minimum. This can be performed using:

  • Molecular Mechanics (MM) : Methods like MM2 or MMFF use classical physics principles (balls and springs) to model the molecule. They are computationally fast and effective for alkanes.[8]

  • Quantum Mechanics (QM) : Methods like Density Functional Theory (DFT) (e.g., B3LYP functional with a basis set like 6-31G*) provide more accurate energies by solving the Schrödinger equation.[11]

• Energy Calculation : Single-point energy calculations are performed on the optimized geometries using a higher level of theory or a larger basis set to obtain more accurate electronic energies.

• Relative Energy Determination : The energy of the global minimum (the most stable conformer) is set to zero, and the energies of all other conformers are reported relative to this minimum.

Visualization of Conformational Analysis Workflow

The following diagram illustrates a typical computational workflow for determining the relative energies of molecular conformers.

References

• 1. homework.study.com [homework.study.com]
• 2. 3.7 Conformations of Other Alkanes - Organic Chemistry | OpenStax [openstax.org]
• 3. 3.5. Conformations of chain alkanes | Organic Chemistry 1: An open textbook [courses.lumenlearning.com]
• 4. Furman Chemistry 120: Organic / Gauche and Anti Conformers [furmanchm120.pbworks.com]
• 5. auremn.org.br [auremn.org.br]
• 6. Nuclear magnetic resonance free ligand conformations and atomic resolution dynamics - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Elucidating the mechanisms underlying protein conformational switching using NMR spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 8. uwosh.edu [uwosh.edu]
• 9. m.youtube.com [m.youtube.com]
• 10. m.youtube.com [m.youtube.com]
• 11. researchgate.net [researchgate.net]

A Comparative Analysis of the Environmental Fates of Branched and Linear Alkanes

A comprehensive guide for researchers, scientists, and drug development professionals on the differing environmental impacts of branched versus linear alkanes, supported by experimental data and standardized protocols.

The molecular architecture of alkanes, specifically the presence or absence of branching in their carbon chains, profoundly influences their environmental behavior. This guide provides a comparative study of the environmental impact of branched versus linear alkanes, focusing on key parameters: biodegradability, aquatic toxicity, atmospheric reactivity, and soil sorption. Understanding these differences is critical for the environmental risk assessment and sustainable design of chemicals and products.

Biodegradability: The Advantage of Linearity

In general, linear alkanes are more readily biodegradable than their branched counterparts. The structural complexity of branched alkanes can impede the enzymatic processes of microorganisms responsible for degradation.

Table 1: Comparative Biodegradability of Linear vs. Branched Alkanes

Alkane Type	Example Compound	Biodegradation Potential	Influencing Factors
Linear	n-Hexadecane	High	Readily metabolized via terminal oxidation by a wide range of microorganisms.[1]
Branched	Pristane (2,6,10,14-tetramethylpentadecane)	Lower	Steric hindrance from methyl branches can inhibit enzymatic attack, slowing the degradation rate.[2][3] Complex branching patterns, in particular, lead to decreased biodegradability.[2]

Experimental Protocol: Ready Biodegradability - OECD 301

The ready biodegradability of alkanes is commonly assessed using the OECD 301 guideline, which comprises several methods. The CO2 Evolution Test (OECD 301B) is a widely used method.

• Preparation of Test Medium: A mineral medium containing the test substance (at a concentration of 10-20 mg/L of dissolved organic carbon) is prepared.

• Inoculation: The medium is inoculated with a small number of microorganisms from a mixed source, such as the effluent from a wastewater treatment plant.

• Incubation: The test vessels are incubated in the dark at a constant temperature (e.g., 20-25°C) for 28 days.[2] A control with no test substance is run in parallel.

• Aeration: CO2-free air is passed through the test solution to maintain aerobic conditions.

• Measurement of CO2 Evolution: The CO2 produced from the biodegradation of the test substance is trapped in a solution of barium or sodium hydroxide and quantified by titration.

• Calculation of Biodegradation: The percentage of biodegradation is calculated by comparing the amount of CO2 produced with the theoretical maximum amount (ThCO2). A substance is considered "readily biodegradable" if it reaches at least 60% of its ThCO2 within a 10-day window during the 28-day test.[4]

Biodegradation Pathways of Alkanes

Aquatic Toxicity: A Complex Relationship

The aquatic toxicity of alkanes is primarily driven by their hydrophobicity, which can be quantified by the octanol-water partition coefficient (log Kow). While a direct and consistent trend for linear versus branched alkanes is not always clear and can be species-dependent, increased branching can sometimes lead to greater solubility and bioavailability, potentially increasing toxicity. However, for many larger alkanes, their low water solubility limits their aquatic toxicity.

Table 2: Comparative Aquatic Toxicity of Linear vs. Branched Alkanes

Alkane Type	Example Compound	Aquatic Toxicity (LC50)	Key Factors
Linear	n-Dodecane	Generally low due to very low water solubility.	Toxicity is often not observed up to the limit of water solubility.
Branched	Iso-dodecane	Can be higher than linear counterparts if branching increases water solubility.	The relationship is complex and depends on the specific isomer and test organism.[5]

Experimental Protocol: Fish, Acute Toxicity Test - OECD 203

The acute toxicity of chemicals to fish is typically determined using the OECD 203 guideline.

• Test Organisms: A sensitive fish species, such as Rainbow Trout (Oncorhynchus mykiss) or Zebrafish (Danio rerio), is selected.

• Test Concentrations: A range of concentrations of the test substance is prepared in water. A control group with no test substance is also included.

• Exposure: Fish are exposed to the different test concentrations for a period of 96 hours.

• Observations: Mortalities and any sublethal effects are recorded at 24, 48, 72, and 96 hours.

• Determination of LC50: The concentration of the substance that is lethal to 50% of the test organisms (LC50) is calculated for each observation time.[6]

Atmospheric Reactivity and Secondary Organic Aerosol (SOA) Formation

In the atmosphere, alkanes are primarily oxidized by hydroxyl (OH) radicals. This process can lead to the formation of secondary organic aerosols (SOA), which have significant impacts on air quality and climate. The structure of the alkane plays a crucial role in its potential to form SOA.

Table 3: Comparative Atmospheric Reactivity and SOA Formation of Linear vs. Branched Alkanes

Alkane Type	Example Compound	SOA Yield	Atmospheric Fate
Linear	n-Dodecane	Higher	The intermediate alkoxy radical is more likely to undergo isomerization, leading to the formation of lower volatility products that partition to the aerosol phase.
Branched	2,2,4,6,6-Pentamethylheptane	Lower	The tertiary carbons in branched alkanes are more susceptible to fragmentation upon oxidation, resulting in smaller, more volatile products that are less likely to form SOA. For a given carbon number, SOA yields generally follow the order: cyclic > linear > branched.

Experimental Protocol: Smog Chamber Studies for SOA Formation

The formation of SOA from the oxidation of alkanes is investigated in environmental or "smog" chambers.

• Chamber Preparation: The chamber is cleaned and filled with purified air.

• Injection of Reactants: The alkane of interest, an OH radical precursor (e.g., hydrogen peroxide or nitrous acid), and a NOx source (if studying its influence) are injected into the chamber.

• Photooxidation: The mixture is irradiated with UV light to initiate the formation of OH radicals and the subsequent oxidation of the alkane.

• Monitoring: The concentrations of the precursor alkane, gas-phase oxidation products, and the size and mass of the formed aerosol particles are monitored in real-time using a suite of analytical instruments.

• SOA Yield Calculation: The SOA yield is calculated as the mass of aerosol formed divided by the mass of the reacted alkane.

Atmospheric Oxidation Pathways

Soil Sorption: Influence of Molecular Shape

The tendency of an alkane to sorb to soil and sediment is a critical factor in determining its mobility and bioavailability in the terrestrial environment. This is primarily governed by the organic carbon-water partition coefficient (Koc).

Table 4: Comparative Soil Sorption of Linear vs. Branched Alkanes

Alkane Type	Example Compound	Soil Organic Carbon-Water Partition Coefficient (log Koc)	Mobility in Soil
Linear	n-Hexadecane	Higher	Lower mobility. The linear shape allows for more effective partitioning into soil organic matter.
Branched	Iso-hexadecane	Lower	Higher mobility. The more compact, spherical shape of some branched isomers can reduce their interaction with soil organic matter compared to their linear counterparts.

Experimental Protocol: Adsorption - Desorption Using a Batch Equilibrium Method - OECD 106

The soil sorption coefficient (Koc) can be determined using the OECD 106 guideline.

• Soil Selection: A well-characterized soil with a known organic carbon content is used.

• Test Solution Preparation: A solution of the test substance in a calcium chloride solution is prepared.

• Equilibration: A known mass of soil is mixed with a known volume of the test solution in a vessel. The mixture is then agitated for a period sufficient to reach equilibrium (typically 24 hours).

• Phase Separation: The soil and aqueous phases are separated by centrifugation.

• Analysis: The concentration of the test substance remaining in the aqueous phase is measured.

• Calculation of Kd and Koc: The soil-water partition coefficient (Kd) is calculated from the initial and final concentrations in the aqueous phase and the soil-to-solution ratio. The Koc is then calculated by normalizing the Kd to the organic carbon content of the soil.

Conclusion

The structural isomerism of alkanes, specifically linearity versus branching, is a determinant of their environmental impact. Linear alkanes, while more susceptible to biodegradation, can exhibit higher potential for soil sorption and, in some cases, greater secondary organic aerosol formation. Conversely, branched alkanes often show reduced biodegradability and soil sorption but may lead to lower SOA yields in the atmosphere. A thorough understanding of these structure-activity relationships is essential for the development of environmentally benign chemicals and for accurate environmental risk assessments.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. Enzymes and genes involved in aerobic alkane degradation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. oecd.org [oecd.org]
• 5. ENVIRONMENTAL [oasis-lmc.org]
• 6. chemsafetypro.com [chemsafetypro.com]

Safety & Regulatory Compliance

Proper Disposal of 2,3-Dimethylhexane: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper handling and disposal of chemical waste is a critical component of laboratory safety and environmental responsibility. This guide provides essential information and step-by-step procedures for the safe disposal of 2,3-dimethylhexane, a highly flammable and environmentally hazardous solvent.

2,3-Dimethylhexane is classified as a Class 3 flammable liquid, necessitating strict adherence to disposal protocols to mitigate risks of fire, environmental contamination, and health hazards.[1][2] Improper disposal, such as pouring it down the drain or discarding it with regular trash, is illegal and poses significant dangers.[3]

Immediate Safety and Handling

Before initiating any disposal procedures, ensure that all relevant safety precautions are in place. 2,3-Dimethylhexane is a skin irritant and may cause drowsiness or dizziness upon inhalation.[4][5]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including:

• Chemical-resistant gloves

• Safety goggles or a face shield

• Protective clothing to prevent skin contact[6]

Ventilation and Ignition Sources: Handle 2,3-dimethylhexane in a well-ventilated area, such as a fume hood, to avoid the buildup of flammable vapors.[6] It is crucial to eliminate all potential ignition sources, including open flames, sparks, hot surfaces, and static discharge.[3][6] Use non-sparking tools and explosion-proof equipment when handling this substance.[6]

Quantitative Data Summary

While specific disposal parameters can vary based on local regulations, the following table summarizes key hazard and regulatory data for 2,3-dimethylhexane.

Property	Value	Citation
Hazard Class	3 (Flammable Liquid)	[1][2]
UN Number	3295	[5]
Flash Point	< 22.8 °C (73 °F)	[6]
GHS Hazard Statements	H225, H304, H315, H336, H400, H410	[4]
Disposal Regulations	Governed by federal (EPA, DOT), state, and local laws. It is illegal to dispose of in trash or drains.	[3][7][8]

Step-by-Step Disposal Protocol

The proper disposal of 2,3-dimethylhexane is a multi-step process that ensures safety and regulatory compliance from "cradle-to-grave."[2][9]

• Waste Determination: The first step is to classify the waste material. Any solution containing 2,3-dimethylhexane with a flashpoint below 60°C (140°F) is considered hazardous waste.[7]

• Containerization:

  • Collect waste 2,3-dimethylhexane in a designated, compatible container.[7][9] The original container is often a suitable choice.[3]

  • Ensure the container is made of an appropriate material (e.g., metal, glass, or compatible plastic) and is in good condition with a secure, tightly sealed lid to prevent leaks and vapor escape.[6][7]

  • Do not overfill the container; a general guideline is to fill it to no more than 80% of its capacity.[10]

• Labeling:

  • Clearly label the waste container with the words "Hazardous Waste" and the full chemical name, "Waste 2,3-Dimethylhexane."[7] Avoid using abbreviations or general terms like "solvent waste."[7]

  • The label should also indicate the specific hazards, such as "Flammable Liquid."

• Storage:

  • Store the sealed and labeled waste container in a designated, well-ventilated, and cool storage area.[2]

  • This area should be away from ignition sources and incompatible materials.[2]

  • Flammable liquid storage cabinets are recommended for quantities exceeding certain limits.[1]

• Engage a Licensed Disposal Service:

  • It is highly recommended, and often legally required, to partner with a certified hazardous waste disposal company.[1][2]

  • These companies are equipped to handle the transportation and final disposal of flammable liquids in accordance with all regulations.

Experimental Protocols

No specific experimental protocols for the disposal of 2,3-dimethylhexane were found in the provided search results. The standard procedure across laboratory and industrial settings is to collect the chemical waste and transfer it to a licensed disposal facility.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of 2,3-dimethylhexane.

Figure 1. A flowchart outlining the procedural steps for the safe and compliant disposal of 2,3-dimethylhexane.

References

• 1. blog.idrenvironmental.com [blog.idrenvironmental.com]
• 2. mlienvironmental.com [mlienvironmental.com]
• 3. triumvirate.com [triumvirate.com]
• 4. 2,3-Dimethylhexane | C8H18 | CID 11447 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 2,3-Dimethylhexane - Hazardous Agents | Haz-Map [haz-map.com]
• 6. chemicalbook.com [chemicalbook.com]
• 7. safety.pitt.edu [safety.pitt.edu]
• 8. hazardouswasteexperts.com [hazardouswasteexperts.com]
• 9. mtu.edu [mtu.edu]
• 10. Disposal of Waste Solvents - NUS Chemistry | NUS Chemistry [chemistry.nus.edu.sg]

Essential Safety and Logistical Information for Handling 2,3-Dimethylhexane

For researchers, scientists, and drug development professionals, ensuring safe laboratory practices is paramount. This document provides comprehensive, step-by-step guidance on the necessary personal protective equipment (PPE), handling procedures, and disposal plans for 2,3-Dimethylhexane. Adherence to these protocols is critical for minimizing risks and ensuring a safe research environment.

Health and Safety Data Summary

2,3-Dimethylhexane is a highly flammable liquid and vapor that poses several health risks. It can cause skin irritation, and may be fatal if swallowed and enters the airways due to its aspiration hazard.[1][2][3] Inhalation may lead to drowsiness or dizziness.[2][4] It is also very toxic to aquatic life with long-lasting effects.[2][5]

Property	Value
Physical State	Liquid[4]
Boiling Point	115.0 ± 7.0 °C at 760 mmHg[6]
Flash Point	7 °C[5]
Vapor Pressure	23.4 mm Hg[4]
Hazards	Highly Flammable, Aspiration Hazard, Skin Irritant, Causes Drowsiness or Dizziness, Very Toxic to Aquatic Life[1][2][3]
Signal Word	Danger[1][3][5]

Personal Protective Equipment (PPE)

Appropriate PPE is the first line of defense against chemical exposure. The following equipment must be worn when handling 2,3-Dimethylhexane:

• Eye and Face Protection : Tight-sealing safety goggles or a face shield should be used to protect against splashes.[5][7][8]

• Hand Protection : Chemical-resistant gloves, such as nitrile or butyl rubber, are required to prevent skin contact.[1][7][9]

• Body Protection : A lab coat or chemical-resistant suit should be worn to protect the skin and clothing.[5][7] In cases of potential for significant splashing, coveralls or an apron may be necessary.

• Respiratory Protection : Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.[5] If ventilation is inadequate or exposure limits are likely to be exceeded, a NIOSH/MSHA-approved respirator should be worn.[5]

Experimental Protocol: Safe Handling of 2,3-Dimethylhexane

This protocol outlines the essential steps for safely using 2,3-Dimethylhexane in a laboratory setting.

1. Preparation and Precautionary Measures

• 1.1. Review Safety Data Sheet (SDS) : Before beginning any work, thoroughly read and understand the SDS for 2,3-Dimethylhexane.[2]

• 1.2. Ensure Proper Ventilation : All handling of 2,3-Dimethylhexane must be performed in a well-ventilated area, such as a certified chemical fume hood, to minimize inhalation exposure.[1][5]

• 1.3. Assemble PPE : Don all required personal protective equipment as specified above.

• 1.4. Remove Ignition Sources : 2,3-Dimethylhexane is highly flammable. Ensure the work area is free of open flames, sparks, hot surfaces, and other potential ignition sources.[1][10] Use non-sparking tools and explosion-proof equipment.[1]

• 1.5. Grounding : Ground and bond containers and receiving equipment to prevent static discharge.[1][5]

2. Handling and Use

• 2.1. Dispensing : When transferring 2,3-Dimethylhexane, do so carefully to avoid splashing. Keep the container tightly closed when not in use.[1][5]

• 2.2. Avoid Inhalation and Contact : Avoid breathing vapors or mists.[10] Prevent contact with skin and eyes.[1]

• 2.3. Spill Preparedness : Have a spill kit readily available. The kit should contain absorbent materials suitable for flammable liquids.

3. In Case of Exposure

• 3.1. Skin Contact : Immediately remove all contaminated clothing.[1] Wash the affected skin area with soap and plenty of water for at least 15 minutes.[1][5] Seek medical attention if skin irritation persists.[5]

• 3.2. Eye Contact : Immediately flush the eyes with plenty of water for at least 15 minutes, holding the eyelids open.[5][11] Remove contact lenses if present and easy to do so. Seek immediate medical attention.

• 3.3. Inhalation : Move the individual to fresh air.[1] If breathing is difficult, provide oxygen. If the person is not breathing, give artificial respiration. Seek immediate medical attention.[1]

• 3.4. Ingestion : Do NOT induce vomiting as this is an aspiration hazard.[1][10] Seek immediate emergency medical help.[1]

4. Storage

• 4.1. Storage Conditions : Store 2,3-Dimethylhexane in a tightly closed container in a cool, dry, and well-ventilated area.[1][5]

• 4.2. Incompatible Materials : Keep away from strong oxidizing agents.[5]

• 4.3. Secure Storage : Store in a locked cabinet or other secure location.[1][5]

5. Disposal

• 5.1. Waste Collection : Collect waste 2,3-Dimethylhexane and any contaminated materials in a suitable, labeled, and closed container.[1]

• 5.2. Environmental Precautions : Do not allow the chemical to enter drains or waterways, as it is very toxic to aquatic life.[1][5]

• 5.3. Professional Disposal : Dispose of the waste through a licensed and approved waste disposal facility in accordance with all applicable local, state, and federal regulations.[1][5]

Workflow for Safe Handling of 2,3-Dimethylhexane

Caption: Workflow for the safe handling of 2,3-Dimethylhexane.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. Buy 2,3-Dimethylhexane | 584-94-1 [smolecule.com]
• 3. 2,3-Dimethylhexane | C8H18 | CID 11447 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 2,3-Dimethylhexane - Hazardous Agents | Haz-Map [haz-map.com]
• 5. datasheets.scbt.com [datasheets.scbt.com]
• 6. 2,3-Dimethylhexane | CAS#:584-94-1 | Chemsrc [chemsrc.com]
• 7. PPE for Hazardous Chemicals [canadasafetytraining.com]
• 8. creativesafetysupply.com [creativesafetysupply.com]
• 9. Understanding Solvents and PPE for Chemical Safety — MSC Industrial Supply [mscdirect.com]
• 10. 2,3-Dimethylhexane | 584-94-1 | TCI AMERICA [tcichemicals.com]
• 11. ehs.princeton.edu [ehs.princeton.edu]